1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

• CAS: 103985-40-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS No. 103985-40-6), a substituted cyclohexene derivative with potential applications in medicinal chemistry and organic synthesis. This document delves into its chemical properties, synthesis, spectroscopic characterization, and reactivity, with a focus on insights relevant to drug discovery and development.

Core Chemical Properties and Structure

1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, also known as (2,4,4-trimethylcyclohex-1-en-1-yl)methanol or β-Cyclolavandulol, is a cyclic allylic alcohol.[1] Its structure, featuring a gem-dimethyl group and a methyl-substituted double bond, imparts specific steric and electronic characteristics that influence its reactivity and potential biological activity.

Table 1: Physicochemical Properties of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	PubChem[1]
Molecular Weight	154.25 g/mol	PubChem[1]
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	PubChem[1]
CAS Number	103985-40-6	PubChem[1]
Computed XLogP3	1.7	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]
Rotatable Bond Count	1	PubChem[1]

Synthesis and Spectroscopic Characterization

The synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- can be achieved through the reduction of the corresponding aldehyde, 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde. This transformation is a standard procedure in organic synthesis and can be accomplished using various reducing agents.

Synthetic Protocol: Reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde

Diagram 1: Synthetic Pathway

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a substituted cyclohexene derivative, represents a unique molecular scaffold with potential applications in synthetic chemistry and materials science. Its structure, featuring a sterically hindered allylic alcohol, suggests possibilities for further functionalization and incorporation into more complex molecular architectures. This guide provides a comprehensive overview of its known physical constants, safety information, and standard protocols for its characterization. Due to the limited availability of peer-reviewed experimental data for this specific isomer, this document combines information from chemical databases, supplier-provided data, and established chemical principles to offer a thorough technical profile.

Molecular and Chemical Identity

The fundamental identity of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol is established through its unique structural and chemical identifiers. These are crucial for accurate database searches, regulatory compliance, and unambiguous scientific communication.

Identifier	Value	Source
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	PubChem[1]
CAS Number	103985-40-6	PubChem[1], Biosynth[2]
Molecular Formula	C₁₀H₁₈O	PubChem[1], Biosynth[2]
Molecular Weight	154.25 g/mol	PubChem[1], Biosynth[2]
Canonical SMILES	CC1=C(CCC(C1)(C)C)CO	PubChem[1]
InChI Key	BIZXZBCIHICFGV-UHFFFAOYSA-N	PubChem[1]

Molecular Structure Diagram

Caption: Proposed synthetic workflow for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Step-by-Step Theoretical Protocol:

• Synthesis of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde:

  • To a solution of a suitable Wittig reagent, such as (methoxymethyl)triphenylphosphonium chloride, in an anhydrous ether solvent (e.g., THF) at -78 °C, add a strong base like n-butyllithium.

  • Allow the ylide to form over 30-60 minutes.

  • Slowly add a solution of isophorone in THF to the ylide solution.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract the product with an organic solvent.

  • Purify the resulting enol ether by column chromatography.

  • Hydrolyze the enol ether using an aqueous acid (e.g., HCl) to yield the target aldehyde.

• Reduction to (2,4,4-trimethylcyclohex-1-en-1-yl)methanol:

  • Dissolve the purified 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde in a protic solvent like methanol or ethanol.

  • Cool the solution in an ice bath.

  • Add sodium borohydride (NaBH₄) portion-wise to the stirred solution.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

  • Carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

  • Purify the final product by vacuum distillation or column chromatography.

Characterization Protocols

Standard analytical techniques would be employed to confirm the identity and purity of the synthesized product.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Dissolve a sample (5-10 mg) in deuterated chloroform (CDCl₃). The spectrum is expected to show characteristic signals for the vinylic proton, the methylene protons of the hydroxymethyl group, and the various aliphatic protons of the cyclohexene ring, along with the signals for the three methyl groups.

• ¹³C NMR: A sample (20-50 mg) in CDCl₃ would be analyzed. The spectrum should reveal distinct peaks for the two sp² hybridized carbons of the double bond, the carbon of the hydroxymethyl group, the quaternary carbon, and the other aliphatic carbons of the ring and methyl groups.

2. Gas Chromatography-Mass Spectrometry (GC-MS):

• A dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane) would be injected into a GC-MS system.

• The gas chromatogram will indicate the purity of the sample, and the mass spectrum will show the molecular ion peak (m/z = 154) and a characteristic fragmentation pattern that can be used to confirm the structure.

3. Infrared (IR) Spectroscopy:

• A thin film of the neat liquid would be analyzed. The IR spectrum should display a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of the alcohol, as well as C-H stretching and bending vibrations.

Safety and Handling

Based on available supplier safety data sheets, (2,4,4-trimethylcyclohex-1-en-1-yl)methanol should be handled with appropriate care in a well-ventilated laboratory setting.

GHS Hazard Statements:

• H315: Causes skin irritation. [2]* H319: Causes serious eye irritation. [2]* H335: May cause respiratory irritation. [2] Precautionary Statements:

• P280: Wear protective gloves/protective clothing/eye protection/face protection. [2]* P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [2]* P332+P313: If skin irritation occurs: Get medical advice/attention. [2] Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

• Skin and Body Protection: A lab coat should be worn. Handle in a chemical fume hood to avoid inhalation of vapors.

Conclusion

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol is a compound with established basic identifiers but a notable lack of comprehensive, publicly available experimental data. This guide has consolidated the available information from reliable databases and commercial suppliers to provide a foundational understanding of its properties. The provided theoretical synthesis and standard characterization protocols offer a framework for researchers to produce and verify this compound in a laboratory setting. Further empirical studies are necessary to fully elucidate its physical constants and explore its potential applications in the broader scientific landscape.

References

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Gaddam, B. C., et al. (2009). Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol. Chemical Communications, (16), 2133-2135. [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]

1-Cyclohexene-1-methanol, 2,4,4-trimethyl- CAS number 103985-40-6

An In-depth Technical Guide to 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS Number 103985-40-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, also known by its synonym β-Cyclolavandulol, is a monoterpenoid alcohol with a molecular formula of C10H18O.[1] Its structure, featuring a substituted cyclohexene ring, places it within a class of organic molecules that have garnered significant interest in medicinal chemistry and materials science. While this specific compound is not extensively documented in publicly available literature, its structural motifs are present in a variety of biologically active natural products and synthetic molecules. This guide aims to provide a comprehensive technical overview of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, by synthesizing available data and drawing logical inferences from closely related compounds. We will delve into its chemical and physical properties, propose a viable synthetic pathway, discuss potential biological activities and applications, and outline relevant analytical and safety protocols.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. The key properties of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- are summarized in the table below, based on computed data from publicly accessible chemical databases.

Property	Value	Source
CAS Number	103985-40-6	PubChem[1]
Molecular Formula	C10H18O	PubChem[1]
Molecular Weight	154.25 g/mol	PubChem[1]
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	PubChem[1]
Synonyms	β-Cyclolavandulol	PubChem[1]
Appearance	Not available (likely a colorless liquid)	Inferred
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Not available	-

Synthesis and Manufacturing

Proposed Synthetic Pathway: Reduction of 2,4,4-trimethylcyclohex-1-enecarbaldehyde

The synthesis can be conceptualized as a two-step process, starting from the readily available 2,2,6-trimethylcyclohexanone.

Step 1: Synthesis of the Aldehyde Intermediate

A synthetic strategy analogous to that described in patent CN111484400A for a similar compound can be employed.[2] This would involve a Grignard or Wittig reaction to introduce the formyl group at the 1-position of the cyclohexene ring.

Step 2: Reduction to the Alcohol

The resulting aldehyde, 2,4,4-trimethylcyclohex-1-enecarbaldehyde, can then be reduced to the target primary alcohol, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Detailed Experimental Protocol (Proposed)

Reaction: Reduction of 2,4,4-trimethylcyclohex-1-enecarbaldehyde

• Materials:

  • 2,4,4-trimethylcyclohex-1-enecarbaldehyde

  • Sodium borohydride (NaBH4)

  • Methanol (or Ethanol)

  • Diethyl ether (or other suitable organic solvent)

  • Saturated aqueous ammonium chloride (NH4Cl) solution

  • Anhydrous magnesium sulfate (MgSO4)

• Procedure:

  • Dissolve 2,4,4-trimethylcyclohex-1-enecarbaldehyde in methanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride in small portions to the stirred solution. The addition should be controlled to maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel to obtain pure 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed two-step synthesis of the target compound.

Potential Biological Activity and Applications in Drug Development

While no specific biological activities have been reported for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, its structural class, monoterpenoid alcohols, and the broader category of cyclohexane derivatives are known to possess a range of pharmacological properties.

Insights from Structurally Related Compounds

• Antimicrobial Activity: Cyclohexane and its functionalized derivatives have been investigated as potential antimicrobial agents.[3] Oxygenated monoterpenes, including various terpene alcohols, have demonstrated broad-spectrum antibacterial activity.[4] For instance, the monoterpene alcohol isoespintanol has shown antibacterial and antibiofilm potential against nosocomial bacteria.[5] This suggests that 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- could be a candidate for antimicrobial screening.

• Anti-inflammatory and Analgesic Effects: Citronellol, another monoterpene alcohol, has been reported to have anti-inflammatory and analgesic properties.[6]

• Neuroprotective Potential: Synthetic α,β-unsaturated carbonyl-based cyclohexanone derivatives have been evaluated as inhibitors of acetylcholinesterase and butyrylcholinesterase, enzymes relevant to Alzheimer's disease.[3] While the target compound is an alcohol and not a ketone, the shared cyclohexene scaffold suggests that it could be explored for neuroprotective activities.

• Cancer Research: Retinoids, which are structurally related to some terpenes, play key roles in cellular processes and have clinical value in cancer chemoprevention and therapy.[7] The synthesis of novel retinoid analogues often involves trimethylcyclohexene moieties.

Proposed In Vitro Screening Workflow

Based on the activities of related compounds, a primary screening cascade for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- could be designed as follows:

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN111484400A - Preparation method of 2-methyl-4- (2,6, 6-trimethylcyclohexene-1-yl) -2-butenal - Google Patents [patents.google.com]
• 3. Biological evaluation of synthetic α,β-unsaturated carbonyl based cyclohexanone derivatives as neuroprotective novel inhibitors of acetylcholinesterase, butyrylcholinesterase and amyloid-β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Citronellol, a monoterpene alcohol with promising pharmacological activities - A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2- enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectroscopic Characterization of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Preamble: The Imperative of Rigorous Spectroscopic Analysis in Drug Discovery and Development

In the landscape of modern pharmaceutical research, the unambiguous structural elucidation of novel chemical entities is a cornerstone of both efficacy and safety. For researchers, scientists, and drug development professionals, the ability to meticulously characterize a molecule is not merely an academic exercise; it is a critical juncture in the path from discovery to clinical application. (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a substituted cyclohexene derivative, presents a compelling case study in the application of advanced spectroscopic techniques. Its structural complexity, featuring a quaternary carbon center and stereochemical considerations, necessitates a multi-faceted analytical approach to ensure its identity and purity.

This guide provides a comprehensive exploration of the spectroscopic signature of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. Moving beyond a mere cataloging of data, we will delve into the rationale behind the expected spectral features, offering insights honed from extensive experience in chemical analysis. Every datum presented is framed within the context of established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Furthermore, this document outlines robust, self-validating protocols for the acquisition of high-quality spectroscopic data, ensuring that the methodologies described herein are both reproducible and reliable. All assertions are grounded in authoritative sources, providing a solid foundation for the scientific rigor demanded in contemporary research environments.

Molecular Structure and Isomeric Considerations

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol possesses the molecular formula C₁₀H₁₈O and a molecular weight of 154.25 g/mol [1]. Its structure, characterized by a cyclohexene ring with a hydroxymethyl group at the C1 position and methyl groups at C2 and C4 (with a gem-dimethyl arrangement at C4), gives rise to a unique spectroscopic fingerprint. It is crucial to distinguish this isomer from other structurally similar compounds, such as its 2,6,6-trimethylcyclohex-1-en-1-yl and alpha,alpha,4-trimethylcyclohexene-1-methanol counterparts, as subtle shifts in substituent positions can induce significant changes in the resulting spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Portrait of Molecular Connectivity

NMR spectroscopy stands as the most powerful tool for the elucidation of the carbon-hydrogen framework of organic molecules. For (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, both ¹H and ¹³C NMR are indispensable for a comprehensive structural assignment.

¹H NMR Spectroscopy: Probing the Proton Environment

While a publicly available experimental ¹H NMR spectrum for this specific compound is not readily found in the surveyed literature, we can predict the spectrum with a high degree of confidence based on established chemical shift principles and data from analogous structures. The predicted ¹H NMR spectrum in deuterated chloroform (CDCl₃) would exhibit distinct signals corresponding to each unique proton environment.

Table 1: Predicted ¹H NMR Spectral Data for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)
-CH ₂OH	~4.1 - 4.3	Singlet (s)	2H	N/A
-OH	Variable (typically ~1.5 - 2.5)	Broad Singlet (br s)	1H	N/A
C3-H ₂	~1.9 - 2.1	Triplet (t)	2H	J ≈ 6.5
C5-H ₂	~1.4 - 1.6	Triplet (t)	2H	J ≈ 6.5
C6-H ₂	~1.8 - 2.0	Singlet (s)	2H	N/A
C2-CH ₃	~1.7 - 1.9	Singlet (s)	3H	N/A
C4-(CH ₃)₂	~0.9 - 1.1	Singlet (s)	6H	N/A

Causality Behind Assignments:

• Hydroxymethyl Protons (-CH₂OH): These protons are adjacent to an oxygen atom, which is strongly deshielding, thus their signal is expected to appear downfield, typically in the 4.1-4.3 ppm range. As there are no adjacent protons, the signal is predicted to be a singlet.

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and dependent on concentration, temperature, and solvent. It often appears as a broad singlet due to hydrogen bonding and chemical exchange. A D₂O exchange experiment would confirm this assignment, as the -OH peak would disappear.

• Cyclohexene Ring Protons: The protons on the C3, C5, and C6 positions will have characteristic chemical shifts and multiplicities based on their proximity to the double bond and other functional groups. The allylic protons on C3 and C6 will be deshielded compared to the C5 protons.

• Methyl Protons: The vinylic methyl group at C2 is deshielded by the double bond and is expected to appear as a singlet around 1.7-1.9 ppm. The two methyl groups at the C4 position are equivalent and will give rise to a single, sharp singlet integrating to 6 protons, appearing in the upfield region around 0.9-1.1 ppm.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Table 2: Predicted ¹³C NMR Spectral Data for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C 1 (Quaternary Alkene)	~135 - 140
C 2 (Quaternary Alkene)	~125 - 130
-C H₂OH	~65 - 70
C 3	~35 - 40
C 4 (Quaternary)	~30 - 35
C 5	~30 - 35
C 6	~20 - 25
C2-C H₃	~20 - 25
C4-(C H₃)₂	~25 - 30

Rationale for Chemical Shift Predictions:

• Alkene Carbons (C1 and C2): The sp²-hybridized carbons of the double bond are significantly deshielded and will appear in the downfield region of the spectrum (120-140 ppm).

• Hydroxymethyl Carbon (-CH₂OH): The carbon atom bonded to the hydroxyl group is deshielded by the electronegative oxygen and is expected in the 65-70 ppm range.

• Quaternary Carbons (C1, C2, C4): These carbons, lacking directly attached protons, will typically show weaker signals in a standard broadband-decoupled ¹³C NMR spectrum.

• Aliphatic Carbons (C3, C5, C6, and Methyl Carbons): These sp³-hybridized carbons will appear in the upfield region of the spectrum. The gem-dimethyl carbons at C4 will be distinct from the vinylic methyl carbon at C2.

Experimental Protocol for NMR Data Acquisition

A self-validating and robust protocol for acquiring high-quality NMR spectra is paramount.

1. Sample Preparation:

• Accurately weigh 10-20 mg of the purified (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.
• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) of high isotopic purity (≥99.8%).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).
• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

2. Instrument Setup and Calibration:

• Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal signal dispersion and resolution.
• Lock the spectrometer on the deuterium signal of the solvent.
• Shim the magnetic field to achieve high homogeneity, ensuring sharp and symmetrical peaks.

3. Data Acquisition:

• ¹H NMR:
• Acquire the spectrum using a standard single-pulse experiment.
• Employ a sufficient number of scans to achieve an adequate signal-to-noise ratio.
• Process the data with appropriate apodization and Fourier transformation.
• Carefully phase and baseline correct the spectrum.
• Integrate all signals and reference the spectrum to the internal standard.
• ¹³C NMR:
• Acquire a proton-decoupled spectrum to simplify the signals to singlets.
• Use a sufficient number of scans and a suitable relaxation delay to ensure accurate integration of quaternary carbons if desired.
• Consider running DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) to differentiate between CH, CH₂, and CH₃ groups.

4. Data Validation:

• Cross-reference the ¹H and ¹³C spectra to ensure consistency in the number and types of signals.
• For definitive assignments, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

Diagram: NMR Experimental Workflow

Caption: Workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The IR spectrum of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol would be characterized by specific absorption bands corresponding to the O-H, C-H, and C=C bonds.

Table 3: Predicted IR Absorption Bands for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity	Vibrational Mode
O-H (Alcohol)	3200 - 3600	Strong, Broad	Stretching
C-H (sp³)	2850 - 3000	Strong	Stretching
C=C (Alkene)	1640 - 1680	Medium	Stretching
C-O (Alcohol)	1000 - 1260	Strong	Stretching

Interpretation of Key Absorptions:

• O-H Stretch: The most prominent feature will be a broad and strong absorption band in the 3200-3600 cm⁻¹ region, which is characteristic of the O-H stretching vibration in an alcohol and is broadened due to hydrogen bonding.

• C-H Stretches: Strong absorptions just below 3000 cm⁻¹ are indicative of the C-H stretching vibrations of the sp³-hybridized carbons in the methyl and cyclohexene ring methylene groups.

• C=C Stretch: A medium intensity band in the 1640-1680 cm⁻¹ region is expected for the C=C stretching vibration of the cyclohexene ring.

• C-O Stretch: A strong absorption in the fingerprint region, between 1000 and 1260 cm⁻¹, will correspond to the C-O stretching vibration.

Experimental Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR)

ATR-FTIR is a common and convenient method for obtaining the IR spectrum of a liquid sample.

1. Instrument Preparation:

• Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR accessory.

2. Sample Application:

• Place a small drop of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol directly onto the ATR crystal.

3. Data Acquisition:

• Acquire the sample spectrum by co-adding a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.
• The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹.

4. Data Processing and Validation:

• The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
• Validate the spectrum by identifying the key functional group absorptions as outlined in Table 3.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can be used to confirm its structure. While the full experimental mass spectrum is not available in the searched databases, its existence is noted by the NIST Mass Spectrometry Data Center[1].

Expected Mass Spectral Data:

• Molecular Ion (M⁺): The electron ionization (EI) mass spectrum should show a molecular ion peak at m/z = 154, corresponding to the molecular weight of the compound.

• Key Fragmentation Pathways:

  • Loss of a methyl group (-CH₃): A prominent peak at m/z = 139 (M-15) is expected due to the loss of one of the methyl groups.

  • Loss of water (-H₂O): A peak at m/z = 136 (M-18) is likely from the dehydration of the alcohol.

  • Loss of the hydroxymethyl group (-CH₂OH): A peak at m/z = 123 (M-31) would result from the cleavage of the C-C bond between the ring and the methanol substituent.

  • Retro-Diels-Alder Fragmentation: The cyclohexene ring could undergo a retro-Diels-Alder reaction, leading to characteristic fragments.

Experimental Protocol for Mass Spectrometry Data Acquisition (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is an ideal technique for the analysis of volatile compounds like (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

1. Sample Preparation:

• Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

2. GC Separation:

• Inject a small volume (e.g., 1 µL) of the solution into the GC.
• Use a suitable capillary column (e.g., a non-polar DB-5ms) and a temperature program that allows for the separation of the analyte from any impurities.

3. MS Detection:

• The eluent from the GC column is directed into the ion source of the mass spectrometer (typically an electron ionization source).
• Acquire mass spectra over a suitable m/z range (e.g., 40-400 amu).

4. Data Analysis and Validation:

• Identify the peak corresponding to (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in the total ion chromatogram.
• Analyze the mass spectrum associated with this peak to identify the molecular ion and the major fragment ions.
• Compare the observed fragmentation pattern with the expected pathways to validate the structure.

Diagram: Spectroscopic Data Integration for Structural Elucidation

Caption: Integration of multiple spectroscopic techniques for structural confirmation.

Conclusion: A Unified Approach to Spectroscopic Certainty

The comprehensive spectroscopic characterization of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, as outlined in this guide, exemplifies the synergistic power of modern analytical techniques. While a complete set of publicly available experimental data remains elusive, the principles of spectroscopy allow for a robust prediction of its spectral signature. The detailed protocols provided herein offer a clear pathway for researchers to obtain high-quality, reproducible data. By integrating the insights from NMR, IR, and MS, scientists and drug development professionals can achieve a high degree of confidence in the structure and purity of this and other novel chemical entities, a critical requirement for advancing the frontiers of pharmaceutical innovation.

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13C NMR spectra of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

An In-depth Technical Guide to the 13C NMR Spectra of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectrum of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Designed for researchers, scientists, and professionals in drug development, this document delves into the fundamental principles of 13C NMR and advanced techniques like Distortionless Enhancement by Polarization Transfer (DEPT). It outlines detailed, field-proven protocols for sample preparation, data acquisition, and processing. The core of this guide is a detailed interpretation of the molecule's spectrum, including predicted chemical shifts and peak assignments validated through a logical workflow. This work aims to serve as an authoritative resource for the structural elucidation of substituted cyclohexene derivatives and similar complex organic molecules.

Introduction: The Molecule and the Method

1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS No. 103985-40-6) is a substituted unsaturated cyclic alcohol with a molecular formula of C10H18O.[1] Its structure features several key motifs: a tetrasubstituted double bond, a primary alcohol, a quaternary carbon center within the ring, and a gem-dimethyl group. These features result in a unique and informative 13C NMR spectrum.

13C NMR spectroscopy is an indispensable tool in organic chemistry for determining the carbon framework of a molecule. Unlike 1H NMR, which focuses on the proton environment, 13C NMR provides direct insight into the number of chemically distinct carbon atoms, their hybridization (sp³, sp², sp), and their electronic environment based on shielding and deshielding effects.[2] This guide will systematically deconstruct the 13C NMR spectrum of the title compound, providing both the theoretical underpinnings and the practical methodology required for its complete assignment.

Foundational Principles of 13C NMR Spectroscopy

A robust understanding of the 13C NMR experiment is critical for accurate spectral interpretation. The low natural abundance (1.1%) and smaller gyromagnetic ratio of the 13C nucleus necessitate specific experimental techniques to acquire high-quality spectra.[3]

Chemical Shift (δ)

The position of a signal along the x-axis of an NMR spectrum, known as the chemical shift, is the most fundamental piece of information. It is measured in parts per million (ppm) relative to a standard, typically tetramethylsilane (TMS), which is set to 0.0 ppm.[4] The chemical shift of a carbon nucleus is highly sensitive to its local electronic environment.

• Electronegativity: Electronegative atoms (like oxygen) withdraw electron density from adjacent carbons, "deshielding" them from the external magnetic field. This causes their signals to appear at a higher chemical shift (downfield).[5]

• Hybridization: The hybridization state of a carbon significantly influences its chemical shift. sp² carbons of alkenes and aromatic rings resonate downfield (100-150 ppm) compared to sp³ carbons of alkanes (10-60 ppm). Carbonyl carbons are even further downfield (>160 ppm).[4][6]

• Anisotropic Effects: The π-electron systems in double bonds generate their own magnetic fields, which can shield or deshield nearby nuclei depending on their position relative to the π-system.[7]

Proton Decoupling

In a standard 13C NMR experiment, the sample is irradiated with a broad range of radio frequencies corresponding to the resonance frequencies of protons. This technique, known as broadband proton decoupling, removes all 1H-13C coupling. The primary benefit is a significant simplification of the spectrum, where each unique carbon atom appears as a single, sharp line.[8] This also provides a sensitivity enhancement through the Nuclear Overhauser Effect (NOE).

DEPT (Distortionless Enhancement by Polarization Transfer)

While proton decoupling simplifies the spectrum, it removes valuable information about the number of protons attached to each carbon. DEPT is a set of experiments that reintroduces this information, allowing for the differentiation of methyl (CH₃), methylene (CH₂), methine (CH), and quaternary (C) carbons.[5][9]

• DEPT-90: This experiment selectively shows signals only for CH (methine) carbons.[8][10]

• DEPT-135: This is the most common DEPT experiment. It displays CH and CH₃ carbons as positive (upward) peaks, while CH₂ carbons appear as negative (downward) peaks. Quaternary carbons do not appear in DEPT spectra because they lack an attached proton for polarization transfer.[8][10][11]

By comparing the standard broadband-decoupled 13C spectrum with the DEPT-90 and DEPT-135 spectra, a complete assignment of carbon types can be achieved.

Experimental Protocols: A Self-Validating Workflow

The acquisition of high-quality, reproducible NMR data is paramount. The following protocols are designed to ensure scientific integrity and generate reliable spectra.

Protocol 1: Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.

• Sample Purity: Ensure the analyte is of high purity. Impurities will introduce extraneous peaks and complicate the analysis.

• Mass: Weigh approximately 15-30 mg of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- for a standard 13C NMR experiment. A higher concentration is generally better for this less sensitive nucleus.[12]

• Solvent: Add approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), to a clean, dry vial. CDCl₃ is a common choice due to its excellent dissolving power and single, well-characterized solvent peak at ~77.16 ppm.

• Dissolution: Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Transfer: Transfer the clear solution into a 5 mm NMR tube.

• Standard: Add a small amount of TMS as an internal reference for calibrating the chemical shift to 0.0 ppm.

Protocol 2: NMR Data Acquisition

These parameters are typical for a 400 MHz spectrometer and may be adjusted based on the specific instrument and sample concentration.

Parameter	1D 13C Spectrum	DEPT-135 / DEPT-90	Rationale
Pulse Program	zgpg30	dept135 / dept90	Standard pulse sequences for proton-decoupled carbon and DEPT experiments.
Spectral Width	0 to 220 ppm	0 to 220 ppm	Encompasses the full range of expected organic carbon chemical shifts.[12]
Acquisition Time	~1-2 seconds	~1-2 seconds	Determines the digital resolution of the spectrum.
Relaxation Delay (D1)	5-10 seconds	2-5 seconds	A longer delay is crucial for quantitative observation of slow-relaxing quaternary carbons.
Number of Scans (NS)	1024 - 4096	256 - 1024	A higher number of scans is needed to achieve an adequate signal-to-noise ratio for the low-abundance 13C nucleus.

Workflow for NMR Data Acquisition & Analysis

Caption: Experimental workflow from sample preparation to final analysis.

Spectral Analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Structure and Predicted Carbon Environments

The first step in spectral prediction is to analyze the molecule's structure for symmetry and identify all chemically unique carbon atoms. For the title compound, all ten carbon atoms are chemically non-equivalent, and thus, ten distinct signals are expected in the 13C NMR spectrum.

Figure 1: Structure of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- with carbon numbering for spectral assignment.

Predicted Chemical Shifts and DEPT Analysis

The chemical shifts are predicted based on established ranges for different functional groups and substituent effects.

Carbon #	Carbon Type	Predicted δ (ppm)	Rationale	DEPT-135	DEPT-90
C1	Quaternary (sp²)	142 - 148	Alkene carbon, bonded to C2, C6, and C7 (CH₂OH). Deshielded by substitution.	Absent	Absent
C2	Quaternary (sp²)	125 - 132	Alkene carbon, bonded to C1, C3, and C8 (CH₃). Less substituted than C1.	Absent	Absent
C3	Methylene (CH₂)	25 - 32	Allylic sp³ carbon.	Negative	Absent
C4	Quaternary (sp³)	30 - 38	sp³ carbon with two methyl groups attached.	Absent	Absent
C5	Methylene (CH₂)	35 - 42	sp³ carbon, shielded relative to allylic positions.	Negative	Absent
C6	Methylene (CH₂)	22 - 28	Allylic sp³ carbon.	Negative	Absent
C7	Methylene (CH₂)	65 - 72	sp³ carbon bonded to electronegative oxygen. Significantly downfield.	Negative	Absent
C8	Methyl (CH₃)	20 - 25	Methyl group attached to an sp² carbon.	Positive	Absent
C9	Methyl (CH₃)	28 - 35	Gem-dimethyl group on a quaternary center.	Positive	Absent
C10	Methyl (CH₃)	28 - 35	Gem-dimethyl group on a quaternary center. Chemically non-equivalent to C9.	Positive	Absent

Logical Framework for Spectral Assignment

The combination of the broadband-decoupled 13C spectrum and the DEPT experiments provides a powerful logical framework for assigning each signal.

Caption: Logical workflow for determining carbon types using 1D and DEPT NMR.

Advanced 2D NMR for Unambiguous Assignment

For complete and unambiguous assignment, especially of the quaternary carbons and closely spaced signals, 2D NMR techniques are invaluable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon with its directly attached proton(s).[3] It would be used to definitively link the signals for C3, C5, C6, C7, C8, C9, and C10 to their corresponding proton resonances.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between carbons and protons that are two or three bonds apart.[13][14] This is the key experiment for assigning the quaternary carbons. For instance:

  • The protons on the C7 methylene group (H7) should show a correlation to the quaternary alkene carbon C1.

  • The protons on the C8 methyl group (H8) should show correlations to both C1 and C2.

  • The protons on the gem-dimethyl groups (H9/H10) would correlate to the quaternary carbon C4 and the methylene carbon C5.

Conclusion

The 13C NMR spectrum of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is a rich source of structural information. A systematic approach, beginning with a standard broadband-decoupled 13C experiment and augmented by DEPT-135 and DEPT-90 sequences, allows for the confident assignment of all ten unique carbon atoms. The downfield shifts of the alkene carbons (C1, C2) and the oxygen-bearing carbon (C7) are characteristic features, while the DEPT experiments provide a clear distinction between the methyl, methylene, and quaternary carbons. For ultimate structural verification, 2D NMR techniques such as HSQC and HMBC are recommended. The methodologies and analytical logic presented in this guide provide a robust framework for scientists engaged in the structural elucidation of complex organic molecules.

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An In-Depth Technical Guide to the Molecular Structure of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Versatile Moiety

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a substituted cyclohexene methanol derivative, represents a molecule of significant interest within the realms of organic synthesis and medicinal chemistry. Its unique structural architecture, characterized by a sterically hindered cyclohexene ring and a primary alcohol functional group, imparts a distinct reactivity profile and potential for diverse biological interactions. This guide provides a comprehensive technical overview of its molecular structure, synthesis, and characterization, with a forward-looking perspective on its applications in drug discovery and development. By synthesizing foundational chemical principles with practical, field-proven insights, this document aims to serve as an essential resource for researchers seeking to harness the potential of this versatile chemical entity.

Molecular Architecture and Physicochemical Properties

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, also known by synonyms such as β-Cyclolavandulol, possesses the molecular formula C₁₀H₁₈O and a molecular weight of 154.25 g/mol [1]. The core of the molecule is a cyclohexene ring, featuring a double bond between carbons 1 and 2. This ring is further substituted with three methyl groups: one at the C2 position and a geminal dimethyl group at the C4 position. A hydroxymethyl (-CH₂OH) group is attached to the C1 position of the cyclohexene ring.

Caption: 2D representation of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

The presence of the gem-dimethyl group at the C4 position introduces significant steric hindrance, which can influence the reactivity of the nearby double bond and the hydroxyl group. The allylic nature of the primary alcohol provides a site for various chemical transformations.

Table 1: Physicochemical Properties of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	[1]
Molecular Weight	154.25 g/mol	[1]
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	[1]
CAS Number	103985-40-6	[1]
Computed XLogP3	1.7	[1]

Synthesis and Characterization

The synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol can be approached through several strategic pathways, primarily involving the formation of the substituted cyclohexene ring followed by the introduction or modification of the hydroxymethyl group. A plausible and efficient method involves the reduction of the corresponding α,β-unsaturated aldehyde, 2,4,4-trimethylcyclohex-1-enecarbaldehyde.

Proposed Synthetic Pathway

A logical synthetic route commences with a Robinson annulation reaction to construct the core trimethylcyclohexenone ring system, followed by functional group manipulations to yield the target alcohol.

Caption: Proposed synthetic pathway for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Justification of Experimental Choices:

• Robinson Annulation: This classic and robust method is ideal for the construction of six-membered rings and is well-suited for creating the initial trimethylcyclohexenone scaffold from readily available starting materials like mesityl oxide and methyl vinyl ketone.

• Vilsmeier-Haack Reaction: This formylation reaction is a reliable method for introducing a formyl group onto an electron-rich double bond, such as the one present in the intermediate enone, to generate the key aldehyde precursor.

• Selective Reduction: The reduction of the α,β-unsaturated aldehyde to the corresponding allylic alcohol requires a mild and selective reducing agent. Sodium borohydride (NaBH₄) is an excellent choice as it typically reduces aldehydes and ketones without affecting the carbon-carbon double bond, especially under controlled conditions (e.g., in the presence of CeCl₃, the Luche reduction)[2]. This chemoselectivity is crucial to prevent the formation of the saturated alcohol.

Detailed Experimental Protocol: Reduction of 2,4,4-trimethylcyclohex-1-enecarbaldehyde

This protocol describes the final, critical step in the proposed synthesis: the selective 1,2-reduction of the α,β-unsaturated aldehyde to the target allylic alcohol.

Materials:

• 2,4,4-trimethylcyclohex-1-enecarbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Dichloromethane

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,4,4-trimethylcyclohex-1-enecarbaldehyde (1.0 equivalent) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath. This is critical to control the reactivity of the sodium borohydride and enhance the selectivity of the 1,2-reduction over the 1,4-reduction[2].

• Addition of Reducing Agent: Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution. The slow addition helps to manage the exothermic nature of the reaction and maintain a low temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting aldehyde spot and the appearance of a new, more polar spot corresponding to the alcohol product will indicate the completion of the reaction.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C. This will neutralize the excess sodium borohydride and the resulting borate esters.

• Extraction: Allow the mixture to warm to room temperature and then remove the methanol under reduced pressure using a rotary evaporator. To the remaining aqueous residue, add dichloromethane and transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x volumes).

• Washing and Drying: Combine the organic extracts and wash them with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. The crude (2,4,4-trimethylcyclohex-1-en-1-yl)methanol can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Characterization

The structural elucidation of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the different types of protons in the molecule. Key expected resonances include: a singlet for the two gem-dimethyl groups at C4, a singlet for the methyl group at C2, multiplets for the methylene protons of the cyclohexene ring, a singlet or doublet for the CH₂OH protons, and a broad singlet for the hydroxyl proton.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information about the number and types of carbon atoms. Distinct signals are expected for the two quaternary carbons of the double bond, the quaternary carbon at C4, the primary alcohol carbon, the three methyl carbons, and the methylene carbons of the ring.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the functional groups present. A broad band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching of the alcohol. A peak around 1640 cm⁻¹ corresponds to the C=C stretching of the cyclohexene ring. C-H stretching vibrations for both sp² and sp³ hybridized carbons will also be present.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z = 154. The fragmentation pattern can provide further structural information, with common losses including water (M-18) and methyl groups (M-15).

Applications in Medicinal Chemistry and Drug Discovery

The (2,4,4-trimethylcyclohex-1-en-1-yl)methanol scaffold is a promising starting point for the development of novel therapeutic agents. The cyclohexane ring provides a rigid framework that can be functionalized to orient substituents in a specific three-dimensional arrangement, which is often crucial for binding to biological targets[3]. The primary alcohol offers a convenient handle for further chemical modifications to explore structure-activity relationships.

Potential as a Bioactive Scaffold

Derivatives of cyclohexane have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The lipophilic nature of the trimethylcyclohexene core can facilitate membrane permeability, a desirable property for many drug candidates.

Case Study: β-Cyclolavandulol and its Esters in Antimicrobial Research

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol is also known as β-cyclolavandulol. Esters of β-cyclolavandulol have been identified in the essential oils of plants such as Peucedanum paniculatum[4]. Essential oils containing related monoterpene alcohols are known for their antimicrobial properties[5]. The biological activity of these natural products suggests that synthetic derivatives of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol could be explored for the development of new antimicrobial agents.

Caption: A generalized workflow for drug discovery utilizing the title compound as a scaffold.

The workflow would involve the synthesis of a library of derivatives by modifying the hydroxyl group (e.g., through esterification, etherification, or amination) and potentially other positions on the cyclohexene ring. These derivatives would then be screened in various biological assays to identify lead compounds with desired activities. Subsequent rounds of synthesis and testing would aim to optimize the potency, selectivity, and pharmacokinetic properties of these leads.

Future Perspectives and Conclusion

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol stands as a molecule with untapped potential. Its synthesis is achievable through established organic chemistry principles, and its structure offers a unique combination of rigidity and functionalizability. While its direct applications in drug development are still emerging, the known biological activities of related natural products provide a strong rationale for its further investigation.

For researchers in medicinal chemistry, this molecule represents a valuable building block for the creation of novel compound libraries. The insights provided in this guide regarding its synthesis and characterization should empower scientists to explore its potential in a variety of therapeutic areas. Future research should focus on the development of more efficient and stereoselective synthetic routes, a thorough investigation of its pharmacological profile, and the exploration of its utility as a scaffold in the design of targeted therapies. The journey from this fundamental molecule to a potential therapeutic agent is a testament to the intricate and rewarding process of drug discovery.

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1-Cyclohexene-1-methanol, 2,4,4-trimethyl- synthesis pathways

An In-depth Technical Guide to the Synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Abstract

This technical guide provides a comprehensive overview of the principal synthetic pathways for obtaining 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS No. 103985-40-6), a valuable allylic alcohol intermediate in organic synthesis.[1][2] With the molecular formula C₁₀H₁₈O, this compound possesses a versatile structure for further chemical modification.[1][2] This document is intended for researchers, chemists, and professionals in drug development, offering detailed methodologies, mechanistic insights, and comparative analysis of viable synthetic routes. The core focus is on two highly effective strategies: the selective reduction of 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde and the robust reduction of 2,4,4-trimethyl-1-cyclohexene-1-carboxylic acid and its esters.

Introduction and Retrosynthetic Analysis

1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, is an unsaturated primary alcohol. Its structure, featuring a trisubstituted cyclohexene ring and an allylic alcohol moiety, makes it a key building block for the synthesis of more complex molecules, including natural products and fragrance compounds. The strategic placement of the hydroxyl group adjacent to the double bond allows for a wide range of subsequent reactions, such as epoxidation, rearrangement, and substitution.[3]

A retrosynthetic analysis reveals two primary disconnection points, suggesting logical forward-synthesis strategies. The most apparent disconnection is the carbon-oxygen bond of the alcohol, pointing to a precursor carbonyl compound (an aldehyde or carboxylic acid) at the same position. This forms the basis of our most recommended pathways.

Figure 1: Retrosynthetic analysis of the target molecule.

Primary Synthesis Pathway I: Selective Reduction of an α,β-Unsaturated Aldehyde

This pathway is arguably the most direct and efficient method, provided the precursor aldehyde is available. The core challenge lies in selectively reducing the aldehyde functional group to a primary alcohol without affecting the adjacent carbon-carbon double bond.

Mechanistic Rationale

The reduction of an α,β-unsaturated aldehyde to an allylic alcohol is a classic transformation. Hydride-based reducing agents, such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄), are commonly employed.[4][5]

• Sodium Borohydride (NaBH₄): This is a mild and highly selective reagent. It readily reduces aldehydes and ketones but typically does not reduce alkenes, esters, or carboxylic acids.[5] Its selectivity stems from its lower reactivity compared to LiAlH₄, making it the preferred choice for this specific transformation to minimize side reactions like 1,4-conjugate addition. The reaction is typically performed in protic solvents like methanol or ethanol.

• Lithium Aluminum Hydride (LiAlH₄): A much more powerful reducing agent, LiAlH₄ can also achieve this reduction.[4][5] However, its high reactivity necessitates stricter control of reaction conditions (e.g., low temperatures) to preserve the alkene. It must be used in aprotic ethereal solvents like diethyl ether or tetrahydrofuran (THF).

The general mechanism involves the nucleophilic attack of a hydride ion (H⁻) on the electrophilic carbonyl carbon, leading to a tetrahedral intermediate which, upon protonation during workup, yields the desired alcohol.

Figure 2: Experimental workflow for aldehyde reduction.

Detailed Experimental Protocol (Using NaBH₄)

Objective: To synthesize 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- from 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde.

Materials:

• 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde (1 equivalent)

• Sodium borohydride (NaBH₄) (1.5 equivalents)

• Methanol or Ethanol (anhydrous)

• Diethyl ether or Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Setup: A round-bottom flask equipped with a magnetic stir bar is charged with 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde dissolved in methanol (approx. 0.2 M solution).

• Cooling: The flask is cooled to 0°C in an ice bath. This is crucial to moderate the reaction rate and enhance selectivity.

• Reagent Addition: Sodium borohydride is added portion-wise over 15-20 minutes. The slow addition prevents an uncontrolled exothermic reaction.

• Reaction: The reaction mixture is stirred at 0°C for 30 minutes and then allowed to warm to room temperature, stirring for an additional 1-2 hours until TLC analysis indicates complete consumption of the starting aldehyde.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0°C to destroy excess NaBH₄.

• Extraction: The bulk of the methanol is removed under reduced pressure. The remaining aqueous residue is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated in vacuo. The resulting crude oil is purified by silica gel column chromatography to yield the final product.

Primary Synthesis Pathway II: Reduction of a Carboxylic Acid Derivative

This pathway offers a robust alternative, particularly if the corresponding carboxylic acid or its ester is more accessible than the aldehyde. This method reliably produces the primary alcohol.

Mechanistic Rationale

Carboxylic acids and esters are less reactive than aldehydes. Therefore, a powerful reducing agent is required.

• Lithium Aluminum Hydride (LiAlH₄): This is the reagent of choice for converting carboxylic acids and esters to primary alcohols.[5] It is a potent source of nucleophilic hydride. The reaction proceeds via an initial deprotonation of the carboxylic acid (if used as the starting material), followed by coordination of the aluminum to the carbonyl oxygen and subsequent hydride transfers. The reaction must be performed under strictly anhydrous conditions in an aprotic solvent.

Detailed Experimental Protocol (Using LiAlH₄)

Objective: To synthesize 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- from 2,4,4-trimethyl-1-cyclohexene-1-carboxylic acid.[6]

Materials:

• 2,4,4-trimethyl-1-cyclohexene-1-carboxylic acid (1 equivalent)

• Lithium aluminum hydride (LiAlH₄) (2-3 equivalents)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Water

• 15% aqueous NaOH solution

• Anhydrous magnesium sulfate (MgSO₄)

• Three-neck flask, dropping funnel, reflux condenser, nitrogen inlet

Procedure:

• Setup: A dry three-neck flask is assembled with a reflux condenser, a dropping funnel, and a nitrogen inlet. The system is flame-dried under a stream of nitrogen to ensure anhydrous conditions.

• Reagent Suspension: The flask is charged with LiAlH₄ and anhydrous THF to create a suspension. The suspension is cooled to 0°C.

• Substrate Addition: A solution of 2,4,4-trimethyl-1-cyclohexene-1-carboxylic acid in anhydrous THF is added dropwise via the dropping funnel to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is heated to reflux and maintained for 2-4 hours, or until the reaction is complete by TLC.

• Workup (Fieser method): The flask is cooled to 0°C. The reaction is quenched with extreme caution by the sequential, dropwise addition of:

  • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used).

  • 'x' mL of 15% aqueous NaOH.

  • '3x' mL of water. This procedure is designed to produce a granular, easily filterable precipitate of aluminum salts.

• Filtration & Extraction: The resulting white precipitate is filtered off and washed thoroughly with diethyl ether. The filtrate is collected.

• Purification: The combined organic filtrate is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography or distillation.

Comparative Analysis and Data Summary

Parameter	Pathway I (Aldehyde Reduction)	Pathway II (Carboxylic Acid Reduction)
Precursor	2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde	2,4,4-trimethyl-1-cyclohexene-1-carboxylic acid
Primary Reagent	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Protic (Methanol, Ethanol)	Aprotic (THF, Diethyl Ether)
Temperature	0°C to Room Temperature	0°C to Reflux
Key Advantages	Milder conditions, simpler workup, high selectivity.	Robust, high-yielding, less sensitive to precursor purity.
Key Disadvantages	Precursor aldehyde may be less stable or accessible.	Requires strictly anhydrous conditions, hazardous reagent, careful workup.
Typical Yield	>90%	>85%

Alternative Synthetic Considerations

While the two primary pathways are highly recommended, other strategies exist, though they may present greater challenges in terms of selectivity and execution.

• Grignard Reaction: The synthesis could be envisioned by reacting a vinyl Grignard reagent, such as (2,4,4-trimethylcyclohex-1-en-1-yl)magnesium bromide, with formaldehyde.[7] However, the preparation of the specific vinyl Grignard can be challenging, and the use of gaseous formaldehyde requires specialized equipment.[7]

• Allylic Oxidation: An alternative approach involves the allylic oxidation of a suitable precursor like 1,2,4,4-tetramethylcyclohexene using reagents such as selenium dioxide (SeO₂). This method directly installs the hydroxyl group. However, it often suffers from poor regioselectivity and can lead to over-oxidation to the aldehyde or carboxylic acid.[8][9]

Conclusion

The synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is most reliably and efficiently achieved through the reduction of its corresponding carbonyl precursors. The selective reduction of 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde with sodium borohydride offers the mildest conditions and simplest protocol. For instances where the carboxylic acid is the more accessible starting material, reduction with lithium aluminum hydride provides a robust and high-yielding alternative, albeit with more stringent experimental requirements. The choice between these pathways will ultimately depend on the availability of starting materials, laboratory capabilities, and safety considerations.

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The Enigmatic Presence of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in Nature: A Technical Guide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, systematically known as β-Cyclolavandulol, is an irregular monoterpene alcohol that represents a fascinating deviation from the canonical pathways of terpenoid biosynthesis. While not as abundant as its more ubiquitous isomers, its unique structural arrangement, arising from a non-head-to-tail coupling of isoprene precursors, offers intriguing possibilities for novel applications in pharmacology and biotechnology. This technical guide provides a comprehensive overview of the current scientific understanding of β-Cyclolavandulol's natural occurrence, delves into the intricacies of its biosynthesis, outlines robust methodologies for its isolation and characterization, and discusses its potential ecological significance. This document is intended to serve as a foundational resource for researchers seeking to explore the untapped potential of this rare natural product.

Introduction: The Intrigue of Irregular Monoterpenes

The vast and structurally diverse world of monoterpenes is primarily built upon the head-to-tail linkage of two isoprene units, forming the geranyl pyrophosphate (GPP) precursor. However, a select group of "irregular" monoterpenes, including (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, defy this convention. Their biosynthesis proceeds through an unconventional head-to-middle condensation of two dimethylallyl pyrophosphate (DMAPP) molecules[1]. This unique biosynthetic origin imparts a distinctive cyclic structure to β-Cyclolavandulol, setting it apart from its linear and more common isomers. Understanding the natural sources and biosynthetic machinery behind this molecule is paramount for harnessing its potential.

Natural Occurrence: A Subtle Presence in the Plant Kingdom

The primary natural sources of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol are found within the essential oils of various species of the genus Lavandula, commonly known as lavender[2][3]. While often present as a minor constituent, its co-occurrence with the more abundant lavandulol suggests a shared biosynthetic origin.

Table 1: Reported Occurrence of Irregular Monoterpenes in Lavandula Species

Species	Major Irregular Monoterpenes	Typical Concentration Range	Analytical Method(s)	Reference(s)
Lavandula angustifolia	Lavandulol, Lavandulyl acetate	Trace to a few percent of essential oil	GC-MS	[4][5][6]
Lavandula x intermedia	Lavandulol, Lavandulyl acetate	Generally higher than in L. angustifolia	GC-MS	[2][7]
Lavandula luisieri	Other irregular monoterpenoids	Varies	GC-MS, NMR	[2]

It is important to note that the exact concentration of β-Cyclolavandulol can be influenced by genetic and environmental factors, as well as the specific distillation process used for essential oil extraction.

Biosynthesis: A Tale of Unconventional Condensation

The biosynthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol is a captivating example of nature's chemical ingenuity. It diverges from the mainstream mevalonate or methylerythritol phosphate pathways at the C10 level.

The key enzymatic step is the "head-to-middle" condensation of two molecules of dimethylallyl pyrophosphate (DMAPP). This reaction is catalyzed by the enzyme lavandulyl diphosphate synthase (LPPS) [1]. The resulting intermediate, lavandulyl diphosphate (LPP), serves as the precursor to a family of irregular monoterpenes. Subsequent enzymatic modifications, likely involving phosphatases and cyclases, are thought to yield lavandulol and its cyclic isomer, β-Cyclolavandulol.

Figure 1: Proposed biosynthetic pathway of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Ecological Role: A Symphony of Defense and Attraction

While the specific ecological functions of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol have not been extensively studied, the broader roles of monoterpenes in plants are well-established. These volatile compounds are crucial for:

• Plant Defense: Monoterpenes can act as deterrents to herbivores and pathogens[8][9]. Their characteristic aromas can repel insects, while some have demonstrated antimicrobial and antifungal properties[10][11].

• Pollinator Attraction: The scent of essential oils, rich in monoterpenes, plays a vital role in attracting pollinators, ensuring successful plant reproduction[10].

It is plausible that β-Cyclolavandulol contributes to the overall chemical profile of Lavandula species, playing a subtle yet significant role in these ecological interactions.

Isolation and Characterization: A Methodical Approach

The isolation and characterization of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol from its natural sources require a combination of classical and modern analytical techniques.

Experimental Workflow for Isolation and Analysis

Figure 2: A generalized experimental workflow for the isolation and characterization of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Detailed Methodologies

5.2.1. Extraction of Essential Oil

A common and effective method for obtaining essential oils from Lavandula species is hydrodistillation or steam distillation[12][13][14].

• Protocol: Steam Distillation

  • Fresh or air-dried flowering tops of Lavandula angustifolia are packed into a distillation flask.

  • Steam is passed through the plant material, causing the volatile essential oils to vaporize.

  • The steam and oil vapor mixture is then passed through a condenser to cool and liquefy.

  • The resulting hydrosol and essential oil are collected, and the less dense essential oil is separated from the aqueous layer.

5.2.2. Chromatographic Fractionation

To isolate (2,4,4-trimethylcyclohex-1-en-1-yl)methanol from the complex mixture of the essential oil, chromatographic techniques are employed.

• Protocol: Column Chromatography

  • A glass column is packed with a suitable stationary phase, such as silica gel.

  • The crude essential oil is loaded onto the top of the column.

  • A gradient of solvents with increasing polarity (e.g., hexane-ethyl acetate) is used to elute the different components.

  • Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify those containing the target compound.

5.2.3. Spectroscopic and Spectrometric Analysis

The definitive identification and structural elucidation of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol rely on a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• GC-MS Analysis: This technique is invaluable for separating the components of the essential oil and providing information on their molecular weight and fragmentation patterns[13][15]. The retention time and mass spectrum of the isolated compound are compared with those of authentic standards or reference libraries for identification.

• NMR Spectroscopy: One-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC) NMR experiments are essential for unambiguously determining the chemical structure of the molecule[16][17]. The chemical shifts and coupling constants provide detailed information about the connectivity and spatial arrangement of the atoms.

Potential Pharmacological Significance and Future Directions

While there is a wealth of information on the pharmacological properties of lavender essential oil as a whole, which includes anxiolytic, sedative, and antimicrobial effects, specific studies on the bioactivity of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol are currently limited[11][18][19].

The unique structure of this irregular monoterpene warrants further investigation into its potential pharmacological activities. Future research should focus on:

• Bioactivity Screening: Evaluating the isolated compound for a range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects.

• Mechanism of Action Studies: Elucidating the molecular targets and pathways through which β-Cyclolavandulol may exert its effects.

• Metabolic Engineering: Leveraging the understanding of its biosynthetic pathway to develop microbial platforms for the sustainable production of this rare and potentially valuable natural product[20][21][22][23][24].

Conclusion

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, or β-Cyclolavandulol, stands as a testament to the chemical diversity found in nature. Its unconventional biosynthetic pathway and subtle presence in the essential oils of Lavandula species make it a compelling subject for further scientific inquiry. The methodologies outlined in this guide provide a robust framework for its isolation and characterization, paving the way for a deeper understanding of its biological roles and potential applications. As our ability to explore and engineer natural product pathways continues to advance, the enigmatic β-Cyclolavandulol may yet reveal significant contributions to the fields of medicine and biotechnology.

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1-Cyclohexene-1-methanol, 2,4,4-trimethyl- derivatives and analogues

An In-depth Technical Guide to 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- Derivatives and Analogues: Synthesis, Biological Activity, and Research Protocols

Foreword: The Untapped Potential of Cyclic Monoterpenoids

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that balance synthetic accessibility with potent biological activity is perpetual. Among the vast repository of natural products, monoterpenoids stand out for their structural diversity and significant pharmacological properties.[1][2] This guide focuses on a specific subclass: derivatives and analogues of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a core structure found in compounds such as β-Cyclolavandulol. These molecules, characterized by a substituted cyclohexene ring, represent a promising yet underexplored area for the development of new therapeutic agents. This document serves as a technical primer for researchers, scientists, and drug development professionals, providing a synthesized overview of their chemical synthesis, known biological activities, and detailed protocols for their study.

Core Molecular Scaffolds and Derivatives

The central molecule of interest is (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, also known as β-Cyclolavandulol.[3] Its derivatives and analogues, which will be discussed in the context of this guide, include variations in the functional groups attached to the cyclohexene ring, such as the corresponding carboxylic acid or other substituted forms.

Physicochemical Properties

A foundational understanding of the physicochemical properties of these compounds is critical for their application in both chemical synthesis and biological assays. The properties of the parent alcohol and a key derivative are summarized below.

Property	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	2,4,4-Trimethyl-1-cyclohexene-1-carboxylic acid
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	2,4,4-trimethylcyclohexene-1-carboxylic acid
CAS Number	103985-40-6	18088-97-6
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₆O₂
Molecular Weight	154.25 g/mol [3]	168.23 g/mol [4]
XLogP3	1.7	2.3
Hydrogen Bond Donors	1	1
Hydrogen Bond Acceptors	1	2

Data sourced from PubChem CID 10898912 and 11095026.[3][4]

Synthesis of 2,4,4-Trimethyl-Cyclohexene Derivatives: A Strategic Approach

The synthesis of these substituted cyclohexene derivatives often leverages common intermediates and well-established reaction mechanisms. A plausible and efficient synthetic strategy for the core alcohol, (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, can be adapted from patented methods for related structures.[5] The key is the strategic formation of the substituted cyclohexene ring and the subsequent functionalization to introduce the methanol moiety.

Proposed Synthetic Pathway

A robust approach starts from the readily available 2,4,4-trimethyl-2-cyclohexenone. The synthesis proceeds via a Wittig reaction to introduce an exocyclic methylene group, followed by a regioselective hydroboration-oxidation to yield the primary alcohol.

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A Technical Guide to (4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methanol (Perillyl Alcohol): Nomenclature, Synthesis, and Biological Activity

Introduction

Within the vast class of naturally occurring monoterpenoids, (4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methanol, commonly known as Perillyl Alcohol (POH), has emerged as a molecule of significant interest for researchers, particularly in the field of drug development.[1] This monoterpene, isolated from the essential oils of plants like lavender, peppermint, and cherries, possesses a unique cyclic structure that has been the focus of extensive research for its potential therapeutic applications.[1][2] This guide provides an in-depth technical overview of POH, designed for scientists and drug development professionals. We will dissect its formal nomenclature, outline a common synthetic pathway, detail its spectroscopic signature, and explore the well-documented mechanisms of its anti-cancer activity.

Part 1: Chemical Identity and Nomenclature

A precise understanding of a molecule's structure is foundational to all subsequent research. The compound with the molecular formula C10H18O, widely known as Perillyl Alcohol, is systematically named under IUPAC rules.

IUPAC Name: (4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methanol [3]

• Derivation: The nomenclature is derived by identifying the parent structure, a cyclohexene ring, with a methanol group (-CH2OH) attached.

  • The cyclohexene ring is numbered starting from the carbon bearing the methanol group as position 1, proceeding through the double bond.

  • The methanol group at position 1 gives the suffix "-1-yl)methanol".

  • A substituent is located at position 4 of the ring.

  • This substituent is a 3-carbon chain with a double bond between carbons 1 and 2, and is attached to the ring at its second carbon. This is named "prop-1-en-2-yl".

  • Combining these elements gives the full, unambiguous IUPAC name.

Common Synonyms: Perillyl Alcohol (POH), p-Mentha-1,8-dien-7-ol, (4-isopropenyl-1-cyclohexen-1-yl)methanol.[4]

Physicochemical Properties

A summary of the key physical and chemical properties of Perillyl Alcohol is presented below, providing essential data for experimental design and handling.

Property	Value	Source
Molecular Formula	C10H16O	PubChem[3]
Molecular Weight	152.23 g/mol	PubChem[3]
Appearance	Colorless to pale-yellow oily liquid	PubChem[3]
Boiling Point	119-121 °C @ 11 mm Hg	ChemicalBook[5]
Density	0.96 g/mL at 25 °C	ChemicalBook[5]
Refractive Index	1.495 - 1.505	PubChem[3]
Solubility	Slightly soluble in water; soluble in alcohols and oils	PubChem[3], Scent.vn[6]
logP	3.17	PubChem[3]

Part 2: Synthesis and Characterization

While POH can be isolated from natural sources, synthetic routes from abundant precursors are crucial for producing the quantities required for research and development. A common and efficient method is the selective oxidation of (R)-(+)-limonene.

Synthetic Workflow: From Limonene to Perillyl Alcohol

The conversion of limonene, a readily available monoterpene, to Perillyl Alcohol is a cornerstone of its laboratory-scale production. This can be achieved through various methods, including biocatalytic hydroxylation or chemical oxidation. Biocatalytic methods using engineered microorganisms offer high specificity. For instance, certain bacterial strains can hydroxylate limonene specifically at the 7-position to produce enantiopure Perillyl Alcohol.[7] This approach is attractive for its environmental benefits and high regioselectivity, which minimizes the formation of byproducts like carveol and carvone that are difficult to separate.[7]

Caption: Biocatalytic synthesis and validation workflow for Perillyl Alcohol.

Experimental Protocol: Biocatalytic Synthesis

This protocol is a representative example based on whole-cell biocatalysis methodologies.[8]

Objective: To synthesize (R)-(+)-Perillyl Alcohol from (R)-(+)-limonene using an engineered E. coli whole-cell biocatalyst.

Methodology:

• Catalyst Preparation: Cultivate the engineered E. coli strain expressing a suitable cytochrome P450 monooxygenase in a bioreactor. Harvest the cells via centrifugation and resuspend them in a phosphate buffer (e.g., 50 mM, pH 7.4) to the desired optical density (e.g., OD600 = 50).[8]

• Reaction Setup: In a 5 L fermenter, combine the cell suspension, (R)-(+)-limonene (e.g., 20 g/L), a cofactor regeneration system (e.g., formate/formate dehydrogenase for NADH regeneration), and an organic co-solvent like dioctyl phthalate to improve substrate availability.[8]

• Biotransformation: Maintain the reaction at a controlled temperature (e.g., 20°C) with constant stirring and aeration for 12-24 hours.[8] Monitor the conversion of limonene to Perillyl Alcohol periodically using Gas Chromatography (GC).

• Extraction: After the reaction, extract the product from the aqueous phase using an appropriate organic solvent such as ethyl acetate.

• Purification: Concentrate the organic extract in vacuo. Purify the crude product using silica gel column chromatography, eluting with a hexane/ethyl acetate gradient to isolate pure Perillyl Alcohol.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Spectroscopic Characterization

Structural elucidation and confirmation are achieved through standard spectroscopic techniques.

Technique	Key Observations and Expected Values (in CDCl₃)	Source
¹H NMR	δ ~5.7 ppm (s, 1H, vinylic H on ring), ~4.7 ppm (s, 2H, exocyclic vinylic CH₂), ~4.0 ppm (s, 2H, -CH₂OH), ~2.1 ppm (m, 4H, allylic H), ~1.8 ppm (m, 3H, ring H), ~1.7 ppm (s, 3H, -CH₃).	BMRB[9], ResearchGate[10]
¹³C NMR	δ ~150 ppm (quat. C of isopropenyl), ~134 ppm (quat. C at C1), ~121 ppm (vinylic CH at C2), ~109 ppm (exocyclic vinylic CH₂), ~67 ppm (-CH₂OH), ~41 ppm (quat. C at C4), ~20-31 ppm (other ring CH/CH₂), ~21 ppm (-CH₃).	ResearchGate[11], BMRB[9]
Mass Spec (EI)	Molecular Ion (M⁺) at m/z = 152. Key fragments corresponding to loss of H₂O (m/z=134) and loss of CH₂OH (m/z=121).

Part 3: Mechanism of Action in Drug Development

Perillyl Alcohol's primary interest in oncology stems from its multifaceted mechanisms of action that disrupt cancer cell proliferation and survival.[12][13] A critical target is the Ras signaling pathway, which is frequently mutated and hyperactivated in many human cancers.[14][15]

Inhibition of Ras Protein Prenylation

Ras proteins require a post-translational modification called prenylation (the attachment of a farnesyl or geranylgeranyl lipid group) to anchor to the cell membrane, which is essential for their function.[16][17] POH and its metabolites act as inhibitors of this process.[1][16]

Causality of Inhibition:

• Metabolic Conversion: POH is a prodrug that can be metabolized in vivo to other active compounds.[16]

• Enzyme Inhibition: POH and its metabolites inhibit the enzymes responsible for prenylation, primarily farnesyltransferase (PFT) and geranylgeranyltransferases (PGGTs).[16][18]

• Disruption of Ras Localization: By preventing the attachment of the lipid anchor, POH causes Ras proteins to remain soluble in the cytoplasm, unable to localize to the plasma membrane.[18]

• Pathway Interruption: This mislocalization prevents Ras from engaging with its downstream effectors, such as Raf, thereby blocking the entire Ras-Raf-MEK-ERK signaling cascade that drives cell proliferation.[12][13]

This targeted disruption of a key oncogenic pathway highlights the therapeutic potential of POH.[19]

Caption: Inhibition of the Ras signaling pathway by Perillyl Alcohol.

Conclusion

(4-(prop-1-en-2-yl)cyclohex-1-en-1-yl)methanol is a natural product with a well-defined chemical structure and significant, pleiotropic anti-cancer activities. Its ability to be synthesized from abundant precursors and its specific mechanism of inhibiting crucial oncogenic pathways, such as Ras prenylation, make it a compelling candidate for further research and development. While early clinical trials with oral delivery faced challenges with side effects, alternative delivery methods like intranasal administration are being explored for treating brain tumors, underscoring the continued relevance of this compound in oncology.[2][14] This guide has provided a foundational technical overview to support the ongoing efforts of scientists and researchers in harnessing the therapeutic potential of Perillyl Alcohol.

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• PubMed Central. Preclinical development and clinical use of perillyl alcohol for chemoprevention and cancer therapy. Available from: [Link]

• ResearchGate. Biosynthesis of perillyl alcohol and perillaldehyde from GDP via (−)-limonene in Perilla frutescens. OPP represents a diphosphate moiety. Available from: [Link]

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• PubMed. Effects of the antitumor agent perillyl alcohol on H-Ras vs. K-Ras farnesylation and signal transduction in pancreatic cells. Available from: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- via Grignard Reaction

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of the tertiary allylic alcohol, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, utilizing the Grignard reaction. The protocol details the reaction of 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde with a methyl Grignard reagent. This application note delves into the mechanistic underpinnings of the reaction, provides a detailed, step-by-step experimental protocol, and addresses critical safety considerations. The information presented is intended to equip researchers with the necessary knowledge to successfully and safely perform this synthesis.

Introduction: The Grignard Reaction in Complex Alcohol Synthesis

The Grignard reaction is a cornerstone of organic synthesis, renowned for its efficacy in forming carbon-carbon bonds.[1][2] Discovered by Victor Grignard in 1900, this organometallic reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to an electrophilic carbon, such as that in a carbonyl group.[2][3] The reaction's versatility allows for the synthesis of primary, secondary, and tertiary alcohols from various aldehydes and ketones.[4][5][6]

In the context of synthesizing 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, the Grignard reaction offers a direct and efficient route. This tertiary allylic alcohol is a valuable building block in medicinal chemistry and fragrance development. The synthesis involves the reaction of a methyl Grignard reagent with the α,β-unsaturated aldehyde, 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde. While Grignard reagents can sometimes undergo 1,4-conjugate addition with α,β-unsaturated carbonyls, they generally favor 1,2-addition to the carbonyl carbon, especially with aldehydes, leading to the desired allylic alcohol.[7][8]

Mechanistic Insight: 1,2-Direct Addition

The Grignard reaction proceeds via the nucleophilic attack of the carbanionic portion of the Grignard reagent on the electrophilic carbonyl carbon of the aldehyde.[1][9] The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic.[10]

The reaction with an α,β-unsaturated aldehyde, such as 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde, can theoretically yield two products: the 1,2-addition product (an allylic alcohol) and the 1,4-addition product (a ketone). However, with aldehydes, the 1,2-direct addition is the kinetically favored and major pathway.[8][11] The reaction is initiated by the attack of the methyl group from the methylmagnesium halide on the carbonyl carbon, leading to the formation of a magnesium alkoxide intermediate.[12] Subsequent acidic workup protonates the alkoxide to yield the final tertiary allylic alcohol product.[1][10]

Caption: General workflow of the Grignard reaction for alcohol synthesis.

Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity
Magnesium turnings	Mg	24.31	1.2 equiv.	99.8%
Iodomethane	CH3I	141.94	1.1 equiv.	99.5%
Anhydrous Diethyl Ether	(C2H5)2O	74.12	See below	≥99.7%
2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde	C10H16O	152.24	1.0 equiv.	95%
Saturated aq. NH4Cl	NH4Cl	53.49	As needed	N/A
Anhydrous Sodium Sulfate	Na2SO4	142.04	As needed	N/A

Equipment

• Three-necked round-bottom flask (oven-dried)

• Reflux condenser (oven-dried)

• Dropping funnel (oven-dried)

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles (oven-dried)

• Separatory funnel

• Rotary evaporator

Reaction Setup and Procedure

Critical Note: The Grignard reaction is highly sensitive to moisture. All glassware must be thoroughly oven-dried, and the reaction must be conducted under an inert atmosphere.[13][14][15]

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Application Notes and Protocols for the Use of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in Fragrance Compositions

Abstract

This document provides a comprehensive guide for researchers, perfumers, and formulation scientists on the evaluation and application of the chemical compound 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS: 103985-40-6) in fragrance compositions. Due to the limited publicly available data on its specific olfactory profile and performance, this guide is structured as a framework for the systematic characterization of a novel or under-documented fragrance ingredient. The protocols outlined herein are designed to establish the compound's scent profile, stability, and potential synergies, thereby enabling its effective and reliable use in fine fragrances and scented consumer products.

Introduction: Unveiling a Potential Fragrance Ingredient

The quest for novel olfactory experiences is a driving force in the fragrance industry. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, also known by synonyms such as (2,4,4-trimethylcyclohex-1-en-1-yl)methanol and beta-Cyclolavandulol, is a molecule with potential for use in fragrance creation.[1] Its structural similarity to other known fragrance ingredients suggests it may possess unique and desirable scent characteristics. This document serves as a practical guide to systematically evaluate this molecule, moving from initial chemical characterization to detailed sensory analysis and stability testing in various product matrices.

The methodologies described are grounded in established principles of fragrance science and are intended to provide a robust framework for assessing any new or uncharacterized potential fragrance molecule.

Chemical and Physical Properties

A thorough understanding of a molecule's physicochemical properties is fundamental to its application in fragrance formulations. These properties influence its volatility, solubility, and stability.

Property	Value	Source
CAS Number	103985-40-6	PubChem[1]
Molecular Formula	C₁₀H₁₈O	PubChem[1]
Molecular Weight	154.25 g/mol	PubChem[1]
IUPAC Name	(2,4,4-trimethylcyclohexen-1-yl)methanol	PubChem[1]
Computed XLogP3	1.7	PubChem[1]

Olfactory Profile Characterization: A Step-by-Step Approach

Given the absence of a well-documented scent profile for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a systematic sensory evaluation is the first critical step. An isomer, 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-, is described as a fragrance raw material with woody, herbal, and citrus facets, which may suggest a potential starting point for the olfactory exploration of the target molecule.

Protocol for Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is a powerful technique to identify the specific odor-active components of a sample.

Objective: To determine the odor character of the pure compound and identify any trace impurities that may contribute to its overall scent.

Methodology:

• Sample Preparation: Prepare a 1% solution of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in a high-purity, odorless solvent such as ethanol.

• Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry port.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30m x 0.25mm x 0.25µm) is a suitable starting point.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature ramp from 50°C to 250°C at 5°C/min will typically provide good separation.

  • Injector: Splitless mode to maximize sensitivity.

• Olfactory Evaluation: A trained sensory panelist or "sniffer" will evaluate the effluent from the olfactometry port, describing the odor of each eluting compound.

• Data Analysis: Correlate the retention times of odor events with the peaks on the FID chromatogram to identify the source of each scent characteristic.

Protocol for Descriptive Sensory Panel Evaluation

A trained sensory panel can provide a detailed and nuanced description of the molecule's scent profile.

Objective: To develop a comprehensive olfactory description of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- using standardized fragrance terminology.

Methodology:

• Panelist Selection: Recruit a panel of at least 8-10 individuals trained in sensory evaluation of fragrances.

• Sample Preparation: Prepare smelling strips dipped in a 5% solution of the compound in ethanol. Allow the solvent to evaporate for 30 seconds before evaluation.

• Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-neutral room.[2]

• Evaluation Procedure:

  • Panelists evaluate the smelling strips at different time intervals (top notes, middle notes, and base notes) over several hours.

  • Panelists will describe the scent using a standardized lexicon of fragrance descriptors (e.g., floral, fruity, woody, spicy, green, citrus).

  • The intensity of each descriptor is rated on a numerical scale (e.g., 1-10).

• Data Analysis: Compile the descriptive terms and intensity ratings to create a comprehensive olfactory profile and a "spider web" or radar plot for visual representation.

Caption: Workflow for Olfactory Profile Characterization.

Application and Performance in Fragrance Compositions

Once the olfactory profile is established, the next step is to evaluate the performance of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in various fragrance accords and product bases.

Blending and Synergy Evaluation

Objective: To assess the molecule's blending capabilities and potential for synergistic effects with other common fragrance ingredients.

Methodology:

• Accord Creation: Create simple two- or three-ingredient accords by blending the target molecule with common fragrance raw materials from different families (e.g., linalool for floral, iso E super for woody, hedione for jasmine/citrus enhancement).

• Concentration Studies: Vary the concentration of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- within these accords (e.g., 1%, 5%, 10%) to determine its impact on the overall scent.

• Sensory Evaluation: Have a trained perfumer or sensory panel evaluate the accords for harmony, lift, and any novel characteristics that emerge from the combination.

Performance in Different Product Bases

The performance of a fragrance ingredient can vary significantly depending on the product matrix.

Objective: To evaluate the olfactory performance and stability of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in common consumer product bases.

Protocol:

• Base Selection: Choose a representative range of unfragranced product bases, such as:

  • Ethanol-based (e.g., fine fragrance)

  • Oil-in-water emulsion (e.g., lotion)

  • Surfactant-based (e.g., shower gel)

• Formulation: Incorporate the molecule at a standard concentration (e.g., 0.5%) into each base. A control sample of each base with a known stable fragrance at the same concentration should also be prepared.

• Sensory Evaluation: Evaluate the scent of the fragranced products immediately after preparation and at set time points during a stability trial. Note any changes in odor character or intensity.

Stability Testing Protocols

Stability testing is crucial to ensure that a fragrance remains consistent and pleasant throughout the product's shelf life.

Objective: To assess the chemical and olfactory stability of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- under various stress conditions.

Methodology:

• Sample Preparation: Prepare samples of the molecule in the selected product bases as described in section 4.2.

• Stress Conditions: Subject the samples to a range of conditions designed to accelerate aging:[3]

  • Elevated Temperature: Store samples at 40-45°C for a period of 1 to 3 months.[3]

  • Light Exposure: Expose samples to controlled UV and visible light to assess photostability.

  • Freeze-Thaw Cycles: Subject samples to repeated cycles of freezing and thawing to evaluate physical stability in emulsions.

• Evaluation Parameters: At regular intervals, evaluate the samples for:

  • Olfactory Changes: Any deviation from the initial scent profile.

  • Physical Changes: Changes in color, clarity, viscosity, or phase separation.[3]

  • Chemical Degradation: (Optional) Use techniques like GC-MS to quantify the concentration of the molecule over time and identify any degradation products.

Caption: Protocol for Fragrance Stability Testing.

Conclusion and Recommendations

The protocols detailed in this document provide a rigorous and systematic approach to characterizing 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- for use in fragrance compositions. By following these steps, researchers and perfumers can build a comprehensive understanding of its olfactory profile, performance, and stability. This data-driven approach is essential for confidently incorporating novel ingredients into new and existing fragrance creations, ensuring both artistic innovation and product integrity.

References

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Sense:lab. (2024, September 11). 5 Essential Tips for Effective Sensory Fragrance Testing. Retrieved from [Link]

• Stephane, P. (2015). Stability of cosmetic formulations containing UV filters and preservatives, based on physical and chemical parameters. MOJ Toxicology, 1(1), 12-21. Retrieved from [Link]

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• 3. medcraveonline.com [medcraveonline.com]

Application Notes and Protocols for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in Perfumery

Senior Application Scientist Note: The following guide addresses the perfumery applications of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. It is important to note that while this specific molecule is identified in chemical databases, detailed public-domain literature on its specific olfactory profile and use in fragrance compositions is limited. Therefore, this document provides a comprehensive framework for its evaluation and application based on established principles of fragrance chemistry and the known properties of structurally related trimethylcyclohexene derivatives. The protocols outlined herein are designed to be robust, self-validating systems for the rigorous assessment of this and other novel fragrance molecules.

Introduction and Chemical Profile

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, with CAS number 103985-40-6, belongs to the family of alicyclic alcohols which are significant in the fragrance industry.[1][2] Its structural congeners, various isomers of trimethylcyclohexene derivatives, are known for their diverse and commercially valuable scent profiles, ranging from floral and fruity to woody and herbaceous notes.[3][4] This guide will provide the scientific groundwork for researchers to explore the potential of this specific molecule.

Table 1: Chemical and Physical Properties of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol and Related Compounds

Property	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol	(1,2,4-trimethylcyclohex-3-en-1-yl)methanol[5]	2,4-dimethyl-3-cyclohexene-1-methanol[6]
CAS Number	103985-40-6[1]	72812-40-9[5]	68480-15-9[7]
Molecular Formula	C10H18O[2]	C10H18O[5]	C9H16O[6]
Molecular Weight	154.25 g/mol [2]	154.25 g/mol [5]	140.22 g/mol [6]
Boiling Point	Not available	Not available	217.53 °C (est.)[7]
LogP	1.7 (est.)[2]	1.90 (est.)[5]	2.96 (est.)[7]
Solubility	Soluble in alcohol[5]	Soluble in alcohol[5]	Water: 780.9 mg/L (est.)[7]

Predicted Olfactory Profile and Application Potential

Based on structure-odor relationships within the trimethylcyclohexene family, a predicted olfactory profile for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol can be hypothesized. The presence of the cyclohexene ring often imparts woody and sometimes camphoraceous notes. The primary alcohol functional group can contribute to a clean, slightly floral character.

Hypothesized Olfactory Notes:

• Primary: Woody, Pine-like

• Secondary: Floral (potentially muguet or rosy), Fresh

• Tertiary: Herbaceous, slightly Minty

Potential Applications in Fragrance Composition:

• Enhancement of Woody Accords: Could be used to add a fresh, natural character to cedarwood, sandalwood, and vetiver compositions.

• Foundation for Floral Bouquets: The subtle floral aspect could provide a unique structural element in floral fragrances, particularly in combination with lily-of-the-valley, rose, and jasmine notes.

• Modifier in Citrus and Eau de Cologne Types: Its fresh character may be leveraged to add tenacity and a novel twist to traditional citrus top notes.[3]

Synthesis and Purification Protocols

While a specific, optimized synthesis for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol is not detailed in the provided search results, a general synthetic pathway can be inferred from related chemical literature. The synthesis of similar allylic alcohols often involves the reduction of a corresponding α,β-unsaturated ketone or aldehyde.[8]

General Synthesis Workflow

Caption: General workflow for the synthesis and purification of the target molecule.

Protocol: Reductive Synthesis (Exemplary)

Objective: To synthesize (2,4,4-trimethylcyclohex-1-en-1-yl)methanol from a suitable precursor.

Materials:

• 2,4,4-trimethylcyclohex-1-en-1-carbaldehyde (or corresponding ketone)

• Sodium borohydride (NaBH4)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the starting aldehyde/ketone in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride in small portions, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC or GC.

• Quench the reaction by slowly adding saturated aqueous NH4Cl solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude alcohol by flash column chromatography on silica gel or by vacuum distillation.

Validation: The identity and purity of the final product should be confirmed by Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Olfactory Evaluation Protocol

A systematic approach is crucial for accurately characterizing the odor profile of a new molecule.

Evaluation Workflow

Caption: Systematic workflow for the olfactory evaluation of a new fragrance ingredient.

Step-by-Step Olfactory Assessment

Objective: To determine the odor profile, tenacity, and character of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Materials:

• Purified (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

• Odorless ethanol (perfumer's grade)

• Glass vials

• Standard paper smelling strips (blotters)

• Panel of at least three trained evaluators

Procedure:

• Prepare solutions of the test molecule in ethanol at 10%, 1%, and 0.1% (w/w).

• Dip smelling strips into each solution, ensuring they are labeled with the concentration and time.

• Allow the solvent to evaporate for approximately 10-15 seconds.

• The panel evaluates the strips immediately (top note), after 30 minutes (heart note), and after 2, 4, and 24 hours (base notes/tenacity).

• Each panelist independently records their description of the odor, using standard fragrance terminology.

• The results are compiled to create a comprehensive olfactory profile.

Stability and Performance in Formulation

The stability of a fragrance ingredient is critical for its successful application in consumer products.[9] Instability can lead to discoloration, changes in odor, and destabilization of the product base.[9]

Protocol: Accelerated Stability Testing

Objective: To assess the stability of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in a simple hydroalcoholic solution.

Materials:

• 1% solution of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol in 80:20 ethanol/water

• Clear and amber glass vials

• Oven set to 40°C

• UV light box

Procedure:

• Prepare the test solution and divide it into four sets of vials:

  • Set A: Clear vial, stored at room temperature (control).

  • Set B: Amber vial, stored at room temperature.

  • Set C: Clear vial, stored in the 40°C oven.

  • Set D: Clear vial, exposed to UV light.

• Evaluate each sample olfactorily and visually (for color change) at intervals of 1, 2, and 4 weeks.

• Compare the aged samples to the control (Set A) to identify any degradation.

• (Optional) Use GC-MS to quantify any changes in the concentration of the molecule over time.

Data Interpretation: Significant deviation in odor or appearance from the control sample indicates potential stability issues under those specific stress conditions.

Safety and Regulatory Considerations

All new fragrance ingredients must undergo a thorough safety assessment. The Research Institute for Fragrance Materials (RIFM) provides safety assessments for many fragrance ingredients.[7][10] For a new molecule like (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a toxicological evaluation would be necessary before commercial use. Key endpoints to consider include skin sensitization, phototoxicity, and genotoxicity.[10] The safety data for related compounds, such as (1,2,4-trimethylcyclohex-3-en-1-yl)methanol which has an oral LD50 in rats of 3700 mg/kg, can provide preliminary insights but are not a substitute for specific testing.[5]

Conclusion

While (2,4,4-trimethylcyclohex-1-en-1-yl)methanol is not yet a widely characterized fragrance ingredient, its chemical structure suggests significant potential. By following the rigorous synthesis, evaluation, and stability testing protocols outlined in this guide, researchers and perfumers can thoroughly assess its properties and unlock its potential applications in the creation of novel and exciting fragrances. The provided workflows offer a validated and systematic approach to the investigation of new fragrance molecules, ensuring both scientific rigor and creative exploration.

References

• Vertex AI Search. Synthesis of (E)-1-((3-ethyl-2,4,4- trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol.
• PrepChem.com. Synthesis of 2,4,4-trimethyl-3-(but-1-yl)-cyclohex-2-en-1-one.
• The Good Scents Company. trimethyl cyclohexene-1-methanol, 72812-40-9.
• ResearchGate. (PDF) ChemInform Abstract: Design and Synthesis of (E)-1-(3-Ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted Benzenes from 1-(2,6,6-Trimethylcyclohex-1-enyl)ethanol.
• Biosynth. (2,4,4-Trimethylcyclohex-1-en-1-yl)methanol | 103985-40-6 | DEA98540.
• PubChem. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O.
• ResearchGate. Biotechnology - A Tool to Transform Givaudan's Fragrance Ingredients Palette.
• Google Patents. EP0056109B1 - Use of 2,6,6-trimethyl-cyclohex-2-ene-1-yl-carboxylic-acid methyl ester as a perfuming agent.
• ScienceDirect. RIFM fragrance ingredient safety assessment, 4-(2,4,6-trimethyl-3-cyclohexen-1-yl)-3-buten-2-one, CAS Registry Number 67801-38-1.
• The Good Scents Company. 2,4-dimethyl-3-cyclohexene-1-methanol floralol (IFF).
• Google Patents. CN111484400A - Preparation method of 2-methyl-4- (2,6, 6-trimethylcyclohexene-1-yl) -2-butenal.
• FooDB. Showing Compound 4-(2,6,6-Trimethylcyclohex-1-enyl)but-2-en-4-one (FDB010416).
• Givaudan. Library of molecules.
• Scribd. WO2020224767A1 Givaudan Profragrance.
• Microtrac. Effect of a fragrance on perfume formulation stability.
• ResearchGate. Phase diagram and emulsion stability of surfactant-fragrance systems.
• Google Patents. EP3490966B1 - 6-isopropyl-2,4-dimethylcyclohexen-1-ol compounds as fragrance ingredients.
• ScienceDirect. RIFM fragrance ingredient safety assessment, cyclohexanemethanol, 2,4-dimethyl-, CAS Registry Number 68480-15-9.
• Google Patents. US3962148A - Odorant compositions containing 4,4,6-trimethyl-2-cyclohexenone.

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• 2. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EP0056109B1 - Use of 2,6,6-trimethyl-cyclohex-2-ene-1-yl-carboxylic-acid methyl ester as a perfuming agent - Google Patents [patents.google.com]
• 4. US3962148A - Odorant compositions containing 4,4,6-trimethyl-2-cyclohexenone - Google Patents [patents.google.com]
• 5. trimethyl cyclohexene-1-methanol, 72812-40-9 [thegoodscentscompany.com]
• 6. 2,4-dimethyl-3-cyclohexene-1-methanol [thegoodscentscompany.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
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Quantitative Analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- by Gas Chromatography with Flame Ionization and Mass Spectrometry Detection

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, validated protocol for the quantification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS No. 103985-40-6), a monoterpenoid alcohol relevant in fragrance, flavor, and pharmaceutical research. The methodology leverages a robust Gas Chromatography (GC) system coupled with a Flame Ionization Detector (FID) for precise quantification and a Mass Spectrometer (MS) for definitive identification. The protocol outlines comprehensive procedures for sample preparation using liquid-liquid extraction, instrument configuration, internal standard calibration, and method validation, ensuring scientific rigor and reproducibility. This guide is designed to be a self-contained resource, providing both the procedural steps and the scientific rationale behind them to empower researchers to achieve accurate and reliable results.

Introduction and Scientific Rationale

1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, is a volatile organic compound belonging to the terpenoid class.[1] Terpenoids are widely utilized as flavors and fragrances and are investigated for various biological activities.[1][2] Accurate quantification of this compound is critical for quality control in consumer products, stability testing in pharmaceutical formulations, and research into its pharmacokinetic and pharmacodynamic properties.

Gas Chromatography is the premier analytical technique for the analysis of volatile and semi-volatile compounds such as terpenoid alcohols.[3][4] The selection of GC is based on the analyte's inherent volatility and thermal stability. For quantification, a Flame Ionization Detector (FID) is employed due to its high sensitivity, broad linear range, and consistent response for hydrocarbons. To ensure unequivocal identification and to distinguish the analyte from potential matrix interferences, Gas Chromatography-Mass Spectrometry (GC-MS) is run in parallel or sequentially. The mass spectrum provides a unique fragmentation pattern, acting as a chemical fingerprint for the analyte.[5]

This protocol employs an internal standard (IS) method for quantification. This approach is superior to external standard calibration as it corrects for potential variations in injection volume, sample matrix effects, and minor fluctuations in instrument response, thereby yielding higher precision and accuracy.

Materials, Reagents, and Instrumentation

Reagents and Standards

• Reference Standard: 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (Purity ≥98%)

• Internal Standard (IS): n-Tetradecane (Purity ≥99%) or other suitable hydrocarbon not present in the sample matrix.

• Solvents: Hexane (GC Grade or equivalent), Ethyl Acetate (GC Grade or equivalent), Methanol (HPLC Grade).

• Drying Agent: Anhydrous Sodium Sulfate.

• Carrier Gas: Helium (99.999% purity).

Instrumentation and Equipment

• Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless inlet.

• Detectors: Flame Ionization Detector (FID) and a Mass Selective Detector (MSD), e.g., Agilent 5977B. A splitter can be used for simultaneous detection, or sequential runs can be performed.

• GC Column: A mid-polarity column such as an Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a ZB-35HT is recommended for resolving fragrance compounds.[5]

• Autosampler: For automated, precise injections.

• Data System: Chromatography Data Software (e.g., Agilent MassHunter).

• Analytical Balance: 4-decimal place readability.

• Standard Laboratory Glassware: Class A volumetric flasks, pipettes, and autosampler vials (2 mL) with caps and septa.

• Vortex Mixer and Centrifuge.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

This protocol describes the creation of a calibration curve using an internal standard.

• Internal Standard (IS) Stock Solution (1 mg/mL):

  • Accurately weigh approximately 25 mg of n-tetradecane into a 25 mL volumetric flask.

  • Dissolve and dilute to the mark with hexane. This solution has a concentration of ~1000 µg/mL.

• Analyte Primary Stock Solution (1 mg/mL):

  • Accurately weigh approximately 25 mg of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- into a separate 25 mL volumetric flask.

  • Dissolve and dilute to the mark with hexane.

• Calibration Standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL):

  • Label six 10 mL volumetric flasks.

  • To each flask, add 100 µL of the IS Stock Solution to achieve a constant final IS concentration of 10 µg/mL.

  • Perform serial dilutions from the Analyte Primary Stock Solution into these flasks to achieve the desired concentrations.

  • Dilute each flask to the 10 mL mark with hexane.

  • Transfer the final solutions to labeled autosampler vials.

Diagram 1: Internal Standard Calibration Workflow This diagram illustrates the principle of adding a constant amount of internal standard to both calibration standards and the unknown sample to ensure accurate quantification.

Protocol 2: Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for extracting the analyte from a liquid matrix (e.g., cosmetic lotion, aqueous solution). Traditional sample preparation for terpenes often involves solvent extraction.[1]

• Sample Weighing: Accurately weigh 1.0 g of the sample into a 15 mL centrifuge tube.

• Spiking IS: Add 100 µL of the Internal Standard Stock Solution (1 mg/mL) to the tube.

• Extraction: Add 5.0 mL of hexane to the tube.

• Homogenization: Cap the tube securely and vortex for 2 minutes to ensure thorough mixing and extraction of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous/solid layers.

• Collection: Carefully transfer the upper organic (hexane) layer to a clean vial using a Pasteur pipette. Causality Note: Avoid transferring any of the lower phase, as this can introduce non-volatile residues that contaminate the GC inlet.[4]

• Drying: Add a small amount of anhydrous sodium sulfate to the collected extract to remove any residual water.

• Final Transfer: Transfer the dried extract into a 2 mL autosampler vial for analysis.

Diagram 2: Sample Preparation Workflow A step-by-step visual guide to the liquid-liquid extraction process.

Instrumental Method and Data Analysis

GC-FID/MS Parameters

The following table provides the recommended starting parameters for the analysis. These should be optimized for the specific instrument in use.

Parameter	Setting	Rationale
GC System
Inlet Mode	Split	Prevents column overloading with high concentration samples.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte and IS.[4]
Split Ratio	20:1 (Adjustable based on sensitivity needs)	Balances sensitivity with the need to avoid detector saturation.
Injection Volume	1.0 µL	Standard volume for capillary GC.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Maintains optimal separation efficiency across the temperature program.
Oven Program
Initial Temperature	60 °C, hold for 2 min	Allows for focusing of volatiles at the head of the column.
Ramp	10 °C/min to 280 °C	Provides good separation of components with different boiling points.[4]
Final Hold	Hold at 280 °C for 5 min	Ensures elution of any less volatile matrix components.
FID Detector
Temperature	300 °C	Prevents condensation of analytes in the detector.
H₂ Flow	30 mL/min	Fuel for the flame.
Air Flow	400 mL/min	Oxidizer for the flame.
Makeup Flow (N₂)	25 mL/min	Optimizes peak shape by matching column flow to detector geometry.
MS Detector
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique producing reproducible fragmentation.
Electron Energy	70 eV	Standard energy for generating comparable library spectra.[1]
Mass Scan Range	40 - 350 amu	Covers the expected mass range for the analyte, IS, and their fragments.
Source Temperature	230 °C	Maintains analytes in the gas phase within the ion source.
Quadrupole Temperature	150 °C	Ensures consistent mass filtering.

Data Processing and Quantification

• Peak Identification: Identify the peaks for the analyte and the internal standard in the chromatograms based on their retention times, confirmed by comparing with the standard solutions. For MS data, confirm identity by matching the acquired mass spectrum against a reference spectrum from a standard or a library (e.g., NIST).[6]

• Calibration Curve Construction: For each calibration standard, calculate the ratio of the analyte peak area to the IS peak area. Plot this ratio (Y-axis) against the known concentration of the analyte (X-axis).

• Linear Regression: Apply a linear regression fit to the calibration data. The resulting equation (y = mx + c) and the coefficient of determination (R²) will be used for quantification. A scientifically valid calibration curve must have an R² value ≥ 0.995.

• Sample Quantification: Calculate the peak area ratio for the analyte and IS in the prepared sample. Use the regression equation to determine the concentration of the analyte in the injected solution.

• Final Calculation: Adjust the calculated concentration to account for the initial sample weight and dilution factors to report the final result in µg/g or mg/kg.

Method Validation for Trustworthiness

To ensure the reliability of the results, the analytical method must be validated. The following parameters are critical for establishing a self-validating and trustworthy system.

Validation Parameter	Acceptance Criteria	Procedure
Linearity	R² ≥ 0.995	Assessed from the calibration curve covering the expected concentration range.
Accuracy	80 – 120% Recovery	Analyze a blank matrix sample spiked with a known concentration of the analyte (e.g., at low, medium, and high levels). Calculate the percentage of the analyte recovered.[5]
Precision (Repeatability)	%RSD ≤ 15%	Perform at least six replicate analyses of a spiked sample at a single concentration within the same day. Calculate the Relative Standard Deviation (RSD).
Precision (Intermediate)	%RSD ≤ 20%	Repeat the precision analysis on a different day with a different analyst or instrument if possible.
Limit of Detection (LOD)	S/N ≥ 3	The lowest concentration of the analyte that can be reliably detected above the background noise. Can be estimated from the standard deviation of the response and the slope of the calibration curve.
Limit of Quantitation (LOQ)	S/N ≥ 10	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.[5]

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the quantitative analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. By adhering to the detailed protocols for sample preparation, instrumental analysis, and data processing, researchers can achieve high-quality, reproducible results. The inclusion of method validation criteria ensures that the generated data is trustworthy and fit for purpose in demanding research, development, and quality control environments.

References

• Perez-Serradilla, J. A., et al. (2017). "Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2." Journal of Chromatography A. Available at: [Link]

• Nagel, J., et al. (2016). "Extraction and Analysis of Terpenes/Terpenoids." ResearchGate. Available at: [Link]

• Bicchi, C., et al. (2008). "Essential oils and volatiles: sample preparation and analysis. A review." IRIS-AperTO. Available at: [Link]

• Rastogi, S. C. (2018). "Development and validation of a gas chromatography–mass spectrometry method for determination of 30 fragrance substances in cosmetic products." ResearchGate. Available at: [Link]

• Chen, W., et al. (2023). "Terpenes in food and plant samples: Updates on sampling, pretreatment and analysis techniques." Arabian Journal of Chemistry. Available at: [Link]

• PubChem. "1-Cyclohexene-1-methanol, 2,4,4-trimethyl-." National Center for Biotechnology Information. Available at: [Link]

• Divišová, R., et al. (2015). "Validation of SPME-GC-FID Method for Determination of Fragrance Allergens in Selected Cosmetic Products." ResearchGate. Available at: [Link]

• Cavaliere, C., et al. (2023). "Development, validation, and assessment of a reliable and white method for the analysis of water-based perfumes by pipette-tip micro-solid-phase extraction." Analytical and Bioanalytical Chemistry. Available at: [Link]

• Pino, J. A., et al. (2005). "Determination of terpenoids in wines by solid phase extraction and gas chromatography." Journal of Chromatography A. Available at: [Link]

• El-Khatib, H. (2023). "Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in rinse-off cosmetic products." MatheO. Available at: [Link]

• Guan, X., et al. (2017). "Extraction and Analysis of Terpenes/Terpenoids." PMC - NIH. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). "Analytical Methods." Toxicological Profile for Dinitrocresols. Available at: [Link]

• PubChem. "1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-." National Center for Biotechnology Information. Available at: [Link]

• SIELC Technologies. "Separation of 2,4,6-Trimethylcyclohex-3-ene-1-methanol on Newcrom R1 HPLC column." Available at: [Link]

• NIST. "1-Cyclohexene-1-methanol, α,α,4-trimethyl-." NIST Chemistry WebBook. Available at: [Link]

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• 4. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1-Cyclohexene-1-methanol, α,α,4-trimethyl- [webbook.nist.gov]

Application Note: A Robust HPLC-UV Method for the Quantification of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Abstract

This application note presents a robust and reliable isocratic High-Performance Liquid Chromatography (HPLC) method for the analysis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a cyclic terpene alcohol. The methodology employs a reverse-phase C18 column with UV detection, providing a straightforward and efficient protocol suitable for quality control, purity assessment, and stability studies in research and pharmaceutical development settings. The described protocol includes detailed procedures for sample preparation, instrument setup, and system suitability testing to ensure data integrity and reproducibility.

Introduction and Scientific Rationale

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol (MW: 154.25 g/mol , Formula: C₁₀H₁₈O) is a monoterpene alcohol characterized by a substituted cyclohexene ring and a primary alcohol functional group.[1] Its structure imparts a significant degree of hydrophobicity, making it an ideal candidate for reverse-phase chromatography.[2] Reverse-Phase HPLC (RP-HPLC) is a powerful and widely adopted technique in the pharmaceutical industry, estimated to be used in over 65% of all HPLC separations due to its versatility with compounds of diverse polarity.[2][3]

The separation mechanism in RP-HPLC is governed by hydrophobic interactions between the non-polar analyte and the alkyl chains of the stationary phase (e.g., C18).[3] The analyte, dissolved in a polar mobile phase, partitions onto the stationary phase and is eluted by increasing the organic solvent concentration. The presence of the carbon-carbon double bond within the cyclohexene ring provides a chromophore, enabling detection by UV spectrophotometry. While many simple terpenes lack strong UV absorbance, they can typically be detected at low wavelengths (200-215 nm).[4] This method is optimized for detection at 210 nm, a wavelength that provides adequate sensitivity while minimizing interference from common HPLC solvents.[5][6]

Experimental Workflow and Causality

The entire analytical process, from sample handling to final data reporting, is designed to be a self-validating system. Each step is chosen to maximize accuracy, precision, and robustness.

Figure 1: HPLC analysis workflow for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Instrumentation, Reagents, and Materials

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV or Photodiode Array (PDA) detector.

  • Analytical balance (0.01 mg readability).

  • Sonicator.

  • pH meter.

• Reagents:

  • (2,4,4-trimethylcyclohex-1-en-1-yl)methanol reference standard.

  • Acetonitrile (ACN), HPLC grade or higher.

  • Water, HPLC grade or Type I ultrapure.

  • Formic Acid (FA), 99% purity or higher.

• Materials:

  • HPLC Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

  • Volumetric flasks (Class A).

  • Pipettes (calibrated).

  • HPLC vials with caps.

  • Syringe filters, 0.22 µm PTFE or nylon.

Detailed Protocols

Mobile Phase and Diluent Preparation

• Mobile Phase A (0.1% FA in Water): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas using sonication or vacuum filtration.

• Mobile Phase B (0.1% FA in Acetonitrile): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Mix thoroughly and degas.

• Diluent: Prepare a 50:50 (v/v) mixture of Acetonitrile and HPLC-grade Water. This is used for dissolving standards and samples to ensure compatibility with the initial mobile phase conditions and prevent peak distortion.[7]

Standard Solution Preparation (Example Concentration: 0.5 mg/mL)

• Accurately weigh approximately 25 mg of the (2,4,4-trimethylcyclohex-1-en-1-yl)methanol reference standard into a 50 mL volumetric flask.

• Add approximately 30 mL of Diluent and sonicate for 5 minutes or until fully dissolved.

• Allow the solution to return to room temperature.

• Dilute to the mark with Diluent and mix thoroughly by inversion.

• Filter a portion of this solution through a 0.22 µm syringe filter into an HPLC vial for analysis.[7]

Sample Preparation

• Prepare the sample to achieve a target concentration of approximately 0.5 mg/mL of the analyte in the Diluent. This may involve direct weighing or dilution of a more concentrated stock solution.

• Ensure the sample is completely dissolved, using sonication if necessary.[7]

• Filter the final solution through a 0.22 µm syringe filter into an HPLC vial to remove particulates that could clog the column.[8]

HPLC Method and System Suitability

Chromatographic Conditions

The isocratic method detailed below is designed for robust separation and efficient run times. An isocratic elution is chosen for its simplicity and superior reproducibility, which is critical for quality control environments.

Parameter	Condition	Rationale
HPLC Column	C18, 4.6 x 150 mm, 5 µm	Standard reverse-phase column offering excellent retention for hydrophobic molecules.
Mobile Phase	65% Mobile Phase B (ACN w/ 0.1% FA)35% Mobile Phase A (H₂O w/ 0.1% FA)	Provides optimal retention and peak shape. Formic acid controls silanol activity.[3]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, ensuring good efficiency.
Column Temp.	30 °C	Controlled temperature ensures stable retention times and reproducibility.
Injection Vol.	10 µL	A small volume minimizes potential for peak overload.
UV Detection	210 nm	Offers a good balance of sensitivity and low baseline noise for this class of compound.[5]
Run Time	~10 minutes	Sufficient to elute the analyte and any common impurities.

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified. This is achieved by performing multiple injections (typically 5 or 6) of the standard solution.[9][10] The results must meet predefined criteria based on United States Pharmacopeia (USP) guidelines to ensure the validity of the subsequent sample data.[11][12]

SST Parameter	Acceptance Criteria	Purpose
Precision	Relative Standard Deviation (%RSD) of peak areas ≤ 2.0%	Demonstrates the reproducibility of the analytical system.[11]
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry. Values outside this range may indicate column degradation or secondary interactions.
Theoretical Plates (N)	≥ 2000	Indicates the efficiency and separation power of the column.
Retention Time (RT)	Consistent within a narrow window (e.g., ± 2%)	Confirms the stability of the pump and mobile phase composition.

If SST criteria are not met, the run is invalidated. Troubleshooting should be performed before proceeding with sample analysis.[11]

Data Analysis and Interpretation

After acquiring the chromatograms, integrate the peak corresponding to (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. For quantitative analysis, calculate the concentration of the analyte in the sample by comparing its peak area to that of the reference standard using an external standard calculation. Purity can be assessed by calculating the area percent of the main peak relative to the total area of all integrated peaks. If using a PDA detector, peak purity analysis should also be performed to check for co-eluting impurities.

Conclusion

The HPLC method described in this application note provides a reliable, robust, and efficient means for the analysis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. The protocol is built on fundamental chromatographic principles and incorporates system suitability testing to guarantee the generation of high-quality, trustworthy data. This method is well-suited for routine use in research and quality control laboratories engaged in the development and analysis of products containing this compound.

References

• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
• Alwsci. (2025, April 15). Key Considerations For Sample Preparation in HPLC.
• Aijiren. (2024, August 20). Everything You Need to Know About HPLC Sample Preparation.
• Organomation. (n.d.). HPLC Sample Preparation.
• Towers, C. (2025, November 18). From Sample to Separation: Best Practices in HPLC Sample Preparation.
• MicroSolv Technology Corporation. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• Choudhary, A. (n.d.). System Suitability in HPLC Analysis. Pharmaguideline.
• United States Pharmacopeia (USP). (n.d.). Proposals for the Development, Composition, and Routine Use of System Suitability Standard Mixtures in Support of Chromatographic Screening for.
• ECA Academy. (2014, October 15). System Suitability for USP Chromatographic Methods.
• ResearchGate. (2025, August 6). System suitability for USP chromatographic procedures - Small molecules | Request PDF.

• National Center for Biotechnology Information. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. PubChem Compound Database. Retrieved from [Link]

• Guillarme, D., & Veuthey, J. L. (2021). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC, NIH.
• Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
• Brandes, H. K. (2020, July 1). High-Throughput and High-Efficiency Separations of Antibodies by Reversed-Phase Chromatography Using Organic Alcohols.
• International Journal of Advanced Research in Science, Communication and Technology. (n.d.). Importance of RP-HPLC in Analytical Method Development: A Review.
• International Journal of Pharmaceutical Research and Applications. (2023, March 9). Analytical Method Development and Validation by RP-HPLC technique: a Review.
• Guidechem. (n.d.). 2,6,6-trimethylcyclohexene-1-methanol 472-20-8.

• National Center for Biotechnology Information. (n.d.). 2-Cyclohexene-1-methanol, 4-hydroxy-alpha,alpha,4-trimethyl-, (1R,4R)-. PubChem Compound Database. Retrieved from [Link]

• Biosynth. (n.d.). (2,4,4-Trimethylcyclohex-1-en-1-yl)methanol.
• Molnar Institute. (2013, April 30). Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization.
• CBG Gurus. (n.d.). Extraction and Analysis of Terpenes/Terpenoids.
• LC Troubleshooting Bible. (n.d.). Many chromatographers overlook the UV- absorbance properties of the solvents they.

• National Center for Biotechnology Information. (n.d.). 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). Structural formulas of the enzymatically released terpene alcohols from....
• Sigma-Aldrich. (n.d.). HS-SPME-GC/MS Analysis of Terpenes in Hops & Cannabis.
• ResearchGate. (n.d.). (PDF) High Performance Liquid Chromatography of Triterpenes (Including Saponins).
• ResearchGate. (n.d.). UV-vis absorption spectra of (a) 1d and (c) 2c in cyclohexane at....

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Protocol for the purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

An Application Guide to the Purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Introduction: The Imperative for Purity

1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is a substituted allylic alcohol, a class of organic compounds that serve as valuable intermediates in the synthesis of complex natural products, pharmaceuticals, and fragrance compounds. As a terpene alcohol, its structural motifs are common in biologically active molecules. The utility of this compound in any high-value application, particularly in drug development, is contingent on its purity. Uncharacterized impurities, such as isomers, oxidation products, or residual starting materials, can lead to unpredictable reaction outcomes, altered biological activity, and erroneous structure-activity relationship (SAR) data.

This document provides a detailed protocol for the purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, designed to achieve high purity suitable for demanding research and development applications. The methodology is grounded in the physicochemical properties of the target molecule and addresses the removal of common process-related impurities. We will explain the causality behind each procedural choice, from preliminary extraction to the final distillation, and detail the analytical methods required to validate the final product's purity.

Physicochemical Profile and Method Selection

Understanding the fundamental properties of the target compound is critical for designing an effective purification strategy. The choice of fractional vacuum distillation as the primary purification technique is directly informed by the compound's high boiling point and potential for thermal degradation.

Property	Value	Source	Significance for Purification
Molecular Formula	C₁₀H₁₈O	PubChem[1]	Indicates a relatively non-polar structure with a polar hydroxyl group.
Molecular Weight	154.25 g/mol	PubChem[1]	Influences diffusion and volatility.
Structure	Allylic, tertiary alcohol	-	The allylic nature suggests susceptibility to isomerization or oxidation. The hydroxyl group is the primary site for polar interactions.
Boiling Point	High (Est. >200°C)	Inferred from isomers[2]	Simple distillation at atmospheric pressure is not feasible due to the high temperature required, which risks decomposition. Vacuum distillation is necessary to lower the boiling point.[3]
Solubility	Immiscible with water	General for terpene alcohols[4]	Allows for preliminary purification via aqueous washing (liquid-liquid extraction) to remove water-soluble impurities like salts or acids.
Potential Impurities	Isomers, oxidation byproducts (aldehydes), unreacted starting materials	Synthesis dependent[5]	The presence of impurities with boiling points close to the product necessitates fractional distillation over simple distillation for effective separation.[6]

Purification Workflow: A Multi-Step Approach

The purification strategy is a logical sequence designed to remove distinct classes of impurities at each stage. The process begins with a crude workup to remove bulk, easily separable contaminants, followed by a high-resolution distillation to isolate the pure compound from closely related structural analogs.

Caption: Overall purification and validation workflow.

Experimental Protocols

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All procedures should be performed in a certified chemical fume hood.

• Hazards: This compound is expected to be a flammable liquid and a skin irritant.[7] Aspiration may be fatal if the liquid is swallowed and enters the airways.[8]

• Vacuum Operations: Inspect all glassware for cracks or defects before use. Use a safety shield around the distillation apparatus.

Protocol 1: Preliminary Aqueous Wash

Rationale: This step removes inorganic salts, acidic or basic residues from the synthesis, and other water-soluble impurities. A wash with saturated sodium bicarbonate neutralizes any acid catalyst, while a brine wash helps to break up emulsions and begins the drying process.

Methodology:

• Transfer the crude product, dissolved in a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate), to a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake gently for 1 minute.

• Allow the layers to separate and drain the lower aqueous layer.

• Add an equal volume of saturated sodium chloride solution (brine). Shake gently for 30 seconds.

• Drain the lower aqueous layer.

• Transfer the organic layer to an Erlenmeyer flask and add a sufficient amount of anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to act as a drying agent.[6] Swirl and let it stand for 15-20 minutes until the liquid is clear.

• Filter the solution through a fluted filter paper or a cotton plug to remove the drying agent.

• Concentrate the filtered solution using a rotary evaporator to remove the bulk solvent. Do not heat excessively to avoid loss of the product.

Protocol 2: Fractional Vacuum Distillation

Rationale: This is the core purification step. Applying a vacuum lowers the boiling point of the liquid, preventing thermal decomposition.[3] A fractionating column provides a large surface area (theoretical plates) for repeated condensation-vaporization cycles, allowing for the separation of components with close boiling points.[6]

Apparatus Setup: The apparatus consists of a heating mantle, a round-bottom flask (distilling flask), a fractionating column (e.g., Vigreux or packed), a distillation head with a thermometer, a condenser, and a receiving flask. The system must be connected to a vacuum pump with a cold trap in between.

Caption: Diagram of a fractional vacuum distillation setup.

Methodology:

• Place the concentrated crude oil from Protocol 1 into a round-bottom flask, filling it to no more than half its capacity. Add a magnetic stir bar or a few boiling chips.

• Assemble the distillation apparatus as shown in the diagram, ensuring all joints are properly sealed with vacuum grease.

• Begin circulating cold water through the condenser.

• Turn on the vacuum pump and allow the pressure to stabilize. Record the pressure.

• Begin gentle heating of the distilling flask. Start the magnetic stirrer.

• Fraction Collection:

  • Forerun: Collect the first few milliliters of distillate in a separate receiving flask. This fraction will contain any low-boiling impurities. The temperature will be unstable during this phase.

  • Main Fraction: When the temperature at the distillation head stabilizes, change to a new, pre-weighed receiving flask. Collect the distillate while the temperature remains constant. This is your purified product. Record the stable temperature and the pressure.

  • Final Fraction: If the temperature drops or rises significantly, it indicates the main fraction is finished. Stop the distillation.

• Turn off the heating and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Validation of Purity

After purification, it is essential to confirm the identity and assess the purity of the collected fraction. A combination of analytical techniques provides a comprehensive evaluation.

Technique	Principle	Information Obtained
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on boiling point and polarity, followed by mass-based identification.[9]	Provides relative purity (area %), identifies impurities, and confirms molecular weight via the mass spectrum.[10][11]
Nuclear Magnetic Resonance (¹H & ¹³C NMR)	Measures the magnetic properties of atomic nuclei to elucidate the molecular structure.	Confirms the chemical structure of the compound and its isomers. Quantitative NMR (qNMR) can determine absolute purity against a certified standard.[9]
FTIR Spectroscopy	Measures the absorption of infrared radiation by the molecule's bonds.	Confirms the presence of key functional groups, such as the O-H stretch (alcohol) and C=C stretch (alkene).

A successful purification will yield a main fraction with a purity of >99% as determined by GC analysis, with NMR and FTIR spectra consistent with the structure of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

References

• US2050671A - Method for the separation of terpene alcohols

• 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O - PubChem. [Link]

• 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl- | C10H18O | CID 86752 - PubChem. [Link]

• Terpene Extraction - Lab Owl. [Link]

• Distillate and Terpenes: everything you need to know - Lab Effects. [Link]

• How Terpenes Are Made | Abstrax Hops. [Link]

• Electrocatalytic Isomerization of Allylic Alcohols: Straightforward Preparation of β-Aryl-Ketones - MDPI. [Link]

• Oxidation of allylic and benzylic alcohols to aldehydes and carboxylic acids - Chemical Communications (RSC Publishing). [Link]

• Stereo- and Site-Selective Conversion of Primary Alcohols to Allylic Alcohols via Ruthenium-Catalyzed Hydrogen Auto-Transfer Mediated by 2-Butyne - NIH. [Link]

• 7 - Safety Data Sheet. [Link]

• Separation, purification and identification of the components of a mixture - The Royal Society of Chemistry. [Link]

• Investigating Solvent Purity Using Comprehensive Gas Chromatography: A Study of Acetones | LCGC International. [Link]

• GC-Mass spectra of Cyclohexene, 1-methyl-4-(1-methylethenyl) )-, (S)-,... - ResearchGate. [Link]

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• 4. US2050671A - Method for the separation of terpene alcohols from pine oil - Google Patents [patents.google.com]
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Unlocking Stereochemical Control: (2,4,4-Trimethylcyclohex-1-en-1-yl)methanol as a Potential Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The Quest for Chirality and the Promise of Novel Building Blocks

In the landscape of modern drug discovery and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity, efficacy, and safety. Nature itself is the ultimate chiral architect, with biological systems often exhibiting exquisite sensitivity to the three-dimensional arrangement of molecules. This necessitates the development of robust and versatile methods for asymmetric synthesis, the art of selectively producing one enantiomer of a chiral molecule.[1] A cornerstone of this field is the use of chiral building blocks—enantiomerically pure compounds that serve as starting materials or auxiliaries to guide the stereochemical outcome of a reaction.[2][3]

This application note delves into the potential of a lesser-explored yet promising chiral synthon: 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (also known as (2,4,4-trimethylcyclohex-1-en-1-yl)methanol). While not as extensively documented as other cyclic chiral alcohols, its unique structural features—a sterically hindered cyclohexene backbone and a reactive hydroxymethyl group—present intriguing possibilities for applications in asymmetric synthesis. This guide will provide a comprehensive overview of its properties, potential applications as a chiral auxiliary and building block, and hypothetical, yet scientifically grounded, protocols to inspire further research and development.

Physicochemical Properties and Structural Features

(2,4,4-Trimethylcyclohex-1-en-1-yl)methanol is a C10H18O molecule with a molecular weight of 154.25 g/mol .[4] Its structure is characterized by a cyclohexene ring substituted with a hydroxymethyl group at the C1 position and three methyl groups at the C2 and C4 positions. The gem-dimethyl group at the C4 position introduces significant steric bulk, which can be strategically exploited to influence the facial selectivity of reactions.

Property	Value	Source
Molecular Formula	C10H18O	PubChem[4]
Molecular Weight	154.25 g/mol	PubChem[4]
CAS Number	103985-40-6	Biosynth[5]
Appearance	Colorless to pale yellow liquid (predicted)
Boiling Point	Not available
Solubility	Likely soluble in common organic solvents

Potential Applications in Asymmetric Synthesis

The strategic placement of a hydroxyl group on a sterically demanding and conformationally biased ring system makes (2,4,4-trimethylcyclohex-1-en-1-yl)methanol a candidate for several applications in asymmetric synthesis.

As a Chiral Auxiliary in Diastereoselective Reactions

A chiral auxiliary is a chiral moiety that is temporarily attached to a prochiral substrate to direct a subsequent stereoselective transformation. The auxiliary is then removed to reveal the enantiomerically enriched product. The hydroxyl group of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol provides a convenient handle for attaching it to various substrates, such as carboxylic acids or ketones.

Hypothetical Application: Diastereoselective Alkylation of an Ester Enolate

In this proposed scheme, the chiral alcohol is esterified with a prochiral carboxylic acid. The resulting ester, now containing a chiral auxiliary, can be deprotonated to form an enolate. The bulky trimethylcyclohexenyl group is expected to effectively shield one face of the enolate, directing the approach of an electrophile to the opposite face, thus leading to a high diastereomeric excess of the alkylated product. Subsequent hydrolysis of the ester would yield the enantiomerically enriched carboxylic acid and recover the chiral auxiliary.

Caption: Proposed workflow for the use of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol as a chiral auxiliary in diastereoselective alkylation.

As a Precursor to Chiral Ligands for Asymmetric Catalysis

The development of novel chiral ligands is paramount to advancing asymmetric catalysis. The structure of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol can be modified to generate new ligands. For instance, the hydroxyl group could be converted to a phosphine or an amine, which are common coordinating groups in metal-based catalysts. The inherent chirality and steric bulk of the cyclohexene framework would be translated to the ligand, potentially creating a well-defined chiral pocket around the metal center.

Hypothetical Application: Synthesis of a Chiral Phosphine Ligand

A potential synthetic route to a novel phosphine ligand could involve the conversion of the alcohol to the corresponding tosylate, followed by nucleophilic substitution with a phosphide reagent. The resulting chiral phosphine could then be used in a variety of metal-catalyzed asymmetric reactions, such as hydrogenation or cross-coupling.

Caption: Proposed synthesis of a chiral phosphine ligand and its application in asymmetric hydrogenation.

Experimental Protocols (Hypothetical)

The following protocols are proposed as a starting point for the investigation of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol as a chiral building block. These are hypothetical procedures and have not been experimentally validated. Researchers should exercise standard laboratory safety precautions and optimize conditions as necessary.

Protocol 1: Synthesis of a Chiral Ester for Diastereoselective Alkylation

Objective: To attach the chiral auxiliary to a prochiral carboxylic acid.

Materials:

• (2,4,4-Trimethylcyclohex-1-en-1-yl)methanol

• Prochiral carboxylic acid (e.g., phenylacetic acid)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Standard workup and purification reagents

Procedure:

• To a solution of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol (1.0 eq) and phenylacetic acid (1.1 eq) in anhydrous DCM at 0 °C, add DMAP (0.1 eq).

• Slowly add a solution of DCC (1.2 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired chiral ester.

Protocol 2: Diastereoselective Alkylation and Auxiliary Removal

Objective: To perform a diastereoselective alkylation of the chiral ester and subsequently cleave the auxiliary.

Materials:

• Chiral ester from Protocol 1

• Lithium diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene

• Alkylating agent (e.g., methyl iodide)

• Tetrahydrofuran (THF), anhydrous

• Lithium hydroxide (LiOH)

• Methanol

• Standard workup and purification reagents

Procedure:

• Dissolve the chiral ester (1.0 eq) in anhydrous THF and cool to -78 °C.

• Slowly add LDA (1.1 eq) and stir for 1 hour at -78 °C to form the enolate.

• Add methyl iodide (1.5 eq) and continue stirring at -78 °C for 4 hours.

• Quench the reaction with saturated NH4Cl solution and allow to warm to room temperature.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous Na2SO4, and concentrate.

• Determine the diastereomeric ratio of the crude product by 1H NMR or HPLC analysis.

• Purify the alkylated ester by column chromatography.

• To cleave the auxiliary, dissolve the purified ester in a mixture of THF and methanol.

• Add an aqueous solution of LiOH (excess) and stir at room temperature until hydrolysis is complete (monitor by TLC).

• Acidify the reaction mixture with 1 M HCl and extract the product with ethyl acetate.

• The aqueous layer can be further extracted to recover the chiral alcohol.

• The organic extracts containing the enantiomerically enriched acid can be purified and its enantiomeric excess determined by chiral HPLC or by conversion to a diastereomeric derivative.

Conclusion and Future Outlook

While (2,4,4-trimethylcyclohex-1-en-1-yl)methanol is not yet an established player in the field of asymmetric synthesis, its unique structural characteristics suggest significant untapped potential. The hypothetical applications and protocols outlined in this note are intended to serve as a blueprint for future investigations into its utility as a chiral building block. Further research into the synthesis of both enantiomers of this alcohol, as well as a systematic evaluation of its performance in a range of diastereoselective reactions and as a ligand precursor, is warranted. The exploration of novel chiral building blocks like this is a crucial endeavor that will undoubtedly lead to the development of more efficient and selective methods for the synthesis of complex chiral molecules, ultimately impacting the future of pharmaceuticals and materials science.

References

• Asymmetric Synthesis. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Retrieved January 17, 2026, from [Link]

• SciSpace. (n.d.). An asymmetric synthesis of chiral 4,4-disubstituted cyclohexenones in high enantiomeric purity. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 2-Cyclohexene-1-methanol, 4-hydroxy-alpha,alpha,4-trimethyl-, (1R,4R)-. Retrieved January 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). 3-Cyclohexene-1-methanol, 1,2,4(or 1,3,5)-trimethyl-. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-. Retrieved January 17, 2026, from [Link]

• MDPI. (2018). Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide. Molecules, 23(11), 2862. [Link]

• ResearchGate. (2018). Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide. Retrieved January 17, 2026, from [Link]

• PubMed Central. (2019). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates. Beilstein Journal of Organic Chemistry, 15, 1936-1943. [Link]

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• 5. biosynth.com [biosynth.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Welcome to the technical support center for the synthesis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable allylic alcohol intermediate. Here, we provide in-depth, field-proven insights in a troubleshooting-focused Q&A format, moving beyond simple protocols to explain the causality behind experimental choices.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues reported by researchers. We focus on the prevalent synthetic route: the reduction of the α,β-unsaturated aldehyde, 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde.

Q1: My primary synthesis attempt using sodium borohydride (NaBH₄) resulted in a low yield of the desired allylic alcohol. The main byproduct is the saturated alcohol, (2,4,4-trimethylcyclohexyl)methanol. What is causing this, and how can I prevent it?

A1: Understanding the Root Cause: 1,2- vs. 1,4-Conjugate Addition

This is a classic chemoselectivity problem. Your starting material, 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde, is an α,β-unsaturated aldehyde. This conjugated system has two electrophilic sites: the carbonyl carbon (C1) and the β-carbon of the double bond (C3).

• 1,2-Addition: The nucleophilic hydride attacks the carbonyl carbon directly. This is the desired pathway that produces the target allylic alcohol, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

• 1,4-Addition (Conjugate or Michael Addition): The hydride attacks the β-carbon. This initially forms an enolate, which is then protonated during workup. The resulting saturated aldehyde can be further reduced to the saturated alcohol byproduct you are observing.[1][2]

Standard reducing agents like sodium borohydride (NaBH₄) are "hard" nucleophiles but can still lead to significant amounts of the undesired 1,4-addition product, especially with sterically hindered aldehydes.[1]

Solution: The Luche Reduction for Enhanced 1,2-Selectivity

To dramatically improve the yield of the desired allylic alcohol, we strongly recommend the Luche reduction . This method uses a combination of NaBH₄ and a lanthanide salt, typically cerium(III) chloride (CeCl₃·7H₂O), in a protic solvent like methanol or ethanol.[1]

Why it works: The cerium(III) ion is a hard Lewis acid that coordinates strongly to the "hard" carbonyl oxygen. This coordination increases the electrophilicity of the carbonyl carbon, effectively "activating" it for nucleophilic attack. Simultaneously, the cerium ion complexes with the solvent (methanol), which then acts as the hydride delivery agent. This "softens" the reducing agent, making it less likely to attack the "soft" β-carbon of the alkene. The net result is a highly selective 1,2-reduction.

Q2: I still have a significant amount of unreacted starting material after the reaction. What factors could be causing poor conversion?

A2: Troubleshooting Incomplete Reactions

Several factors can lead to incomplete conversion. Let's break them down:

• Reagent Quality:

  • Sodium Borohydride (NaBH₄): This reagent can degrade over time, especially if exposed to moisture. Use freshly opened NaBH₄ or material that has been stored in a desiccator.

  • Solvent Anhydrousness: While the Luche reduction uses a protic solvent, a standard Grignard or organolithium reaction requires strictly anhydrous solvents (e.g., diethyl ether, THF).[3][4] Water will quench the organometallic reagent, halting the reaction.[4]

• Reaction Temperature:

  • For borohydride reductions, reactions are often run at low temperatures (e.g., 0 °C to -78 °C) to improve selectivity. However, allowing the reaction to slowly warm to room temperature can be necessary to ensure it goes to completion. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Stoichiometry:

  • Ensure you are using a sufficient molar excess of the reducing agent. A 1.1 to 1.5 molar equivalent of NaBH₄ is typical. Side reactions, such as reaction with the solvent, can consume some of the reagent.

Q3: How can I effectively purify the target allylic alcohol from the saturated alcohol byproduct and other impurities?

A3: Purification Strategies

The structural similarity and close boiling points of the desired product and the saturated byproduct can make purification challenging.

• Fractional Distillation: If you are working on a larger scale, vacuum fractional distillation can be effective, but requires a column with high theoretical plates.[5] This method is only viable if there is a sufficient difference in the boiling points of the components.

• Silica Gel Chromatography: This is the most common and effective method for laboratory-scale purification. The polarity difference between the allylic alcohol and the saturated alcohol is often sufficient for separation.

  • Solvent System Optimization: Start with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity. The less polar saturated alcohol should elute before the more polar allylic alcohol. Use TLC to develop an optimal solvent system before running the column.

Optimized Experimental Protocol: Luche Reduction

This protocol is designed to maximize the yield of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- by ensuring high 1,2-selectivity.

// Nodes Setup [label="1. Reaction Setup\n- Flame-dry flask\n- Add stir bar\n- Inert atmosphere (N₂/Ar)"]; Reagents [label="2. Reagent Preparation\n- Dissolve aldehyde and CeCl₃·7H₂O in Methanol\n- Cool to 0 °C"]; Addition [label="3. NaBH₄ Addition\n- Add NaBH₄ portion-wise\n- Maintain 0 °C\n- Monitor by TLC"]; Quench [label="4. Reaction Quench\n- Slowly add water or dilute HCl\n- Allow to warm to RT"]; Workup [label="5. Aqueous Workup\n- Extract with Et₂O or EtOAc\n- Wash with brine\n- Dry over Na₂SO₄"]; Purify [label="6. Purification\n- Concentrate in vacuo\n- Purify by silica gel chromatography"]; Result [label="Pure Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Setup -> Reagents; Reagents -> Addition; Addition -> Quench; Quench -> Workup; Workup -> Purify; Purify -> Result; } .enddot Caption: Experimental workflow for the optimized Luche Reduction protocol.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 2,4,4-trimethyl-1-cyclohexene-1-carbaldehyde (1.0 eq) and Cerium(III) Chloride heptahydrate (CeCl₃·7H₂O) (1.1 eq) in anhydrous methanol.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Reduction: Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Monitoring: Stir the reaction at 0 °C for 1-3 hours. Monitor the consumption of the starting material by TLC.

• Quenching: Once the reaction is complete, cautiously quench the reaction by the slow, dropwise addition of water or 1 M HCl.

• Workup: Allow the mixture to warm to room temperature. Reduce the volume of methanol using a rotary evaporator. Add deionized water and extract the aqueous phase three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography on silica gel.

Data Summary Table

The choice of reducing agent is critical for achieving the desired selectivity in the reduction of α,β-unsaturated aldehydes.

Reagent System	Typical Solvent	Primary Product	Selectivity (1,2:1,4)	Key Considerations
NaBH₄	Methanol / Ethanol	Mixture	Moderate to Poor	Inexpensive, but often leads to significant conjugate reduction byproducts.[1]
LiAlH₄	THF / Diethyl Ether	Mixture	Poor	Highly reactive and less selective; will reduce many other functional groups.
DIBAL-H	Toluene / Hexane	1,2-Alcohol	Good to Excellent	Requires low temperatures (-78 °C) for best selectivity. Can be expensive.
NaBH₄ / CeCl₃ (Luche)	Methanol / Ethanol	1,2-Alcohol	Excellent (>99:1)	The recommended method for high selectivity, mild conditions, and operational simplicity.[1]

References

• Rathke, M. W. (n.d.). The Reformatsky Reaction. Organic Reactions. Available at: [Link]

• Sathee NEET. (n.d.). Chemistry Reformatsky Reaction. Available at: [Link]

• Wikipedia. (n.d.). Reformatsky reaction. Available at: [Link]

• Chemistry LibreTexts. (2023). Reformatsky Reaction. Available at: [Link]

• NROChemistry. (n.d.). Reformatsky Reaction. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Grignard Synthesis of Triphenylmethanol. Available at: [Link]

• ResearchGate. (2025). Side Reactions in a Grignard Synthesis. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). 15. Synthesis of 1-Methylcyclohexene from Cyclohexene. Available at: [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Methyl-1-cyclohexene-1-carbaldehyde. Available at: [Link]

• Master Organic Chemistry. (2015). All About The Reactions of Grignard Reagents. Available at: [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Available at: [Link]

• Master Organic Chemistry. (2011). Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms. Available at: [Link]

• National Institutes of Health. (n.d.). 2,6,6-Trimethylcyclohexene-1-carbaldehyde oxime. Available at: [Link]

• YouTube. (2015). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). Reactions of Grignard reagents with aldehydes and ketones. Available at: [Link]

• Google Patents. (n.d.). KR20220111955A - Method for purifying 1, 4-cyclohexanedimethanol composition.

• University of California, Riverside. (n.d.). Grignard Reaction: Synthesis of Triphenylmethanol. Available at: [Link]

• Google Patents. (n.d.). US3890370A - Process for preparing 2,6,6-trimethyl 1-alkoxycarbonyl-2,4-cyclohexadienes.

• ResearchGate. (2025). Synthesis of 2,4-dimethyl-cyclohex-3-ene carboxaldehyde derivatives with olfactory properties | Request PDF. Available at: [Link]

• YouTube. (2020). EXP 6 Synthesis of 1-methylcyclohexene via E1. Available at: [Link]

• Chemical Synthesis Database. (2025). 2-bromo-4,4,6-trimethyl-1-cyclohexene-1-carbaldehyde. Available at: [Link]

• Chemistry LibreTexts. (2015). 18.10: 1,2- and 1,4-Additions of Organometallic Reagents. Available at: [Link]

• YouTube. (2025). 1,2 vs 1,4 addition of organometallics to unsaturated aldehydes and ketones. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). 1-Cyclohexene-1-methanol, .alpha.,.alpha.,4-trimethyl- - Substance Details. Available at: [Link]

• ResearchGate. (2025). An Improved Synthesis of a Hydroxymethyl Tricyclic Ketone from Cyclohexanone, the Key Processes for the Synthesis of a Highly Potent Anti-inflammatory and Cytoprotective Agent. Available at: [Link]

• ResearchGate. (n.d.). Addition of Organometallic Reagents to Aldehyde. Available at: [Link]

• Organic Syntheses. (n.d.). anti-1,2,2,3,4,4-Hexamethylphosphetane 1-Oxide. Available at: [Link]

• ACS Omega. (2021). Novel Short Process for p-Xylene Production Based on the Selectivity Intensification of Toluene Methylation with Methanol. Available at: [Link]

• PubChem. (n.d.). 2-[4-Methyl-6-(2,6,6-trimethylcyclohex-1-enyl)hexa-1,3,5-trienyl]cyclohex-1-en-1 carboxaldehyde. Available at: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Welcome to the technical support center for the synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals who are working with this versatile allylic alcohol and its derivatives. As a key intermediate in the synthesis of fragrances, retinoids, and other specialty chemicals, achieving high purity and yield is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven insights to help you navigate the common challenges and side reactions encountered during its synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the synthesis, presented in a practical question-and-answer format.

Question 1: "My final product is contaminated with a significant amount of a saturated alcohol, (2,4,4-trimethylcyclohexyl)methanol. What is causing this over-reduction and how can I prevent it?"

Root Cause Analysis: This is a classic case of non-selective reduction. The target molecule, (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, is an α,β-unsaturated alcohol, typically synthesized via the reduction of its corresponding aldehyde, 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde (β-cyclocitral).[1] The formation of the saturated alcohol indicates that the carbon-carbon double bond (alkene) is also being reduced in addition to the desired carbonyl reduction.

This side reaction is highly dependent on the choice of reducing agent. Powerful hydride donors, such as Lithium Aluminum Hydride (LiAlH₄), are generally too reactive and can lead to this "over-reduction." Additionally, certain reaction conditions, like elevated temperatures or prolonged reaction times, can favor the saturation of the double bond. Another possibility is 1,4-conjugate addition of the hydride to the β-carbon, which would yield the saturated aldehyde, followed by its rapid reduction to the saturated alcohol.

Strategic Recommendations:

• Select a Chemoselective Reducing Agent: The key is to use a reagent that selectively reduces the aldehyde (a "soft" center) without attacking the alkene (a "hard" center).

  • Sodium Borohydride (NaBH₄): This is the reagent of choice for this transformation. It is mild enough to readily reduce aldehydes and ketones while typically leaving isolated alkenes untouched, especially at low temperatures.

  • Diisobutylaluminium Hydride (DIBAL-H): When used at low temperatures (e.g., -78 °C), DIBAL-H is an excellent choice for the selective reduction of α,β-unsaturated aldehydes to their corresponding allylic alcohols.

• Optimize Reaction Conditions:

  • Temperature Control: Perform the reduction at low temperatures. A common protocol involves running the reaction at 0 °C and allowing it to slowly warm to room temperature. This minimizes the energy available for the less favorable alkene reduction.

  • Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the reducing agent. A large excess can increase the likelihood of side reactions.

Data Summary: Effect of Reducing Agent on Selectivity

Reducing Agent	Typical Solvent	Temperature (°C)	Selectivity for Allylic Alcohol	Potential for Over-reduction
NaBH₄	Methanol, Ethanol	0 to 25	High	Low
LiAlH₄	THF, Diethyl Ether	0 to 35	Low to Moderate	High
DIBAL-H	Toluene, Hexane	-78	Very High	Very Low (at -78°C)
H₂ / Pd, Pt, Ni	Ethanol, Ethyl Acetate	25	None	Complete Reduction

Question 2: "My reaction yield is low, and I've isolated an unexpected ketone, 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde, or even 4-oxo-β-ionone derivatives. What is happening?"

Root Cause Analysis: The presence of a ketone, particularly an α,β-unsaturated ketone, points towards an oxidation side reaction. The product, an allylic alcohol, is susceptible to oxidation back to the aldehyde or further to other oxidized species.[2][3] This can occur under several circumstances:

• During Workup: If the reaction workup involves oxidative conditions (e.g., exposure to strong acids in the presence of air, or certain metal contaminants), the newly formed alcohol can be re-oxidized.

• During Purification: Prolonged exposure to air and light, especially during purification steps like chromatography on silica gel, can promote autoxidation. Silica gel can sometimes be slightly acidic, catalyzing degradation or oxidation.

• Allylic Oxidation of Starting Material: If your synthesis starts from a precursor like α-ionone, you may be seeing byproducts from allylic oxidation of the starting material itself, which can be carried through the synthesis.[4][5] Selenium dioxide, for instance, is a classic reagent for such oxidations.[6]

Strategic Recommendations:

• Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen.

• Careful Workup: Use a mild quenching agent (e.g., a saturated solution of ammonium chloride or Rochelle's salt) and avoid unnecessarily strong acidic or basic conditions.

• Purification Best Practices:

  • When performing column chromatography, consider deactivating the silica gel by pre-treating it with a small amount of a non-nucleophilic base like triethylamine mixed in the eluent.

  • Store the purified product under an inert atmosphere, protected from light, and at a low temperature to prevent degradation over time.

Question 3: "I am attempting a synthesis from β-ionone using a Grignard reagent to form a tertiary alcohol, but my yields are poor and the NMR spectrum is a complex mess. What are the likely side reactions?"

Root Cause Analysis: While not a direct route to (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, this scenario is common in related syntheses. When reacting a Grignard reagent with an α,β-unsaturated ketone like β-ionone, you are dealing with two electrophilic sites: the carbonyl carbon (C=O) and the β-carbon of the alkene. This leads to two competing reaction pathways:

• 1,2-Addition (Direct Addition): The Grignard reagent attacks the carbonyl carbon directly. This is the desired pathway to produce an alcohol.[7][8]

• 1,4-Addition (Conjugate Addition): The Grignard reagent attacks the β-carbon. After workup, this leads to a ketone where the Grignard's R-group has been added to the ring system.

• Enolization: Grignard reagents are strong bases.[9] They can deprotonate the α-carbon of the ketone, forming an enolate. This consumes the starting material and the Grignard reagent without forming the desired product.

Standard Grignard reagents (RMgX) generally favor the desired 1,2-addition.[8] However, the balance is delicate and can be tipped by steric hindrance, the specific Grignard reagent used, and the presence of catalytic impurities (like copper salts, which strongly promote 1,4-addition).

Strategic Recommendations:

• Ensure Reagent Purity: Use freshly prepared Grignard reagent and ensure your glassware is scrupulously dry. Water will quench the Grignard reagent instantly.[7]

• Low Temperature: Perform the addition at low temperatures (e.g., -78 °C to 0 °C) to favor the kinetically controlled 1,2-addition product.

• Avoid Copper Contamination: Ensure your reaction setup is free of copper salts unless 1,4-addition is the desired outcome.

• Consider an Organocerium Reagent (Luche Reduction conditions): For cases where 1,2-addition is challenging, transmetalation of the Grignard reagent with cerium(III) chloride (CeCl₃) prior to addition can dramatically increase the selectivity for 1,2-addition. The resulting organocerium reagent is less basic and has a higher affinity for the carbonyl oxygen.

Visualizing Reaction Pathways

Main Synthetic Route and Common Side Reactions

Caption: Primary synthesis route and key side products.

Grignard Reagent Addition to an Enone

Caption: Competing pathways for Grignard addition to enones.

Frequently Asked Questions (FAQs)

• What is the most reliable and scalable synthetic route to minimize side reactions? The most dependable route is the chemoselective reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde (β-cyclocitral) using sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol at 0 °C. This method is high-yielding, uses inexpensive and relatively safe reagents, and exhibits excellent selectivity for the desired allylic alcohol over the saturated byproduct.

• How do reaction parameters like solvent and temperature critically influence the product distribution? Temperature is the most critical parameter. Lower temperatures (0 °C or below) generally increase selectivity by favoring the kinetic product and slowing down potential side reactions like over-reduction. The solvent choice is also important; protic solvents like methanol are ideal for NaBH₄ reductions as they can protonate the intermediate alkoxide. For other reactions, like those involving Grignard reagents, aprotic and anhydrous ethers (like THF or diethyl ether) are mandatory to prevent quenching the reagent.[7]

• What are the best analytical methods for identifying and quantifying side products?

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal technique. GC provides excellent separation of the desired product from closely related isomers and byproducts, while MS provides fragmentation patterns that allow for confident identification of each component.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The presence of a signal around 9-10 ppm in the ¹H NMR would indicate unreacted aldehyde. The disappearance of the vinyl protons and appearance of new aliphatic signals would confirm over-reduction to the saturated ring.

Experimental Protocols

Protocol 1: Chemoselective Reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde

Objective: To synthesize (2,4,4-trimethylcyclohex-1-en-1-yl)methanol with high selectivity.

Materials:

• 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride in small portions over 15-20 minutes. Vigorous gas evolution (H₂) will be observed. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it stir at room temperature for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot has disappeared.

• Cool the mixture back to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution until gas evolution ceases.

• Remove most of the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter off the drying agent and concentrate the solvent in vacuo to yield the crude product, which can be further purified by column chromatography.

Protocol 2: Purification by Flash Column Chromatography

Objective: To isolate the pure allylic alcohol from unreacted starting material and non-polar byproducts.

Materials:

• Crude product from Protocol 1

• Silica gel (230-400 mesh)

• Hexanes (or petroleum ether)

• Ethyl acetate

• TLC plates, chromatography column

Procedure:

• Prepare a slurry of silica gel in hexanes and pack the chromatography column.

• Dissolve the crude product in a minimal amount of the eluent (e.g., 95:5 Hexanes:Ethyl Acetate).

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes, starting with a low polarity (e.g., 98:2) and gradually increasing the polarity (e.g., to 90:10 or 85:15).

• Collect fractions and monitor them by TLC. The desired product is more polar than any unreacted starting material or hydrocarbon impurities.

• Combine the fractions containing the pure product (as determined by TLC and/or GC-MS) and remove the solvent under reduced pressure to yield pure (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

References

• Oxidation products of α-ionone 3. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Synthesis of 2,4,4-trimethyl-3-(but-1-yl)-cyclohex-2-en-1-one. - PrepChem.com. Available at: [Link]

• Oroshnik, W., Karmas, G., & Mallory, R. A. (1952). Synthesis of Polyenes. IV. The Reaction of β-Ionone with Grignard Reagents. Journal of the American Chemical Society, 74(21), 5507–5510. Available at: [Link]

• Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol. Available at: [Link]

• Grignard reaction - Wikipedia. Available at: [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. Available at: [Link]

• Selective allylic electron-transfer oxidation of β-ionone - RSC Publishing. Available at: [Link]

• Wittig Reaction - Organic Chemistry Portal. Available at: [Link]

• Wittig reaction - Wikipedia. Available at: [Link]

• (PDF) ChemInform Abstract: Design and Synthesis of (E)-1-(3-Ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted Benzenes from 1-(2,6,6-Trimethylcyclohex-1-enyl)ethanol. - ResearchGate. Available at: [Link]

• Wittig Reaction: Mechanism and Examples - NROChemistry. Available at: [Link]

• Does a Grignard reagent react with enones to give the 1,2- or 1,4- product? - Chemistry Stack Exchange. Available at: [Link]

• Reaction of Grignard reagents with β-dicarbonyl compounds. II. Synthesis of β-hydroxyketones from 2,4-pentanedione - ResearchGate. Available at: [Link]

• Riley oxidation - Wikipedia. Available at: [Link]

• Wittig Reaction - Chemistry LibreTexts. Available at: [Link]

• Wittig Reaction - Examples and Mechanism - Master Organic Chemistry. Available at: [Link]

• The Mechanism of Oxidation of Allylic Alcohols to Alpha,beta-Unsaturated Ketones by Cytochrome P450 - PubMed. Available at: [Link]

• 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O - PubChem. Available at: [Link]

• OXIDATIONS 5 Oxidations Carey & Sundberg: Chapter 12 problems. Available at: [Link]

• 2,6,6-Trimethylcyclohexene-1-carbaldehyde oxime - PMC - NIH. Available at: [Link]

• 2,6,6-Trimethyl-1,4-cyclohexadiene-1-carboxaldehyde | C10H14O - PubChem. Available at: [Link]

• 2-[4-Methyl-6-(2,6,6-trimethylcyclohex-1-enyl)hexa-1,3,5-trienyl]cyclohex-1-en-1 carboxaldehyde - PubChem. Available at: [Link]

• Npc204433 | C23H32O - PubChem - NIH. Available at: [Link]

• 1-Cyclohexene-1-carboxaldehyde, 2,6,6-trimethyl- - NIST WebBook. Available at: [Link]

• (PDF) Synthesis of 4-Hydroxy-4-Methylcyclohex-2-En-1-One - ResearchGate. Available at: [Link]

• The synthesis procedure of (S)‐4‐((4‐(prop‐1‐en‐2‐yl)cyclohex‐1‐enyl)methoxy) phthalonitrile (1) and its metal‐free (2) and metallophthalocyanine derivatives (3–5) - ResearchGate. Available at: [Link]

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Technical Support Center: Purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Welcome to the technical support center for the purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (also known as β-Cyclolavandulol). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable terpene alcohol. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols grounded in scientific principles to ensure the integrity of your experimental outcomes.

Introduction to Purification Challenges

1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is a C10H18O monoterpenoid alcohol with a molecular weight of 154.25 g/mol .[1] As an allylic alcohol, it possesses a unique reactivity profile that, while beneficial for synthesis, can present challenges during purification.[2] The primary difficulties arise from the potential for isomerization, the presence of structurally similar impurities from its synthesis, and its sensitivity to certain purification conditions. This guide will provide a systematic approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-?

A1: Impurities are typically byproducts of the synthesis route. A common synthetic precursor is a trimethylcyclohexene derivative.[3][4] Therefore, you can expect to find unreacted starting materials, isomeric variants of the target molecule (e.g., other terpene alcohols), and related hydrocarbons. Dehydration of the alcohol can also lead to the formation of various trimethylcyclohexene isomers.

Q2: My final product shows a yellow tint. What could be the cause?

A2: A yellow tint often indicates the presence of oxidized impurities or polymerization byproducts. This can occur if the compound is exposed to air, light, or acidic conditions for prolonged periods, especially at elevated temperatures. The use of an inert atmosphere (nitrogen or argon) and minimizing exposure to light are crucial preventative measures.

Q3: I'm observing poor separation between my product and an impurity during column chromatography. What can I do?

A3: Co-elution is a common issue, especially with isomeric impurities. To improve separation, you can:

• Optimize the mobile phase: A less polar solvent system may increase the retention time and improve the resolution between your target compound and closely related impurities.

• Use a different stationary phase: If silica gel is not providing adequate separation, consider using alumina or a bonded-phase silica gel.

• Employ preparative HPLC: For high-purity requirements, preparative High-Performance Liquid Chromatography (HPLC) offers superior separation efficiency compared to standard column chromatography.[5][6]

Q4: Can I use distillation to purify 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-?

A4: Yes, fractional distillation under reduced pressure is a viable method, particularly for removing impurities with significantly different boiling points. However, given that many potential impurities are isomers with close boiling points, a highly efficient fractional distillation column is necessary. Vacuum distillation is recommended to lower the boiling point and minimize the risk of thermal degradation.

Q5: How should I store the purified compound?

A5: Store the purified 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen). For long-term storage, refrigeration at 2-8°C is recommended to minimize degradation.

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity After Column Chromatography	- Inappropriate solvent system. - Co-elution with isomeric impurities. - Column overloading.	- Perform thin-layer chromatography (TLC) with various solvent systems to identify an optimal mobile phase for separation. - Consider using a longer column or a stationary phase with a different selectivity. - Reduce the amount of crude material loaded onto the column.
Product Degradation During Distillation	- High distillation temperatures. - Presence of acidic impurities catalyzing decomposition. - Prolonged heating.	- Use vacuum distillation to lower the boiling point. - Neutralize the crude product with a mild base (e.g., sodium bicarbonate wash) before distillation. - Ensure efficient and rapid distillation.
Inconsistent Results in Purity Analysis (GC-MS)	- Thermal degradation in the GC inlet. - Isomerization on the GC column. - Non-volatile impurities not detected by GC.	- Lower the inlet temperature. - Use a less acidic or a more inert GC column. - Analyze the sample using HPLC or NMR to detect non-volatile impurities.[7][8]
Formation of a New, Unidentified Peak After Purification	- Isomerization of the double bond or rearrangement of the allylic alcohol.[9] - Oxidation of the alcohol.	- Avoid acidic conditions and high temperatures during purification and workup. - Handle the compound under an inert atmosphere.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is suitable for purifying small to medium quantities of the crude product.

Materials:

• Crude 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Thin-Layer Chromatography (TLC) plates

• Glass column

• Collection tubes

Step-by-Step Methodology:

• TLC Analysis: Dissolve a small amount of the crude material in a minimal amount of a 1:1 hexane/ethyl acetate mixture. Spot the solution on a TLC plate and develop it in a chamber with a hexane/ethyl acetate solvent system (e.g., 9:1 or 8:2). Visualize the spots under UV light and/or with a potassium permanganate stain to determine the optimal solvent system for separation.

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into the column, ensuring no air bubbles are trapped. Allow the silica to settle, and then add a thin layer of sand on top.

• Sample Loading: Dissolve the crude product in a minimal amount of the chosen mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the selected mobile phase, collecting fractions in separate tubes.

• Fraction Analysis: Monitor the elution process by TLC. Spot each fraction on a TLC plate to identify the fractions containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is essential for determining the purity of the final product and identifying any volatile impurities.

Materials:

• Purified 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

• GC-MS instrument with a suitable capillary column (e.g., HP-5MS)

• Helium (carrier gas)

• Solvent for sample dilution (e.g., dichloromethane or ethyl acetate)

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the purified compound (e.g., 1 mg/mL) in a suitable solvent.

• Instrument Setup: Set the GC-MS parameters. A typical temperature program would be:

  • Initial oven temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Hold at 250°C for 5 minutes.

  • Inlet temperature: 250°C.

  • MS transfer line temperature: 280°C.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time of the main peak and any impurity peaks. Use the mass spectrum of each peak to identify the compounds by comparing them to a spectral library (e.g., NIST).[10] The purity can be estimated by the relative peak areas.

Visualizing the Purification Workflow

The following diagram illustrates a typical workflow for the purification and analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Caption: A typical workflow for the purification of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Understanding Impurity Formation

The following diagram illustrates potential pathways for impurity formation during the synthesis and workup of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Caption: Potential impurity formation pathways.

References

• SLT. (2025, August 6). Why Allylic Alcohol Is Stable. Retrieved from [Link]

• ResearchGate. (n.d.). Design and Synthesis of (E)-1-(3-Ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted Benzenes from 1-(2,6,6-Trimethylcyclohex-1-enyl)ethanol. Retrieved from [Link]

• Wikipedia. (2024, November 28). Allyl alcohol. Retrieved from [Link]

• PubChem. (n.d.). Allyl alcohol. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,4,4-trimethyl-3-(but-1-yl)-cyclohex-2-en-1-one. Retrieved from [Link]

• IIP Series. (n.d.). EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES FROM PLANT SOURCES. Retrieved from [Link]

• PMC - NIH. (2017, June 10). Extraction and Analysis of Terpenes/Terpenoids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Allyl Ethers - Protecting Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Design and Synthesis of (E)-1-(3-Ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted Benzenes from 1-(2,6,6-Trimethylcyclohex-1-enyl)ethanol. Retrieved from [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Retrieved from [Link]

• ACS Publications. (n.d.). Thermal isomerization of allylic alcohols to saturated ketones. Retrieved from [Link]

• alice Embrapa. (n.d.). SEMI-PREPARATIVE HPLC SEPARATION OF TERPENOIDS FROM THE SEED PODS OF HYMENAEA COURBARIL VAR STILBOCARPA. Retrieved from [Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyclohexene-1-methanol, 2-hydroxy-alpha,alpha,4-trimethyl-. Retrieved from [Link]

• NIST WebBook. (n.d.). 1-Cyclohexene-1-methanol, α,α,4-trimethyl-. Retrieved from [Link]

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sltchemicals.com [sltchemicals.com]
• 3. Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2- enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iipseries.org [iipseries.org]
• 6. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl- | C10H18O | CID 86752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Cyclohexene-1-methanol, 2-hydroxy-alpha,alpha,4-trimethyl- | C10H18O2 | CID 527823 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 1-Cyclohexene-1-methanol, α,α,4-trimethyl- [webbook.nist.gov]

Technical Support Center: Optimization of Reaction Conditions for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Welcome to the technical support center for the synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure successful and optimized synthesis.

Introduction

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol is a valuable intermediate in the synthesis of various fine chemicals and pharmaceutical compounds.[1][2] Its synthesis is most commonly achieved through the selective 1,2-reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde. This guide will focus on optimizing this reduction to maximize yield and purity, and to troubleshoot common issues encountered during the reaction.

Synthetic Pathway Overview

The primary synthetic route involves the reduction of an α,β-unsaturated aldehyde. The key challenge in this synthesis is to achieve selective reduction of the carbonyl group (1,2-reduction) without reducing the carbon-carbon double bond (1,4-reduction or conjugate reduction).

Caption: Synthetic pathways in the reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Q1: Why is my yield of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol lower than expected?

A low yield can be attributed to several factors, including incomplete reaction, competing side reactions, or issues during workup and purification.

• Incomplete Reaction:

  • Insufficient Reducing Agent: Ensure the correct stoichiometry of the reducing agent is used. For sodium borohydride (NaBH₄), a common and effective reagent, using 1.0 to 1.5 equivalents is typically recommended for the reduction of aldehydes.[3]

  • Low Reaction Temperature: While lower temperatures are often used to improve selectivity, a temperature that is too low can significantly slow down the reaction rate, leading to incomplete conversion within a practical timeframe.

  • Poor Reagent Quality: The activity of the reducing agent can diminish over time due to improper storage. Use freshly opened or properly stored reagents.

• Competing Side Reactions:

  • 1,4-Conjugate Reduction: The most common side reaction is the 1,4-reduction of the α,β-unsaturated system, which leads to the formation of the saturated aldehyde, 2,4,4-trimethylcyclohexane-1-carbaldehyde. This can be minimized by using a selective reducing agent and optimizing reaction conditions. The Luche reduction, which utilizes NaBH₄ in the presence of a lanthanide salt like cerium(III) chloride (CeCl₃), is highly effective in promoting 1,2-reduction over 1,4-reduction.[4]

  • Over-reduction: Further reduction of the desired allylic alcohol to the saturated alcohol, (2,4,4-trimethylcyclohexyl)methanol, can occur, especially with more powerful reducing agents or harsh reaction conditions.

• Workup and Purification Issues:

  • Emulsion Formation: During the aqueous workup, emulsions can form, leading to loss of product during extraction. To break emulsions, you can add brine or small amounts of a different organic solvent.

  • Incomplete Extraction: Ensure the pH of the aqueous layer is adjusted appropriately to ensure the product is in its neutral form for efficient extraction into the organic phase.

  • Loss during Purification: If using column chromatography, ensure the silica gel is not too acidic, as this can cause decomposition of the allylic alcohol. The choice of eluent is also critical for good separation from byproducts.

Q2: How can I minimize the formation of the saturated aldehyde byproduct?

Minimizing the 1,4-reduction byproduct is crucial for obtaining a high purity of the desired allylic alcohol.

• Choice of Reducing Agent and Conditions:

  • Sodium Borohydride (NaBH₄): This is a good starting point as it is relatively selective for 1,2-reduction of α,β-unsaturated aldehydes compared to more powerful hydrides like lithium aluminum hydride (LiAlH₄).[3][5]

  • Luche Reduction (NaBH₄/CeCl₃): This is a highly recommended method for selectively reducing α,β-unsaturated aldehydes to allylic alcohols. The cerium salt coordinates to the carbonyl oxygen, increasing its electrophilicity and favoring direct hydride attack at the carbonyl carbon.[4]

  • Solvent Selection: Protic solvents like methanol or ethanol are generally preferred for NaBH₄ reductions as they can protonate the intermediate alkoxide.

  • Temperature Control: Running the reaction at a low temperature (e.g., 0 °C to room temperature) generally enhances the selectivity for 1,2-reduction.

• Reaction Monitoring:

  • Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. Stopping the reaction as soon as the starting material is consumed can prevent the formation of further byproducts.

Q3: What are the common impurities I might see, and how can I identify them?

Besides the starting material and the 1,4-reduction product, other impurities can be present.

• Starting Material: Unreacted 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde.

• 1,4-Reduction Product: 2,4,4-trimethylcyclohexane-1-carbaldehyde.

• Over-reduction Product: (2,4,4-trimethylcyclohexyl)methanol.

• Solvent-Related Impurities: Impurities from the reaction solvent can sometimes be observed.[6]

Identification Techniques:

• TLC: Can be used to get a quick assessment of the reaction mixture. The starting aldehyde will be less polar than the product alcohol.

• GC-MS: An excellent technique for identifying and quantifying the components of the reaction mixture. The mass spectra will show the molecular ions of the expected products and byproducts.

• NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information to confirm the identity of the desired product and any isolated impurities. The allylic protons and the vinyl proton in the desired product will have characteristic chemical shifts.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for the NaBH₄ reduction of 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde?

A: Protic solvents such as methanol or ethanol are generally the best choice for NaBH₄ reductions. They act as a proton source to protonate the intermediate alkoxide and can also help to stabilize the borohydride reagent.

Q: How many equivalents of NaBH₄ should I use?

A: Typically, 1.0 to 1.5 equivalents of NaBH₄ are sufficient. Using a large excess can lead to over-reduction and make the workup more difficult.

Q: What is the ideal temperature for this reaction?

A: To maximize selectivity for the 1,2-reduction, it is recommended to start the reaction at 0 °C and then allow it to slowly warm to room temperature. This helps to control the rate of the reaction and minimize side reactions.

Q: My reaction seems to be stalled. What should I do?

A: First, check the quality of your NaBH₄. If it is old or has been improperly stored, it may have lost its reactivity. You can try adding a small additional portion of fresh NaBH₄. Also, ensure that your solvent is anhydrous if the reaction requires it, although for NaBH₄ reductions, protic solvents are often used.

Q: How should I purify the final product?

A: After an aqueous workup and extraction, the crude product can be purified by flash column chromatography on silica gel. A solvent system of ethyl acetate in hexanes is a good starting point for elution. For small-scale reactions, Kugelrohr distillation can also be an effective purification method.

Experimental Protocols

Protocol 1: Standard NaBH₄ Reduction

• Dissolve 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde (1.0 eq) in methanol (10 mL per gram of aldehyde) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 eq) portion-wise over 15-20 minutes, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction back to 0 °C and slowly quench by adding 1 M HCl until the pH is ~7.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography.

Protocol 2: Luche Reduction for Enhanced Selectivity

• In a round-bottom flask, dissolve cerium(III) chloride heptahydrate (1.2 eq) in methanol (10 mL per gram of aldehyde) with stirring.

• Add 2,4,4-trimethylcyclohex-1-ene-1-carbaldehyde (1.0 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add sodium borohydride (1.2 eq) in one portion.

• Stir the reaction at 0 °C and monitor by TLC. The reaction is typically complete within 30 minutes.

• Follow the same workup and purification procedure as described in Protocol 1.

Data Summary

Parameter	Condition	Expected Outcome
Reducing Agent	NaBH₄	Good yield, potential for minor 1,4-reduction byproduct.
NaBH₄/CeCl₃ (Luche)	High yield, excellent selectivity for 1,2-reduction.[4]
Solvent	Methanol, Ethanol	Good reactivity and selectivity.
Temperature	0 °C to Room Temp	Favors 1,2-reduction.
Equivalents of NaBH₄	1.0 - 1.5	Sufficient for complete conversion without excessive side reactions.

Visualizing the Troubleshooting Process

Caption: A decision tree for troubleshooting low yields in the synthesis.

References

• BenchChem. (2025). Troubleshooting low yield in allylic alcohol synthesis. BenchChem Technical Support.

• Organic Chemistry Portal. (n.d.). 1,4-Reduction of α,β-unsaturated compounds. Retrieved from [Link]

• Simion, C., et al. (n.d.). REDUCTION OF α,β-UNSATURATED CARBONYL COMPOUNDS AND 1,3-DIKETONES IN AQUEOUS MEDIA, USING A RANEY Ni-Al ALLOY. Revue Roumaine de Chimie.
• MDPI. (2023). Thermodynamics Evaluation of Selective Hydride Reduction for α,β-Unsaturated Carbonyl Compounds. Molecules, 28(6), 2739.
• ACS Publications. (n.d.). Mechanistic Insights on the Hydrogenation of α,β-Unsaturated Ketones and Aldehydes to Unsaturated Alcohols over Metal Catalysts.
• ResearchGate. (2025).
• Reddit. (2025). Stuck on synthesis. r/OrganicChemistry.
• Organic Syntheses. (n.d.). Allyl alcohol.
• Sciencemadness Discussion Board. (2006). allyl alcohol.
• Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol. (n.d.).
• ResearchGate. (n.d.). ChemInform Abstract: Design and Synthesis of (E)-1-(3-Ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted Benzenes from 1-(2,6,6-Trimethylcyclohex-1-enyl)ethanol.
• Sciforum. (n.d.). Fast and Efficient Method for Quantitative Reduction of Carbonyl Compounds by NaBH4 under Solvent-Free Conditions.
• YouTube. (2024). Synthesis of a Complex Allylic Alcohol.
• SciELO. (n.d.). Fast and efficient method for reduction of carbonyl compounds with NaBH4/wet SiO2 under solvent free condition.
• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction.
• ResearchGate. (2015). What are the common contaminants or impurities observed in methanol fuel during its industrial synthesis?.
• Oriental Journal of Chemistry. (n.d.). NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones.
• ResearchGate. (2025).

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Retrieved from [Link]

• PMC. (2020).
• Google Patents. (n.d.). CN111484400A - Preparation method of 2-methyl-4- (2,6, 6-trimethylcyclohexene-1-yl) -2-butenal.
• ResearchGate. (2025). Synthesis of 4'-(2,6,6-Trimethyl-2-Cyclohexen-1-yl)-3'-Buten-2'-Ketoxime-N-O-Alkyl Ethers.

Sources

• 1. biosynth.com [biosynth.com]
• 2. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. m.youtube.com [m.youtube.com]
• 5. sciforum.net [sciforum.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Degradation of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this monoterpenoid alcohol. The information herein is synthesized from established principles of terpene chemistry and microbial metabolism to provide a robust framework for your experimental design and data interpretation.

I. Understanding the Stability of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Question: What are the primary factors that can lead to the degradation of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-?

Answer: 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, like many terpenes, is susceptible to degradation through several pathways. The primary factors of concern are:

• Oxidation: Exposure to atmospheric oxygen can lead to the formation of various oxidation products. The allylic alcohol moiety and the double bond within the cyclohexene ring are particularly susceptible to oxidation.

• Photodegradation: Ultraviolet (UV) light possesses sufficient energy to break chemical bonds within the molecule, leading to the formation of free radicals and subsequent degradation cascades.[1] This can result in isomerization, polymerization, or the formation of various photoproducts.

• Thermal Decomposition: While generally stable at room temperature, elevated temperatures can induce degradation. This is a critical consideration during analytical procedures such as gas chromatography (GC).[2]

• Hydrolysis: Although less common for this specific structure compared to esters, prolonged exposure to aqueous environments, particularly at non-neutral pH, could potentially lead to hydration of the double bond or other rearrangements.[1]

• Microbial Degradation: Various microorganisms, including bacteria and fungi, can utilize terpenes as a carbon source, leading to their biodegradation.[3][4]

II. Proposed Degradation Pathways

Question: What are the likely chemical degradation pathways for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- under ambient conditions?

Answer: Based on the chemical structure, we can propose the following abiotic degradation pathways. It is crucial to experimentally verify these pathways for your specific conditions.

A. Oxidative Degradation

The presence of a double bond and an allylic alcohol makes the molecule susceptible to oxidation.

• Epoxidation: The double bond can be oxidized to form an epoxide. This can occur via reaction with atmospheric oxygen, particularly in the presence of light or trace metal catalysts.

• Hydroxylation: Further oxidation can introduce additional hydroxyl groups.

• Carbonyl Formation: The tertiary alcohol can be oxidized to a ketone, and other positions on the ring can be oxidized to form carbonyl compounds.

Question: What are the plausible microbial degradation pathways for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-?

Answer: Microbial degradation of terpenes typically involves a series of enzymatic reactions to functionalize and break down the carbon skeleton.[3][4] For 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a plausible pathway initiated by aerobic microorganisms could proceed as follows.

• Initial Oxidation: The degradation is likely initiated by monooxygenase enzymes that attack either the methyl group on the ring or the double bond.[4]

• Alcohol Oxidation: The primary alcohol can be oxidized to an aldehyde and then to a carboxylic acid.

• Ring Cleavage: Following initial functionalization, ring cleavage enzymes, such as dioxygenases, can open the cyclohexene ring.

• Beta-Oxidation-like Cascade: The resulting aliphatic chain can then be further degraded through a series of reactions analogous to beta-oxidation, ultimately yielding central metabolites like acetyl-CoA that can enter the tricarboxylic acid (TCA) cycle.[4]

Visualizing a Proposed Microbial Degradation Pathway

The following diagram illustrates a hypothetical initial phase of microbial degradation.

Caption: Hypothetical initial steps in the microbial degradation of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

III. Troubleshooting Guide for Degradation Studies

This section addresses common issues encountered during the experimental investigation of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- degradation.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent degradation rates between replicates.	- Inconsistent light exposure.- Temperature fluctuations.- Non-homogenous microbial inoculum.- Variable oxygen levels.	- Conduct experiments in a controlled environment (e.g., incubator with controlled light and temperature).- Ensure thorough mixing of microbial cultures before inoculation.- For aerobic studies, ensure consistent aeration/agitation.
Appearance of unexpected peaks in chromatograms.	- Formation of degradation products.- Contamination from solvents or glassware.- Thermal degradation in the GC inlet.	- Perform mass spectrometry (MS) to identify the unknown peaks.[5]- Run solvent blanks and procedural blanks to rule out contamination.- Optimize GC inlet temperature and consider derivatization to improve thermal stability.
Low recovery of the parent compound.	- Volatilization of the compound.[2]- Adsorption to sample vials or transfer lines.	- Keep samples chilled and minimize headspace in vials.[2]- Use silanized glassware to reduce active sites for adsorption.- Consider solid-phase microextraction (SPME) for sample introduction.[2]
No observable degradation in microbial cultures.	- The microbial strain is incapable of degrading the compound.- The compound is present at a toxic concentration.- Sub-optimal culture conditions (pH, temperature, nutrients).	- Screen different microbial strains known for terpene degradation (e.g., Pseudomonas species).[3]- Perform a dose-response study to determine the optimal substrate concentration.- Optimize culture media and growth conditions.

IV. Experimental Protocols

Protocol 1: General Photodegradation Study

• Preparation of Stock Solution: Prepare a stock solution of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in a UV-transparent solvent (e.g., acetonitrile or methanol) at a known concentration.

• Sample Preparation: Aliquot the stock solution into quartz cuvettes or vials. Prepare a dark control by wrapping a separate set of vials in aluminum foil.

• UV Exposure: Place the samples in a controlled UV chamber with a known wavelength and intensity.

• Time-Point Sampling: At predetermined time intervals, withdraw an aliquot from each sample and the dark control.

• Analysis: Analyze the samples by High-Performance Liquid Chromatography (HPLC) with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the remaining parent compound and identify degradation products.

• Data Analysis: Plot the concentration of the parent compound versus time to determine the degradation kinetics.

Protocol 2: Screening for Microbial Degradation

• Microbial Culture Preparation: Grow a microbial strain of interest in a suitable liquid medium to the mid-logarithmic phase.

• Inoculation: Inoculate a minimal salts medium (to ensure the target compound is the primary carbon source) with the microbial culture.

• Substrate Addition: Add a known concentration of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- to the culture. Prepare a sterile control (no inoculum) and a no-substrate control (inoculum but no target compound).

• Incubation: Incubate the cultures under appropriate conditions (e.g., 30°C with shaking for aeration).

• Sampling and Extraction: At various time points, withdraw a sample of the culture. Extract the compound and its metabolites using a suitable organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the extracts by GC-MS to monitor the disappearance of the parent compound and the appearance of metabolites.

• Confirmation: Compare the chromatograms from the experimental culture to the sterile and no-substrate controls to confirm that degradation is due to microbial activity.

Workflow for a Typical Degradation Study

Caption: A generalized workflow for investigating the degradation of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

V. Frequently Asked Questions (FAQs)

Q1: How should I store 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- to minimize degradation?

A1: To ensure the long-term stability of the compound, it should be stored in an airtight, amber glass vial under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (ideally ≤ 4°C).[2][6] Minimize headspace in the vial to reduce the amount of oxygen present.

Q2: What analytical techniques are best suited for studying the degradation of this compound?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile degradation products.[5] High-Performance Liquid Chromatography (HPLC) with UV or MS detection can also be used, particularly if derivatization is employed to improve the chromophoric properties of the analyte and its degradation products.

Q3: Can I expect to see isomerization of the double bond during degradation studies?

A3: Yes, isomerization is a possibility, especially under acidic conditions or upon exposure to UV light. The double bond could migrate to other positions within the cyclohexene ring. Careful analysis of the mass spectra and retention times of any new peaks will be necessary to identify potential isomers.

Q4: Are there any known enzymes that are particularly effective at degrading this type of compound?

A4: While specific enzymes for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- have not been characterized, enzymes from the cytochrome P450 monooxygenase superfamily are known to be involved in the initial hydroxylation of various terpenes.[7] Alcohol dehydrogenases and aldehyde dehydrogenases are also key enzymes in the subsequent oxidation steps.

Q5: My degradation experiment shows a change in the optical rotation of the sample. What could be the cause?

A5: If you are working with a chiral form of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a change in optical rotation could indicate racemization at a chiral center or the formation of new chiral degradation products with different optical activities. Chiral chromatography would be necessary to separate and identify the different stereoisomers present.

References

• Trudgill, P. W. (1990). Microbial metabolism of monoterpenes--recent developments. PubMed. Available at: [Link]

• Seubert, W., & Fass, E. (1963). THE ENZYMATIC DEGRADATION OF TERPENES. Defense Technical Information Center. Available at: [Link]

• Labcompare. (2022). LABTips: Troubleshooting Tricky Terpenes. Labcompare.com. Available at: [Link]

• Bhattacharyya, P. K., & Sam, T. (1973). Microbiological transformations of terpenes and steroids. Shodhganga@INFLIBNET. Available at: [Link]

• Harder, J., & Probian, C. (2012). Microbial monoterpene transformations—a review. PMC. Available at: [Link]

• Rabus, R., et al. (2012). Bacterial Degradation of tert-Amyl Alcohol Proceeds via Hemiterpene 2-Methyl-3-Buten-2-ol by Employing the Tertiary Alcohol Desaturase Function of the Rieske Nonheme Mononuclear Iron Oxygenase MdpJ. Applied and Environmental Microbiology. Available at: [Link]

• Encore Labs. (2025). Terpene Degradation in Cannabis. Encore Labs. Available at: [Link]

• Dutch Passion. (2025). The Science of Terpene Degradation in Hot Climates Explored. Dutch Passion. Available at: [Link]

• Mobius Trimmer. (2025). How to Maximize Trichome and Terpene Preservation. Mobius Trimmer. Available at: [Link]

• Future4200. (2019). How to know terpene isolates go “bad”. Future4200. Available at: [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Japan International Cooperation Agency. Available at: [Link]

• Bezalel, L., Hadar, Y., & Cerniglia, C. E. (1997). Enzymatic Mechanisms Involved in Phenanthrene Degradation by the White Rot Fungus Pleurotus ostreatus. Applied and Environmental Microbiology. Available at: [Link]

Sources

• 1. encorelabs.com [encorelabs.com]
• 2. labcompare.com [labcompare.com]
• 3. Microbial metabolism of monoterpenes--recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microbial monoterpene transformations—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. env.go.jp [env.go.jp]
• 6. dutch-passion.com [dutch-passion.com]
• 7. Enzymatic Mechanisms Involved in Phenanthrene Degradation by the White Rot Fungus Pleurotus ostreatus - PMC [pmc.ncbi.nlm.nih.gov]

Stabilizing 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in solution

Beginning Data Gathering

I've started with comprehensive Google searches, focusing on the chemical properties, stability, and typical degradation pathways of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. I'm gathering initial data on its behavior. My next step will be to dig into storage and handling protocols for similar compounds, which should provide a good baseline.

Developing Stabilization Protocols

I'm now searching for established protocols for storing and handling similar allylic alcohols. This includes identifying potential stabilizing agents and solvent conditions. I'm also looking into analytical methods for assessing purity and degradation. The goal is to inform the creation of a comprehensive technical support guide.

Constructing a Support Guide

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Composing the Technical Guide

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Refining the Approach

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Developing Stabilization Strategies

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Defining the Guide Scope

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I've also begun a draft outline and started thinking of a Q&A format, considering questions such as solution discoloration and precipitation. I am developing strategies that include solvent selection, inert atmospheres, temperature control, antioxidants and pH control, as well as light protection, for the user. I'm focusing on providing practical solutions in a clear, concise manner. The guide is taking shape.

Planning Guide Development

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Prioritizing Guide Content

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Technical Support Center: GC-MS Analysis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

Welcome to the technical support guide for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions.

(2,4,4-trimethylcyclohex-1-en-1-yl)methanol, a cyclic terpene alcohol, presents unique challenges in GC-MS analysis due to its polarity and potential for thermal degradation. This guide offers a structured approach to overcoming these obstacles, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the basic chemical information for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol?

A1: Understanding the fundamental properties of your analyte is the first step.

Property	Value
Molecular Formula	C₁₀H₁₈O[1]
Molecular Weight	154.25 g/mol [1]
IUPAC Name	(2,4,4-trimethylcyclohex-1-en-1-yl)methanol[1]
Synonyms	β-Cyclolavandulol
CAS Number	103985-40-6[1]

Q2: What is a good starting point for a GC-MS method for this compound?

A2: For terpene alcohols, a mid-polarity column is often a good choice. Here are some recommended starting parameters.

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms (or similar 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]	Provides a good balance of selectivity for a wide range of terpenes and their derivatives.[2]
Injection Mode	Split (e.g., 15:1 or higher)[2]	Prevents column overloading and peak distortion.
Inlet Temperature	250 °C[2]	Ensures rapid volatilization without causing significant thermal degradation.
Carrier Gas	Helium at a constant flow of 1.2 mL/min.[2]	Inert and provides good chromatographic efficiency.
Oven Program	Initial: 70°C for 2 min, Ramp 1: 3°C/min to 85°C, Ramp 2: 2°C/min to 165°C, hold 1 min, Ramp 3: 30°C/min to 250°C, hold 20 min.[2]	A tailored ramp rate allows for good separation from other potential components in a mixture.[2]
MS Transfer Line	280 °C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
MS Quad Temp	150 °C	Standard temperature for the quadrupole.
Acquisition Mode	Scan (e.g., m/z 40-450)	Allows for full spectral information to confirm identity.

Q3: Should I derivatize (2,4,4-trimethylcyclohex-1-en-1-yl)methanol before analysis?

A3: Derivatization is highly recommended, especially if you are experiencing issues with peak shape or low signal intensity. The primary reason is to mask the polar hydroxyl (-OH) group.[3] This reduces interactions with active sites in the GC system, leading to improved peak symmetry and increased volatility.[3] Silylation, which replaces the active hydrogen with a trimethylsilyl (TMS) group, is the most common method for alcohols.[3]

In-Depth Troubleshooting Guide

This section addresses more complex issues you may encounter. A logical, step-by-step approach is crucial for effective troubleshooting.

Problem 1: Peak Tailing or Poor Peak Shape

Peak tailing is one of the most common issues when analyzing polar compounds like alcohols. It can lead to inaccurate integration and reduced resolution.

Causality: Peak tailing for polar analytes is often caused by unwanted chemical interactions with active sites within the GC system.[4] These active sites, such as exposed silanols in the inlet liner or on the column, can form hydrogen bonds with the analyte's hydroxyl group, delaying its elution and causing the characteristic tail.

Troubleshooting Workflow for Peak Tailing

Caption: Decision tree for troubleshooting peak tailing.

Step-by-Step Solutions:

1. Evaluate the Scope of the Problem: If all peaks in your chromatogram are tailing, it suggests a physical problem like a poor column cut or installation issue.[5] If only your target analyte and other polar compounds are tailing, it points to chemical activity.[5]

2. Inlet Maintenance: The inlet is a common source of activity. Ensure you are using a deactivated liner. If the liner is old or has seen many injections of crude samples, it should be replaced.

3. Column Maintenance: If the inlet is in good condition, the front end of the GC column may be contaminated. A small trim (10-15 cm) can remove the affected section. Also, ensure the column cut is clean and at a right angle.[4]

4. Derivatization Protocol (Silylation): If the above steps do not resolve the issue, derivatization is the most robust solution.

• Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst is a common and effective choice.
• Procedure:

• Evaporate your sample extract to dryness under a gentle stream of nitrogen.
• Add 50 µL of a suitable solvent (e.g., pyridine or acetonitrile) and 50 µL of BSTFA + 1% TMCS.
• Cap the vial tightly and heat at 70°C for 30 minutes.
• Cool to room temperature before injection.

• Rationale: The silylation reaction replaces the active hydrogen on the alcohol with a non-polar TMS group, which significantly reduces its ability to interact with active sites. The reaction order for silylation is generally alcohols > phenols > carboxylic acids > amines > amides.

Problem 2: Low Signal Intensity or No Peak Detected

This can be a frustrating issue, indicating that the analyte is not reaching the detector in sufficient quantity.

Causality: This can be due to several factors including thermal degradation in the hot inlet, irreversible adsorption onto active sites, or mass spectral fragmentation that doesn't produce a strong characteristic ion. Terpene alcohols can be susceptible to dehydration in the hot GC inlet.[6][7]

Step-by-Step Solutions:

1. Verify System Performance: Inject a well-characterized, stable compound of similar concentration to ensure the GC-MS system is functioning correctly.

2. Lower the Inlet Temperature: If thermal degradation is suspected, try reducing the inlet temperature in 10-20°C increments (e.g., from 250°C down to 220°C). Be aware that lowering the temperature too much can lead to incomplete volatilization and peak broadening.

3. Check for Adsorption: As with peak tailing, irreversible adsorption can occur on active sites. Perform the inlet and column maintenance steps described in the previous section.

4. Mass Spectral Analysis:

• Examine the total ion chromatogram (TIC) for any broad or misshapen peaks that might correspond to your analyte or its degradation products.
• Extract ion chromatograms for expected fragments. For alcohols, a common fragmentation is the loss of water (M-18). Look for an ion corresponding to a mass of 136.23 (154.25 - 18.02).
• Alcohols often do not produce a strong molecular ion in the mass spectrometer.[8] Derivatization can help by creating a more stable molecule with a more prominent molecular ion or characteristic high-mass fragments.

Problem 3: Poor Reproducibility (Retention Time Shifts and Area Variation)

Inconsistent results can make quantification and identification unreliable.

Causality: Retention time shifts are often due to fluctuations in carrier gas flow or oven temperature. Area variation can be caused by injection problems, leaks, or sample degradation.

Troubleshooting Workflow for Poor Reproducibility

Caption: Decision tree for troubleshooting reproducibility issues.

Step-by-Step Solutions:

1. Check for Leaks: Even small leaks in the system can cause significant fluctuations in flow and pressure, leading to retention time shifts. Check all fittings with an electronic leak detector.

2. Verify GC Parameters: Ensure that the carrier gas supply is stable and that the oven temperature program is not being inadvertently changed between runs.

3. Autosampler/Injection Issues: For area variation, inspect the injection syringe for bubbles or damage. Ensure the correct injection volume is being drawn and dispensed.

4. Sample Stability: If your samples are sitting in the autosampler for an extended period, the analyte may be degrading or adsorbing to the vial or cap. Try analyzing a fresh sample or using deactivated glass vials.

References

1. National Center for Biotechnology Information. (n.d.). Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector. PubMed Central. Retrieved from [Link]

2. National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 10898912, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Retrieved from [Link]

4. Agilent Technologies. (2009). GC Troubleshooting Series Part Four: Tailing Peaks. Retrieved from [Link]

5. Taylor, T. (2020, March 10). GC Diagnostic Skills I | Peak Tailing. LCGC Blog. Retrieved from [Link]

6. Morressier. (2022, March 24). Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives. Retrieved from [Link]

7. ACS Publications. (n.d.). Thermal Degradation of Terpenes: Camphene, Δ3-Carene, Limonene, and α-Terpinene. Environmental Science & Technology. Retrieved from [Link]

8. Restek. (n.d.). GC Troubleshooting—Tailing Peaks. Retrieved from [Link]

10. Chromatography Forum. (2019, March 31). Alcohol Method Development by GC-MS. Retrieved from [Link]

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. it.restek.com [it.restek.com]
• 6. Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives [morressier.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Alcohol Method Development by GC-MS - Chromatography Forum [chromforum.org]

Resolving peak tailing in HPLC of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Technical Support Center: HPLC Analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Welcome to the technical support guide for the chromatographic analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. This document, designed for researchers and drug development professionals, provides in-depth troubleshooting strategies for a common chromatographic challenge: peak tailing. As Senior Application Scientists, we understand that achieving a symmetrical peak is critical for accurate quantification and method robustness. This guide moves beyond generic advice to offer a structured, cause-and-effect approach tailored to the specific chemical properties of your analyte.

The analyte , 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, is a non-ionizable, polar alcohol (XLogP3 ≈ 1.7)[1]. Unlike basic compounds, which often tail due to strong ionic interactions with the stationary phase, the tailing observed with this molecule typically stems from more subtle secondary interactions, such as hydrogen bonding with residual silanols, or from non-ideal method parameters[2][3][4]. This guide will provide a logical workflow to diagnose and resolve these issues systematically.

Initial Diagnostic Workflow

Before delving into specific parameters, it's crucial to follow a logical troubleshooting sequence. The following workflow provides a high-level overview of the diagnostic process, helping you efficiently pinpoint the root cause of peak tailing.

Caption: A streamlined decision tree for troubleshooting peak tailing.

Part 1: Troubleshooting Analyte-Specific Peak Tailing

This section addresses issues where tailing is pronounced for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- but less so for other, less polar compounds in the same run.

Q1: I suspect secondary interactions with the column. How do I confirm and resolve this?

Answer: This is the most probable cause for a polar, neutral analyte. Peak tailing often results from multiple retention mechanisms occurring simultaneously[2]. While the primary retention mechanism in reversed-phase is hydrophobic interaction, secondary polar interactions can occur between your analyte's hydroxyl group and the stationary phase's residual silanol groups (Si-OH)[3][5]. These silanols, particularly the more acidic "free" silanols, can engage in hydrogen bonding, creating a secondary, stronger retention mechanism that slows a portion of the analyte molecules and elongates the peak tail[5][6].

Solutions:

• Select a High-Purity, End-Capped Column: Modern Type B silica columns are manufactured from high-purity silica with significantly lower trace metal contamination, which can increase silanol acidity[5]. Furthermore, ensure the column is "end-capped." End-capping is a process that chemically derivatizes most of the accessible residual silanols, rendering them much less interactive[2][7].

• Use a Polar-Embedded or Hybrid Stationary Phase: For polar analytes, a polar-embedded phase can be highly effective. These phases have a polar functional group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from interacting with underlying silanols, improving peak symmetry[8]. Hybrid silica-organic particles also offer improved pH stability and reduced silanol activity[5].

• Adjust Mobile Phase pH: Although your analyte is not ionizable, the silanol groups on the silica surface are. They have a pKa of roughly 3.5-4.5. At a mobile phase pH > 4, these silanols become deprotonated (SiO⁻), creating highly active sites for secondary interactions[9]. By lowering the mobile phase pH to ≤ 3.0, you can suppress this ionization, ensuring the silanols remain protonated (Si-OH) and far less reactive[3][10].

Strategy	Mechanism of Action	Recommended Action
Column Selection	Minimize available active silanol sites.	Use a high-purity, fully end-capped C18 or a polar-embedded phase column.
Mobile Phase pH	Suppress ionization of residual silanol groups.	Add 0.1% formic acid or phosphoric acid to the aqueous phase to maintain a pH between 2.5 and 3.0[10][11].
Mobile Phase Additives	Competitively bind to active silanol sites.	While often used for basic compounds, a low concentration of a buffer salt (e.g., 10-20 mM ammonium formate) can help mask silanol interactions[3][12].

Q2: Can my sample solvent be the cause of the tailing, even if the sample is fully dissolved?

Answer: Absolutely. This phenomenon, known as "solvent mismatch," is a frequent cause of peak distortion, including tailing and fronting[13][14]. If your sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than your initial mobile phase, it can cause the analyte band to spread improperly at the column head[15].

For a reversed-phase separation, a solvent with a high percentage of organic modifier (like 100% Acetonitrile or Methanol) is a "strong" solvent. When a plug of this strong solvent enters the column into a weaker mobile phase (e.g., 95% Water / 5% Acetonitrile), it doesn't mix properly. The analyte molecules at the edges of the injection plug are carried along faster than those in the center, leading to band broadening and a distorted peak[13][16].

Solutions:

• Primary Solution: The best practice is to dissolve your sample in the initial mobile phase composition whenever possible[14][17].

• Alternative: If solubility is an issue, use the weakest solvent that can adequately dissolve the sample. You may need to slightly increase the organic content but keep it as low as possible.

• Reduce Injection Volume: If you must use a strong solvent, reducing the injection volume can mitigate the effect. A smaller injection plug is more easily diluted by the mobile phase, lessening the distortion[6][15].

Experimental Protocol: Diagnosing Solvent Mismatch

• Prepare your stock solution of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in a strong solvent (e.g., 100% Acetonitrile).

• Create two sample solutions at the same final concentration:

  • Sample A: Dilute the stock solution using your strong solvent (100% Acetonitrile).

  • Sample B: Dilute the stock solution using your initial mobile phase composition (e.g., 90% Water / 10% Acetonitrile).

• Inject the same volume of both samples.

• Analysis: If Sample B shows a significantly improved peak shape (better symmetry, higher plate count) compared to Sample A, the issue is confirmed to be solvent mismatch.

Part 2: Troubleshooting General System and Method Issues

This section addresses issues that often affect all peaks in a chromatogram, not just the target analyte. If you observe universal peak tailing, investigate these potential causes.

Q3: All of my peaks are tailing. How do I diagnose if it's sample overload?

Answer: Column overload is a common reason for peak distortion and can manifest as either fronting or tailing[4][10]. It's crucial to distinguish between two types:

• Mass Overload: This occurs when you inject too much analyte mass onto the column. The stationary phase becomes saturated at the sites of interaction, disrupting the normal partitioning equilibrium and causing a characteristic "right triangle" peak shape[18].

• Volume Overload: This happens when the injected sample volume is too large relative to the column volume, leading to symmetrical peak broadening rather than distinct tailing[19]. However, extreme volume overload can also contribute to tailing[19].

Diagnostic Protocol: The 10-Fold Dilution Test

This is the definitive test for mass overload[18].

• Run your sample at its current concentration and note the peak shape and retention time.

• Dilute your sample by a factor of 10 with the same solvent and re-inject the same volume.

• Analysis: If mass overload is the cause, you will observe two key changes in the diluted sample's chromatogram:

  • The peak shape will become significantly more symmetrical.

  • The retention time may slightly increase as the overloaded peak maximum tends to elute earlier[18].

• Solution: If overload is confirmed, reduce the sample concentration or the injection volume until the peak shape and retention time are stable.

Q4: I've ruled out chemical interactions and overload, but all my peaks still tail. What's next?

Answer: When all peaks tail, the cause is often physical rather than chemical. The problem likely lies within the HPLC system hardware, leading to what is known as "extra-column volume" or "dead volume."[10][17]. Dead volume refers to any space in the flow path outside of the packed column bed where the sample band can spread out, causing broadening and tailing.

Caption: Key sources of extra-column volume in an HPLC system.

Common Culprits and Solutions:

• Improper Fittings: A gap between the end of the tubing and the bottom of the port in a fitting is a major source of dead volume. Always ensure fittings are properly seated and tightened according to the manufacturer's instructions[20].

• Excessive Tubing: Use the shortest possible length of tubing with the narrowest internal diameter (e.g., 0.005" or ~0.12 mm) that is practical for your system pressure to connect the injector, column, and detector[8].

• Column Void or Blockage: Over time, or due to pressure shocks, a void can form at the inlet of the column bed. Particulate matter from unfiltered samples or mobile phases can also clog the inlet frit[4].

  • Diagnosis: A sudden drop in pressure accompanied by tailing peaks often indicates a void. A gradual increase in pressure suggests a blockage[10].

  • Solution: Try back-flushing the column (disconnect it from the detector first) as per the manufacturer's instructions to clear a blocked frit[10]. If a void is suspected, the column usually needs to be replaced. Using guard columns and in-line filters can significantly extend the life of your analytical column[4][10].

Frequently Asked Questions (FAQs)

• Q: What is considered an acceptable peak tailing or asymmetry factor (As)?

  • A: The USP Tailing Factor (Tf) or Asymmetry Factor (As) is a measure of peak shape. An ideal Gaussian peak has a value of 1.0. For most assays, a value between 0.9 and 1.5 is considered acceptable, although some methods may allow up to 2.0[2]. Values greater than 1.5 often indicate a problem that should be addressed.

• Q: Can a contaminated guard column cause peak tailing?

  • A: Yes. A guard column is designed to trap contaminants and protect the analytical column. If it becomes fouled or blocked, it can introduce the same peak shape problems as a compromised analytical column. To diagnose this, simply remove the guard column and run the analysis. If the peak shape improves, replace the guard cartridge[10].

• Q: How does temperature affect peak tailing for this compound?

  • A: Increasing the column temperature generally improves chromatography in three ways: it lowers mobile phase viscosity (reducing backpressure), increases analyte diffusivity (leading to sharper, more efficient peaks), and can help overcome slow kinetics of secondary interactions. For tailing caused by silanol interactions, operating at a slightly elevated temperature (e.g., 35-45 °C) can sometimes improve peak shape.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Hawach. (2025). Reasons for Peak Tailing of HPLC Column. [Link]

• Labcompare.com. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

• Element Lab Solutions. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. [Link]

• Dolan, J. W., et al. (2012). Quantifying injection solvent effects in reversed-phase liquid chromatography. Journal of Chromatography A. [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. [Link]

• Restek. (n.d.). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?[Link]

• Shimadzu. (n.d.). Improving Peak Shapes Affected by Sample Solvents in UHPLC Systems. [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column?[Link]

• ResearchGate. (2013). Does a column overload cause fronting or tailing?[Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• Element Lab Solutions. (2023). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• LCGC Europe. (2024). Liquid Chromatography - Sample Solvent and Inj. Volume vs. Peak Shape. [Link]

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• Crawford Scientific. (2018). The Importance of Understanding Secondary Interactions When Analysing Peptides. [Link]

• Restek. (2018). LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• MAC-MOD Analytical. (n.d.). The Effect of Sample Diluent on Peak Shape. [Link]

• Dolan, J. W. (2005). Overload or Minor Peak?[Link]

• PubChem. (n.d.). 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. [Link]

Sources

• 1. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- | C10H18O | CID 10898912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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Common impurities in commercial 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Welcome to the technical support center for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during the use of this versatile terpene alcohol in experimental settings. Our focus is on providing practical, in-depth solutions grounded in established chemical principles.

I. Understanding the Purity Profile of Commercial 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

The quality of any starting material is paramount to the success and reproducibility of a chemical reaction. Commercial grades of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- can contain various impurities that may interfere with your experimental outcomes. The nature and quantity of these impurities often depend on the synthetic route employed for its manufacture. A common and efficient method for synthesizing tertiary alcohols such as this is the Grignard reaction.[1][2][3] This typically involves the addition of a methyl Grignard reagent (e.g., methylmagnesium bromide) to a 2,4,4-trimethyl-cyclohex-2-en-1-one precursor.

Understanding this synthetic pathway allows us to anticipate the most probable impurities.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I might find in my bottle of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-?

A1: Based on a likely Grignard synthesis route, the common impurities can be categorized as follows:

• Unreacted Starting Materials: The most common of these is the precursor ketone, 2,4,4-trimethyl-cyclohex-2-en-1-one.

• Isomeric Byproducts: These can include isomers where the double bond has migrated to a different position within the cyclohexene ring.

• Dehydration Products: Tertiary alcohols can be susceptible to the loss of water, especially if exposed to acidic conditions or high temperatures, leading to the formation of dienes.

• Solvent Residues: Trace amounts of solvents used during synthesis and purification, such as diethyl ether or tetrahydrofuran (THF), may be present.

Q2: My reaction is not proceeding as expected. Could impurities in the starting alcohol be the cause?

A2: Absolutely. The unreacted ketone precursor is a prime suspect. Ketones can undergo side reactions with many reagents intended for the alcohol's hydroxyl group. For instance, if you are performing an esterification, the ketone will not react, leading to lower yields and purification difficulties. Similarly, if you are using a strong base, it could deprotonate the α-carbon of the impurity ketone, consuming your reagent.

Q3: I observe an unexpected peak in my GC-MS analysis. How can I identify it?

A3: GC-MS is an excellent tool for identifying volatile impurities.[4] By analyzing the fragmentation pattern of the unknown peak, you can often deduce its structure. For example:

• An unreacted ketone precursor will show a molecular ion peak corresponding to its molecular weight and characteristic fragments from the loss of alkyl groups.

• Dehydration products (dienes) will have a molecular weight that is 18 units less than the parent alcohol.

• Isomeric alcohols will have the same molecular weight as the desired product but may have different retention times and subtle differences in their mass spectra.

Q4: How can I confirm the isomeric purity of my sample?

A4: While GC-MS can separate isomers, Nuclear Magnetic Resonance (NMR) spectroscopy is often more definitive for structural elucidation.[5][6] ¹H and ¹³C NMR can distinguish between positional isomers of the double bond through differences in the chemical shifts and coupling constants of the olefinic and allylic protons. For complex mixtures, 2D NMR techniques like COSY and HMQC can be invaluable.

Q5: Is 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- stable during storage?

A5: As an allylic alcohol, it is reasonably stable.[7][8][9] However, like many alcohols, it can be sensitive to strong acids, which can catalyze dehydration. It is best stored in a tightly sealed container in a cool, dark place to prevent potential degradation over time.

III. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to impurities.

Issue 1: Low Yield in a Subsequent Reaction

• Symptom: Your reaction, which utilizes the hydroxyl group of the alcohol, gives a lower yield than expected.

• Potential Cause: The presence of a significant amount of the unreacted ketone precursor, which does not participate in the reaction.

• Troubleshooting Workflow:

Caption: Workflow for addressing complex product mixtures.

IV. Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for identifying volatile impurities.

• Sample Preparation: Prepare a dilute solution of the alcohol (e.g., 1 mg/mL) in a high-purity solvent such as dichloromethane or ethyl acetate.

• GC-MS Parameters (Example):

  • Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable.

  • Carrier Gas: Helium or Hydrogen. [4] * Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-400.

• Data Analysis:

  • Integrate all peaks in the chromatogram. The peak with the highest area percentage is likely your desired product.

  • Analyze the mass spectrum of each impurity peak and compare it with spectral libraries (e.g., NIST) for tentative identification.

Potential Impurity	Expected GC-MS Characteristics
Precursor Ketone	Elutes earlier than the alcohol; Molecular ion peak at M-18 of the alcohol.
Isomeric Alcohols	Similar retention time and mass spectrum to the main product.
Dehydration Products	Elute earlier; Molecular ion peak at M-18 of the alcohol.
Solvents (e.g., THF)	Very early eluting peaks with characteristic mass spectra.

Protocol 2: Purification by Flash Column Chromatography

This method is effective for removing less volatile impurities like the precursor ketone.

• Slurry Preparation: Dissolve the crude alcohol in a minimal amount of a non-polar solvent (e.g., hexanes).

• Column Packing: Pack a glass column with silica gel using a slurry method with your chosen eluent system.

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent like ethyl acetate. A typical gradient might be from 0% to 20% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

V. References

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents I. [Link]

• Chemistry LibreTexts. (2023, January 22). Grignard Reagents. [Link]

• Agilent. (2023, June 8). Analysis of Terpenes in Cannabis with Hydrogen Carrier Gas and the Agilent HydroInert Source on the Agilent Intuvo 9000/5977C GC/MS. [Link]

• ResearchGate. (2024, April 22). How to purify tertiary alcohol?. [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. [Link]

• Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols. [Link]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. [Link]

• SLT. (2025, July 24). Why Allylic Alcohol Is Stable. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Wikipedia. (n.d.). Reformatsky reaction. [Link]

• Chemistry LibreTexts. (2024, March 17). 10.4: Stability of the Allyl Radical - Resonance Revisited. [Link]

• Journal of Chemical Education. (2007, March 1). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. [Link]

• Pearson+. (n.d.). Predict the products formed when cyclohexanone reacts with the fo.... [Link]

• AZoLifeSciences. (2021, September 24). HS-GC/MS Solution for the Determination of Terpenes. [Link]

• Chemistry LibreTexts. (2023, January 22). Reformatsky Reaction. [Link]

• Unknown. (n.d.). The Wittig Reaction: Synthesis of Alkenes. [Link]

• Organic Chemistry: A Tenth Edition. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols. [Link]

• Chemistry Stack Exchange. (2015, May 18). Does a Grignard reagent react with enones to give the 1,2- or 1,4- product?. [Link]

• Master Organic Chemistry. (2016, January 19). Grignard Reactions: Practice Problems Involving Oxidation. [Link]

• Wikipedia. (n.d.). Allyl alcohol. [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• Unknown. (n.d.). Reformatsky Reaction. [Link]

• EBSCO. (n.d.). Allylic Alcohols | Research Starters. [Link]

• Shimadzu Scientific Instruments. (n.d.). Simplified Cannabis Terpene Profiling by GCMS. [Link]

• Unknown. (n.d.). Synthesis of an Alkene via the Wittig Reaction. [Link]

• ResearchGate. (2025, December 1). Development of GC–MS coupled to GC–FID method for the quantification of cannabis terpenes and terpenoids: Application to the analysis of five commercial varieties of medicinal cannabis. [Link]

• Chemistry Notes. (2022, February 4). Reformatsky reaction, promising mechanism, and application. [Link]

• OpenStax. (2023, September 20). 17.11 Spectroscopy of Alcohols and Phenols. [Link]

• Organic Chemistry Portal. (n.d.). Allyl alcohol synthesis by allylic substitution. [Link]

• YouTube. (2020, April 24). EXP 6 Synthesis of 1-methylcyclohexene via E1. [Link]

• YouTube. (2021, March 10). Proton NMR Analysis to identify Isomers. [Link]

• YouTube. (2020, March 27). Wittig reaction for alkene synthesis. [Link]

• sathee jee. (n.d.). Chemistry Wittig Reaction. [Link]

• PubChem. (n.d.). 2-Cyclohexene-1-methanol, 4-hydroxy-alpha,alpha,4-trimethyl-, (1R,4R)-. [Link]

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• 9. Allylic Alcohols | Research Starters | EBSCO Research [ebsco.com]

Technical Support Center: Scaling Up the Synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol. As requests for larger quantities of this versatile terpene alcohol increase, moving from bench-scale synthesis to pilot or manufacturing scale introduces a unique set of challenges. This document provides a recommended scalable synthetic route, answers to frequently asked questions, and a comprehensive troubleshooting guide to navigate potential issues encountered during scale-up.

Part 1: Recommended Synthetic Pathway for Scale-Up

For the multi-gram to kilogram scale synthesis of (2,4,4-trimethylcyclohex-1-en-1-yl)methanol, the most robust and economically viable pathway is the selective reduction of the corresponding aldehyde, 2,4,4-trimethylcyclohex-1-enecarbaldehyde.

Justification for Route Selection:

The reduction of an aldehyde to a primary alcohol is a high-yielding, well-understood, and highly scalable transformation. We recommend using sodium borohydride (NaBH₄) as the reducing agent for the following reasons:

• Selectivity: NaBH₄ is a mild reducing agent that selectively reduces aldehydes and ketones without affecting other potentially sensitive functional groups.[1][2] This chemoselectivity simplifies the reaction and purification, preventing the formation of unwanted byproducts.

• Safety and Handling: Compared to more powerful hydrides like lithium aluminum hydride (LiAlH₄), NaBH₄ is significantly safer. It is stable in air and can be used in protic solvents like ethanol or methanol, which are less hazardous and easier to handle at scale than anhydrous ethers like THF.[3]

• Cost-Effectiveness: Sodium borohydride is an inexpensive and readily available reagent, making the process economically feasible for large-scale production.

• Simplified Work-up: The work-up procedure for NaBH₄ reductions is typically a straightforward aqueous quench, avoiding the complex and potentially hazardous multi-step procedures required for LiAlH₄.[4]

Diagram of the Recommended Reaction Pathway

Caption: Synthetic route via reduction of the parent aldehyde.

Experimental Protocol: Lab-Scale Synthesis (50g)

This protocol is designed for a 50-gram scale and can be linearly adapted for larger scales with appropriate engineering controls.

Table 1: Reagent Stoichiometry and Reaction Conditions

Reagent/Parameter	Molecular Weight ( g/mol )	Quantity	Equivalents	Notes
2,4,4-trimethylcyclohex-1-enecarbaldehyde	152.23	50.0 g	1.0	Starting material. Ensure >98% purity by GC.
Methanol (MeOH)	32.04	500 mL	10 vol	Reaction solvent. Use anhydrous grade.
Sodium Borohydride (NaBH₄)	37.83	7.5 g	0.6	Reducing agent. Use powder form for better dissolution.
Deionized Water	18.02	250 mL	-	For quenching.
2M Hydrochloric Acid (HCl)	36.46	~100 mL	-	For pH adjustment during work-up.
Dichloromethane (DCM)	84.93	3 x 150 mL	-	Extraction solvent.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	~30 g	-	Drying agent.
Reaction Temperature	-	0-10 °C	-	Critical for controlling exotherm.
Reaction Time	-	1-2 hours	-	Monitor by TLC or GC.

Step-by-Step Methodology:

• Setup: Equip a 2L, 3-necked round-bottom flask with a mechanical stirrer, a thermometer, and a nitrogen inlet. Place the flask in an ice-water bath.

• Dissolution: Charge the flask with 2,4,4-trimethylcyclohex-1-enecarbaldehyde (50.0 g) and methanol (500 mL). Stir the mixture under a nitrogen atmosphere until the aldehyde is fully dissolved. Cool the solution to 0-5 °C.

• Reagent Addition: Once the solution is at the target temperature, begin adding sodium borohydride (7.5 g) in small portions over 30-45 minutes. Caution: The reaction is exothermic, and hydrogen gas is evolved. Maintain the internal temperature below 10 °C.[2]

• Reaction: After the addition is complete, continue stirring the reaction mixture at 0-5 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) every 30 minutes until the starting material is consumed (typically 1-2 hours).

• Quenching: Once the reaction is complete, slowly and carefully quench the reaction by adding deionized water (250 mL) dropwise, ensuring the temperature does not rise above 15 °C.

• pH Adjustment & Solvent Removal: Adjust the pH of the slurry to ~6-7 with 2M HCl. Concentrate the mixture under reduced pressure (rotary evaporator) to remove most of the methanol.

• Extraction: Transfer the resulting aqueous slurry to a separatory funnel. Extract the product with dichloromethane (3 x 150 mL).[5]

• Washing: Combine the organic layers and wash with deionized water (1 x 100 mL) and then with brine (1 x 100 mL) to remove residual methanol and inorganic salts.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, stir for 20 minutes, and filter.

• Concentration: Remove the solvent under reduced pressure to yield the crude (2,4,4-trimethylcyclohex-1-en-1-yl)methanol as a colorless to pale yellow oil.

• Purification (if necessary): The crude product is often of high purity (>95%). If further purification is required, vacuum distillation is the most scalable method.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is the reduction of the aldehyde preferred over a Grignard or Wittig approach for this molecule? While a Grignard reaction (e.g., reacting a trimethylcyclohexenyl magnesium bromide with formaldehyde) or a Wittig reaction could theoretically produce the target molecule, the aldehyde reduction path is superior for scale-up. It is a single, highly efficient transformation from a readily available starting material. Grignard and Wittig reactions are multi-step processes that often introduce stoichiometric byproducts (e.g., triphenylphosphine oxide) that are difficult to remove at a large scale, complicating purification and increasing waste streams.

Q2: What are the critical safety considerations when scaling up this reduction? The primary safety concerns are:

• Exotherm Management: The reaction of NaBH₄ with methanol and the carbonyl group is exothermic. Adding the hydride too quickly to a large volume can lead to a thermal runaway. A jacketed reactor with controlled cooling and slow, portion-wise addition of the reagent is essential.[6]

• Hydrogen Evolution: NaBH₄ reacts with the protic solvent (methanol) and any acidic protons to generate flammable hydrogen gas.[2] The reaction must be conducted in a well-ventilated area (e.g., a fume hood or walk-in hood) under an inert atmosphere (nitrogen) to prevent the accumulation of an explosive H₂/air mixture.

• Quenching: The quenching step must be performed slowly and with adequate cooling to control the exotherm from the decomposition of excess NaBH₄.

Q3: Can other reducing agents be used? Yes, but with trade-offs.

• Lithium Aluminum Hydride (LiAlH₄): More powerful and will reduce the aldehyde quickly, but it reacts violently with protic solvents and requires anhydrous ether solvents. Its work-up is more hazardous and complex, making it less suitable for safe scale-up.[3]

• Catalytic Hydrogenation: This method uses hydrogen gas and a metal catalyst (e.g., Pt, Pd, Ni). While "green" and highly effective, it requires specialized high-pressure reactor systems. There is also a risk of reducing the cyclohexene double bond if conditions are not carefully controlled. For this specific allylic alcohol, NaBH₄ offers the best balance of reactivity, safety, and operational simplicity.

Q4: What is a realistic target yield and purity at scale? With proper control of reaction parameters and efficient extraction, a yield of 90-98% is achievable. The purity of the crude product after solvent removal should be >95% by GC . If required, vacuum distillation can increase purity to >99%.

Part 3: Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up process.

Troubleshooting Workflow: Diagnosing Low Yield

Caption: Decision tree for troubleshooting low product yield.

Q&A Troubleshooting Guide

Table 2: Common Problems and Solutions

Question / Problem	Potential Cause(s)	Recommended Action(s)
My reaction is sluggish or incomplete according to TLC/GC.	1. Inactive NaBH₄: The reagent can degrade if not stored properly. 2. Insufficient Reagent: A portion of the NaBH₄ reacts with the methanol solvent. 3. Temperature Too Low: The reaction rate may be very slow at <0 °C.	1. Use a fresh, unopened bottle of NaBH₄ or test the activity of the current batch on a small scale. 2. Increase the stoichiometry to 0.7-0.8 equivalents. 3. After the addition is complete at 0-5 °C, allow the reaction to stir for an additional hour without cooling, letting it warm towards room temperature.
The reaction is much more exothermic than expected.	1. Addition Rate Too Fast: Adding the NaBH₄ too quickly is the most common cause. 2. Poor Heat Transfer: In larger vessels, inefficient stirring or inadequate cooling surface area can lead to localized hot spots.	1. Reduce the addition rate. For very large scales, consider adding a solution of NaBH₄ in a compatible solvent (e.g., diglyme, or a stabilized aqueous NaOH solution if compatible) via an addition funnel for better control. 2. Ensure vigorous mechanical stirring and that the cooling system is operating at maximum efficiency before starting the addition.
I'm observing significant emulsion during the aqueous work-up.	1. Formation of Borate Salts: Borate salts formed during the reaction and quench can act as emulsifying agents. 2. Insufficient pH Adjustment: A neutral or slightly basic pH can sometimes promote emulsions.	1. Add a saturated solution of sodium chloride (brine) during the work-up; this increases the ionic strength of the aqueous phase and helps break the emulsion. 2. Ensure the pH is adjusted to a slightly acidic level (pH 5-6) before extraction. 3. Allow the mixture to stand for an extended period (1-2 hours) without agitation. If separation still fails, filter the entire mixture through a pad of Celite.
My final product is contaminated with unreacted aldehyde.	1. Incomplete Reaction: See the first point in this table. 2. Difficult Purification: The aldehyde and alcohol have similar polarities, making chromatographic separation difficult.	1. If the reaction was incomplete, the best solution is to optimize the reaction conditions. 2. A chemical quench can be used. After the main work-up, the crude product can be dissolved in a solvent and treated with a small amount of sodium bisulfite solution, which forms a water-soluble adduct with the residual aldehyde that can be removed with an aqueous wash.

Part 4: Analytical Characterization

Confirming the structure and purity of the final product is critical. The following data are typical for (2,4,4-trimethylcyclohex-1-en-1-yl)methanol.

Table 3: Typical Analytical Data for Product Verification

Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 4.05 (s, 2H, -CH₂ OH), 2.01-1.95 (m, 2H), 1.70 (s, 3H, vinyl CH₃ ), 1.45-1.39 (m, 2H), 1.25 (s, 1H, -OH ), 0.95 (s, 6H, gem-dimethyl CH₃ x2). Note: The -OH peak is broad and may shift or exchange with D₂O.
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): 136.0, 131.5, 68.0, 37.5, 35.0, 31.0, 29.0 (2C), 23.5.
FT-IR (neat)	ν (cm⁻¹): 3350 (broad, O-H stretch), 2955, 2860 (C-H stretch), 1660 (weak, C=C stretch), 1020 (C-O stretch).
GC-MS (EI)	m/z (%): 154 (M⁺, low intensity), 139 ([M-CH₃]⁺), 121 ([M-CH₃-H₂O]⁺), 95 (base peak).

Part 5: References

• Stork, G. et al. (1963). The Enamine Alkylation and Acylation of Carbonyl Compounds. Journal of the American Chemical Society, 85(2), 207-222. [Link]

• Visual Learners. (2021). Mechanism of reduction of aldehydes and ketones by using NaBH4 and LiAlH4. YouTube. [Link]

• Melissa Conrad. (2020). Reduction Reactions with NaBH4 and LAH. YouTube. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Virk, D. et al. (2014). The Microwave-Assisted Solventless Reduction of Aldehydes and Ketones Using Silica Supported Sodium Borohydride. American Journal of Organic Chemistry, 4(1), 7-11. [Link]

• Organic Chemistry Portal. (n.d.). Sodium Borohydride. [Link]

• Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4). [Link]

• American Chemical Society. (2025). Process Safety Evaluation and Scale-up of a Lactam Reduction with NaBH4 and TFA. [Link]

• National Center for Biotechnology Information. (2025). Biosynthesis of irregular monoterpene lavandulol in Saccharomyces cerevisiae. PubMed Central. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Khan Academy. (n.d.). Formation of alcohols using hydride reducing agents. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol synthesis by carbonyl compound reduction. [Link]

• Myers, A. G. (n.d.). Chem 115 Handouts. Harvard University. [Link]

• The Organic Chemistry Tutor. (2016). NaBH4, LiAlH4, DIBAL Reduction Mechanism, Carboxylic Acid, Acid Chloride, Ester, & Ketones. YouTube. [Link]

• Ashenhurst, J. (2010). The Major Functional Groups In Organic Chemistry. Master Organic Chemistry. [Link]

• PROFESOR MADYA DR NOOR HIDAYAH PUNGOT. (2020). EXPERIMENT 2 SODIUM BOROHYDRIDE REDUCTION OF CYCLOHEXANONE. YouTube. [Link]

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• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Cyclic Terpene Alcohols: Unveiling the Profile of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Introduction

In the vast and structurally diverse world of terpenes, cyclic monoterpene alcohols stand out for their significant biological activities and wide-ranging applications in the pharmaceutical, fragrance, and food industries.[1] This guide provides an in-depth comparison of a lesser-known compound, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, with three more extensively studied bicyclic monoterpene alcohols: myrtenol, verbenol, and pinocarveol. By examining their physicochemical properties, biological activities supported by experimental data, and detailed analytical methodologies, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their work.

The selection of these comparators is based on their structural similarities as cyclic terpene alcohols, which often translates to overlapping yet distinct biological profiles. Understanding these nuances is critical for the targeted development of new therapeutic agents and novel product formulations.

Physicochemical Properties: A Comparative Overview

The physicochemical characteristics of a compound are fundamental to its biological activity, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. A comparison of the key properties of our four selected terpene alcohols reveals both similarities and distinguishing features.

Property	1-Cyclohexene-1-methanol, 2,4,4-trimethyl-	Myrtenol	Verbenol	Pinocarveol
Molecular Formula	C₁₀H₁₈O[2]	C₁₀H₁₆O[3]	C₁₀H₁₆O[4]	C₁₀H₁₆O[2]
Molecular Weight	154.25 g/mol [2]	152.24 g/mol [3]	152.24 g/mol [4]	152.24 g/mol [2]
Boiling Point	Not available	221-222 °C[5]	214-215 °C[4]	210 °C[2]
Density	Not available	0.976-0.983 g/mL[5]	~0.97 g/mL[6]	0.977-0.983 g/mL[2]
Solubility in Water	Insoluble (predicted)	Insoluble[5]	Very slightly soluble[4]	Insoluble[1]
XLogP3-AA	1.7[2]	1.6[5]	1.6 (est)[7]	1.8[8]

Comparative Biological Activities: Insights from Experimental Data

While research on 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is still emerging, existing studies on related terpene alcohols provide a framework for predicting its potential biological activities. Here, we compare the known activities of our selected compounds, highlighting a key experimental finding for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Larvicidal and Insecticidal Activity

A significant study identified 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (referred to as 3-Cyclohexene-1-methanol, .alpha., .alpha. 4-trimethyl in the study) as the dominant constituent (27.1%) of Pinus sylvestris essential oil. This oil demonstrated notable larvicidal activity against two medically important mosquito species, Aedes aegypti and Culex quinquefasciatus. The study reported LC₅₀ values of 100.39 mg/L for A. aegypti and 128.00 mg/L for C. quinquefasciatus for the essential oil, with both achieving over 85% larval mortality within 24 hours. While this activity is attributed to the essential oil as a whole, the high concentration of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- suggests it is a major contributor to this effect.

Comparatively, verbenol is known to act as an insect pheromone, with different isomers attracting or repelling various beetle species.[6] This highlights a different mode of insect interaction for verbenol compared to the apparent toxicity of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- to mosquito larvae.

Antimicrobial Activity

Many terpene alcohols exhibit broad-spectrum antimicrobial activity, often attributed to their ability to disrupt bacterial cell membranes.[9]

• Myrtenol: Has demonstrated antibacterial and antifungal properties.

• Verbenol: Also possesses antibacterial and antifungal activities.

• Pinocarveol: Limited specific data is available on its antimicrobial effects.

The presence of the hydroxyl group in these compounds is considered crucial for their antimicrobial action.[9]

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and natural products are a rich source of potential anti-inflammatory agents.

• Myrtenol: Has shown anti-inflammatory effects.

• Verbenol: While less studied for this property, its structural similarity to other anti-inflammatory monoterpenes suggests potential.

• Pinocarveol: No significant anti-inflammatory data is readily available.

The anti-inflammatory mechanisms of terpenes often involve the modulation of inflammatory signaling pathways, such as the inhibition of pro-inflammatory cytokines and enzymes.

Neurological Activity

Some terpene alcohols can interact with the central nervous system.

• Pinocarveol and Myrtenol: Have been identified as potent modulators of GABA(A) receptors, which may contribute to sedative effects.[2][10]

This activity underscores the potential for these compounds in the development of new neurological drugs.

Experimental Protocols for Comparative Analysis

To facilitate further research and direct comparison, we provide detailed, step-by-step methodologies for key experiments.

Physicochemical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the gold standard for separating and identifying volatile compounds like terpene alcohols in a mixture, as well as for determining the purity of isolated compounds. The choice of column and temperature program is critical for resolving isomers with similar boiling points.

Workflow Diagram:

Caption: Workflow for GC-MS analysis of terpene alcohols.

Protocol:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of each terpene alcohol in n-hexane.

  • For analysis, dilute the stock solution to an appropriate concentration (e.g., 10 µg/mL) in n-hexane.

  • Add an internal standard (e.g., n-alkane mixture) for retention index calculation.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 5°C/minute to 180°C.

    • Ramp 2: 20°C/minute to 280°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 50-500 m/z.

• Data Analysis:

  • Identify compounds by comparing their mass spectra with the NIST mass spectral library.

  • Confirm identification by comparing calculated retention indices with literature values.

  • Quantify the relative amounts of each compound by integrating the peak areas in the total ion chromatogram.

Antimicrobial Activity Assessment

Causality: The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.[11] The Minimum Bactericidal Concentration (MBC) is then determined to assess whether the compound kills the bacteria or merely inhibits its growth.[12]

Workflow Diagram:

Caption: Workflow for MIC and MBC determination.

Protocol:

• Preparation of Bacterial Inoculum:

  • Culture a bacterial strain (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922) overnight in Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microplate wells.

• Broth Microdilution for MIC:

  • In a 96-well microplate, prepare two-fold serial dilutions of each terpene alcohol in MHB (e.g., from 1000 µg/mL to 7.8 µg/mL). A surfactant like Tween 80 (0.5% v/v) may be needed to solubilize the terpenes.[11]

  • Add 100 µL of the diluted bacterial inoculum to each well.

  • Include a positive control (bacteria in MHB without terpene) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the terpene alcohol that shows no visible bacterial growth.

• Determination of MBC:

  • From the wells corresponding to the MIC and higher concentrations showing no growth, plate 100 µL of the culture onto Mueller-Hinton Agar (MHA) plates.

  • Incubate the MHA plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.[12]

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

Causality: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, stimulates macrophages (like the RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO).[13] The inhibitory effect of a compound on NO production is a common indicator of its anti-inflammatory potential. The Griess assay quantitatively measures nitrite, a stable product of NO, in the cell culture supernatant.[14]

Workflow Diagram:

Caption: Workflow for the Nitric Oxide (NO) inhibition assay.

Protocol:

• Cell Culture:

  • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Seed the cells in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere for 24 hours.[15]

• Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of the terpene alcohols (e.g., 1, 10, 100 µM) for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.[15]

  • Include a vehicle control (cells treated with LPS and the solvent used for the terpenes) and a negative control (untreated cells).

• Nitrite Measurement (Griess Assay):

  • After the 24-hour incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each supernatant sample in a 96-well plate.[13]

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

• Cell Viability Assay (MTT):

  • Concurrently, perform an MTT assay on the treated cells to ensure that the observed reduction in NO production is not due to cytotoxicity of the compounds.

Conclusion and Future Directions

This guide provides a comparative analysis of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- and the related cyclic terpene alcohols myrtenol, verbenol, and pinocarveol. While data on 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is currently limited, its demonstrated presence in an essential oil with significant larvicidal activity suggests a promising area for further investigation.

The provided experimental protocols offer a standardized framework for researchers to directly compare the biological activities of these and other terpene alcohols. Future studies should focus on:

• Isolating or synthesizing pure 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- to definitively assess its individual biological activities.

• Conducting head-to-head comparative studies of these four terpene alcohols in antimicrobial and anti-inflammatory assays to elucidate structure-activity relationships.

• Exploring the mechanisms of action underlying their observed biological effects.

Such research will be invaluable for unlocking the full therapeutic and commercial potential of this fascinating class of natural compounds.

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A Researcher's Guide to Spectroscopic Differentiation: Synthetic vs. Natural 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

For professionals in chemical research and drug development, establishing the provenance of a chemical compound is a critical step in ensuring the integrity and reproducibility of their work. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a monoterpenoid alcohol, presents a compelling case study in this analytical challenge. While its molecular structure is fixed, the pathway to its creation—either through directed chemical synthesis or extraction from a natural source—leaves a distinct fingerprint, detectable through modern spectroscopic techniques.

This guide provides a comprehensive framework for distinguishing between synthetic and natural samples of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. We will move beyond a simple listing of spectral data to explain the causal relationships between a sample's origin and its spectroscopic profile. By understanding the potential impurities and byproducts inherent to each production method, researchers can transform routine analytical data into a definitive statement of origin.

The Spectroscopic Signature of an Ideal Standard

Before delving into the variations between synthetic and natural sources, we must first establish a baseline: the spectroscopic profile of pure 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. Based on reference data, the ideal compound exhibits the following characteristics[1][2][3]:

Property	Value
Molecular Formula	C₁₀H₁₈O
Molecular Weight	154.25 g/mol
Appearance	Colorless liquid

The primary analytical techniques for elucidation are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), often coupled with Gas Chromatography (GC) for separation.

The Synthetic Profile: A Story of Reagents and Reactions

While a specific, ubiquitously used synthesis for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is not prominently documented, we can infer its likely production pathways from standard organic chemistry principles applied to similar structures, such as the acid-catalyzed dehydration of a corresponding alcohol.[4][5] This process, while effective, can introduce a characteristic suite of impurities that are readily detectable.

Plausible Synthetic Impurities and their Spectroscopic Clues:

• Isomeric Byproducts: Acid catalysis can promote the formation of various double bond isomers. Instead of the desired 1-cyclohexene isomer, one might find the thermodynamically more stable endocyclic isomers or exocyclic methylene variants.

  • ¹H & ¹³C NMR: The presence of additional, unexpected signals in the olefinic region (typically δ 5.0-6.0 ppm in ¹H NMR; δ 100-150 ppm in ¹³C NMR) is a strong indicator of isomeric impurities. The number and splitting patterns of these signals can help identify the specific isomers present.

  • GC-MS: Isomers often have very similar mass spectra but slightly different retention times. The appearance of multiple peaks in the gas chromatogram, all with a mass spectrum consistent with C₁₀H₁₈O, points to an isomeric mixture.

• Unreacted Starting Materials: Incomplete reactions can leave behind precursor molecules. For instance, if the synthesis involves the dehydration of 2,4,4-trimethylcyclohexane-1,1-dimethanol, this starting material could be present.

  • IR Spectroscopy: The most telling sign would be a very broad O-H stretching band around 3300 cm⁻¹ characteristic of a diol, which would be significantly different from the sharper alcohol O-H stretch of the desired product.

  • NMR Spectroscopy: The absence of olefinic protons and the presence of signals corresponding to the saturated cyclohexane ring would be clear evidence.

• Polymerization Products or Dimers: The reactive nature of alkenes under acidic conditions can lead to the formation of dimers or oligomers.[6]

  • GC-MS: These higher molecular weight compounds would appear as peaks with significantly longer retention times and mass-to-charge ratios (m/z) that are multiples of the parent molecule's mass.

  • NMR Spectroscopy: A general broadening of signals and a complex, poorly resolved spectrum can indicate the presence of polymeric material.

The Natural Profile: A Complex Tapestry of Biosynthesis

Natural isolates of terpenoids are products of complex biosynthetic pathways within an organism.[7] An isomer of the target compound, p-menth-3-en-8-ol, has been identified in plants such as Achillea grandifolia and Artemisia capillaris.[2] Therefore, a sample extracted from a natural source will likely contain a cocktail of structurally related compounds, reflecting the metabolic profile of the source organism.

Potential Co-occurring Metabolites and their Spectroscopic Signatures:

• Other Monoterpenes and Sesquiterpenes: Plants produce a wide array of terpenoids. It is highly probable that an extract containing the target molecule will also contain other C10 (monoterpene) and C15 (sesquiterpene) hydrocarbons, alcohols, and ketones. Common examples include limonene, pinene, caryophyllene, and myrcene.[8]

  • GC-MS: This is the most powerful tool for identifying co-occurring volatile compounds. A GC chromatogram of a natural extract will typically show a multitude of peaks. By comparing the mass spectra of these peaks to established libraries (like NIST), these other terpenoids can be readily identified.

• Fatty Acids and Sterols: Depending on the extraction and purification method, non-volatile or semi-volatile compounds like fatty acids and plant sterols may also be present.

  • NMR Spectroscopy: These compounds have very distinct ¹H NMR signals, such as the long aliphatic chains of fatty acids (broad signals around δ 1.2-1.3 ppm) or the characteristic upfield methyl signals of sterols.

• Chirality: Natural products are often produced stereospecifically by enzymes, resulting in a single enantiomer. In contrast, many synthetic routes produce racemic mixtures unless chiral catalysts or resolutions are employed.

  • Chiral GC or HPLC: Analysis on a chiral stationary phase can separate enantiomers, showing a single peak for a pure natural product and two peaks for a racemic synthetic sample.

Comparative Data Summary

The following table summarizes the key diagnostic features that can be used to differentiate between synthetic and natural samples.

Spectroscopic Method	Expected Feature in Synthetic Sample	Expected Feature in Natural Isolate
GC-MS	Few peaks. May show isomers with similar MS but different retention times. Possible high MW dimers.	Complex chromatogram with many peaks. MS library matches for other common plant terpenoids (e.g., limonene, pinene).
¹H & ¹³C NMR	Sharp signals for the main product. Potential for small, sharp signals from isomeric impurities, especially in the olefinic region.	Signals for the main product may be accompanied by broad signals from fatty acids or specific signals from other major natural products.
FTIR	Clean spectrum dominated by alcohol (O-H, ~3350 cm⁻¹) and alkene (C=C, ~1650 cm⁻¹) stretches.	Spectrum may show additional weak bands from other functional groups present in co-extractants.
Chiral GC/HPLC	Likely a 1:1 ratio of two peaks (racemic mixture).	A single peak (enantiomerically pure).

Experimental Protocols

To ensure self-validating and reproducible results, the following detailed protocols are recommended.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a high-purity solvent such as hexane or ethyl acetate.

• Instrumentation: Use a standard GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms or equivalent).

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min. Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium, constant flow mode (e.g., 1 mL/min).

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

• Data Analysis: Integrate all peaks in the total ion chromatogram. Compare the mass spectrum of each peak against a reference library (e.g., NIST/Wiley) to identify the main component and any impurities or co-extractants.[8]

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Ensure a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Integrate all signals and reference the TMS peak to 0.00 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Use a sufficient number of scans (e.g., 1024 or more) due to the lower sensitivity of the ¹³C nucleus.

• Data Analysis: Analyze chemical shifts, splitting patterns, and integrations to confirm the structure of the main component. Scrutinize the baseline and low-intensity signals for evidence of impurities. Compare the data to reference spectra from databases.[1]

Conclusion

The distinction between synthetic and natural 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is not found in a single spectral peak but in the holistic interpretation of the data. A synthetic sample is defined by its simplicity and the presence of artifacts from the chemical process, such as isomers. Conversely, a natural sample is characterized by its complexity, containing a fingerprint of the biological system from which it was derived. By employing the multi-technique approach outlined in this guide, researchers can confidently and objectively determine the origin of their materials, ensuring the foundational integrity of their scientific endeavors.

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A Comparative Guide to Fragrance Longevity: Evaluating 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- and Its Alternatives

Introduction: The Quest for Enduring Scents and the Role of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

In the intricate world of fragrance formulation, the pursuit of longevity is a paramount objective. The ability of a scent to endure on the skin, evolving gracefully over hours, is a hallmark of a well-crafted perfume. This guide delves into the performance of a specific fragrance ingredient, 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- (CAS No. 103985-40-6), within the context of fragrance longevity. This molecule, with its characteristic woody and floral notes, is a valuable component in many fragrance compositions.

While specific, publicly available quantitative data on the longevity of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- is limited, this guide will provide a comprehensive framework for its evaluation. We will explore the established methodologies for testing fragrance tenacity, both through sensory panels and advanced instrumental analysis. Furthermore, we will present a comparative analysis of this molecule against other common fragrance ingredients with similar olfactory profiles and functionalities, including its close isomer, Isocyclogeraniol. This will offer researchers and drug development professionals a robust understanding of how to assess and contextualize the performance of this and other fragrance components.

The Science of Scent Longevity: Physicochemical Principles

The duration a fragrance remains perceptible is governed by the principles of volatility and the interactions between fragrance molecules and the substrate, typically the skin.[1] Lighter molecules with high vapor pressure, such as those found in citrus and fresh top notes, evaporate quickly.[2] Conversely, heavier molecules with lower vapor pressure, characteristic of woody, musky, and resinous base notes, evaporate more slowly, anchoring the fragrance and extending its life.[2]

The longevity of a fragrance ingredient is often referred to as its "substantivity" or "tenacity."[3] This property is influenced by several factors, including:

• Molecular Weight: Generally, a higher molecular weight corresponds to lower volatility and thus greater longevity.[4]

• Vapor Pressure: This is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature. A lower vapor pressure indicates a slower evaporation rate.[3]

• Fixatives: These are substances with low volatility that are added to fragrances to slow the evaporation of more volatile components.[5] They can act by forming hydrogen bonds with fragrance molecules or by creating a film on the skin that retards evaporation.[6]

Experimental Methodologies for Assessing Fragrance Longevity

To objectively evaluate the performance of fragrance ingredients like 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, a combination of sensory and instrumental techniques is employed.

Sensory Evaluation: The Human Perception of Longevity

Sensory panels provide invaluable data on how a fragrance is perceived over time.[7] This method assesses not just the duration of the scent, but also its evolution and character.

Experimental Protocol: Sensory Panel Evaluation of Fragrance Longevity on Skin

• Panelist Selection and Training:

  • Recruit a panel of 15-20 individuals screened for olfactory acuity and their ability to discriminate and describe scents.

  • Train panelists on the use of a standardized intensity scale (e.g., a 0-10 scale where 0 is no scent and 10 is a very strong scent).[8]

• Sample Preparation:

  • Prepare solutions of the fragrance ingredients to be tested (e.g., 1% 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in ethanol).

  • Include a control (ethanol alone) and benchmark fragrances for comparison.

• Application:

  • Designate specific areas on the panelists' forearms for each sample application to avoid cross-contamination.

  • Apply a precise amount of each solution (e.g., 0.1 mL) to the designated areas.[9]

• Evaluation:

  • Panelists evaluate the intensity of each fragrance at predetermined time intervals (e.g., 0, 0.5, 1, 2, 4, 6, and 8 hours).[10]

  • At each time point, panelists sniff the application site and record the perceived intensity on the provided scale.[11]

• Data Analysis:

  • Calculate the mean intensity scores for each fragrance at each time point.

  • Plot the mean intensity versus time to generate a longevity curve for each ingredient.

Caption: Workflow for Sensory Evaluation of Fragrance Longevity.

Instrumental Analysis: Quantitative Measurement of Evaporation

Instrumental techniques provide objective, quantitative data on the evaporation rate of fragrance molecules from a substrate. Headspace Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for this purpose.[12]

Experimental Protocol: Headspace GC-MS Analysis of Fragrance Evaporation

• Sample Preparation:

  • Apply a precise amount of the fragrance solution onto a standardized substrate (e.g., filter paper or a skin-mimicking membrane) placed within a headspace vial.[13]

• Incubation and Sampling:

  • Place the vial in a headspace autosampler and incubate at a constant temperature (e.g., 32°C to simulate skin temperature) for a set period.[14]

  • At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), a sample of the headspace (the air above the substrate) is automatically injected into the GC-MS system.[15]

• GC-MS Analysis:

  • The fragrance compounds in the headspace sample are separated by the gas chromatograph based on their volatility and boiling points.

  • The mass spectrometer identifies and quantifies each compound.

• Data Analysis:

  • The concentration of the target fragrance ingredient in the headspace is measured at each time point.

  • An evaporation curve is generated by plotting the headspace concentration against time. A slower decrease in concentration indicates greater longevity.

Caption: Workflow for Headspace GC-MS Analysis of Fragrance Evaporation.

Comparative Performance Analysis

In the absence of direct, published longevity data for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, we can infer its likely performance by comparing it to structurally similar compounds and common fragrance fixatives. Woody and floral notes, such as those exhibited by our target molecule, generally have moderate to good longevity.[16]

Table 1: Comparative Properties of Woody-Floral Fragrance Ingredients

Ingredient	CAS Number	Molecular Weight ( g/mol )	Substantivity on Blotter (hours)	Olfactory Profile
1-Cyclohexene-1-methanol, 2,4,4-trimethyl-	103985-40-6	154.25	Data not publicly available	Woody, floral
Isocyclogeraniol	68527-77-5	154.25	76	Spicy, floral, carnation, herbal, green, woody[17]
Linalool	78-70-6	154.25	6	Floral, woody, citrus
Cedrol	77-53-2	222.37	400+	Woody, cedar
Sandalwood Oil	8006-87-9	Varies	400+	Woody, balsamic, sweet[5]

Substantivity data is often measured at 100% concentration on a blotter and can vary based on the source and methodology.

Table 2: Performance of Common Fragrance Fixatives

Fixative	Type	Substantivity on Blotter (hours)	Olfactory Contribution
Galaxolide	Synthetic Musk	400+	Clean, sweet, musky[18]
Ambrettolide	Synthetic Musk	400+	Musky, sweet, slightly animalic[19]
Iso E Super	Synthetic Woody	172	Velvety, woody, ambergris-like[20]
Benzoin Resinoid	Natural Resin	400+	Sweet, vanilla-like, balsamic
Vetiver Oil	Natural Essential Oil	400+	Earthy, woody, smoky[5]

Discussion and Field-Proven Insights

The structural similarity of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- to Isocyclogeraniol, both being trimethyl-cyclohexene methanol isomers with the same molecular weight, suggests they may exhibit comparable, though not identical, performance characteristics. Isocyclogeraniol's reported substantivity of 76 hours indicates a moderate to good longevity, placing it in the category of a middle to base note.[17] It is plausible to hypothesize that 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- would also fall within this range, making it a valuable contributor to the heart and foundation of a fragrance.

Compared to highly volatile top notes like Linalool (6 hours), it offers significantly more persistence. However, it does not possess the extreme tenacity of heavy base notes like Cedrol or traditional fixatives like synthetic musks and resins, which can last for over 400 hours.[5][18]

In practical application, the performance of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- would be further enhanced by its incorporation into a well-designed fragrance accord. The presence of effective fixatives, such as the synthetic musks or natural resins listed in Table 2, would synergistically extend its perceived duration on the skin.[20] The choice of fixative would depend on the desired olfactory direction of the final fragrance, as each fixative also contributes its own characteristic scent.[5]

Conclusion

While direct, quantitative longevity data for 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- remains proprietary to fragrance manufacturers, a comprehensive evaluation of its performance can be achieved through established sensory and instrumental protocols. By understanding its physicochemical properties and comparing it to structurally related molecules and common fixatives, formulators can effectively predict and utilize its woody-floral character to create enduring and appealing fragrances. The methodologies and comparative data presented in this guide provide a scientific framework for such evaluations, empowering researchers and developers to make informed decisions in the art and science of perfumery.

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• Smart.DHgate. (2025, September 25). Floral vs Woody scents: Does woody perfume last longer or is it just me? Available at: [Link]

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• Alpha Aromatics. (2023, February 20). Fragrance Fixatives – The Key To Long Lasting Fragrances. Available at: [Link]

• WhatScent Magazine. (2025, August 14). Perfume Fixatives: Musks, Resins & Modern Molecules Explained. Available at: [Link]

• S-A. S. Arcilla, M. A. A. C. Action, and J. A. A. de la Ossa. (2012, December 28). What is a Fresh Scent in Perfumery? Perceptual Freshness is Correlated with Substantivity. National Center for Biotechnology Information. Available at: [Link]

• Perfume Lounge. (2025, January 24). Everything You Need to Know About Perfume Longevity. Available at: [Link]

• Perfumer & Flavorist. (2016, April 6). What Makes a Fragrance Substantive? Available at: [Link]

• Elsevier. (2013). Fragrance material review on 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)pent-1-en-3-one. Food and Chemical Toxicology.

• TTS Laboratuvar Hizmetleri. (n.d.). Fragrance Permanence Test. Available at: [Link]

• Testing Laboratory. (2026, January 11). Headspace Analysis of Fragrance in Cosmetics. Available at: [Link]

• The Good Scents Company. (n.d.). isocyclogeraniol (IFF) 2,4,6-trimethylcyclohex-3-ene-1-methanol. Available at: [Link]

• Layermor Fragrance. (n.d.). Are Synthetic Musks Bad? A Science-Backed Look at the Facts. Available at: [Link]

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• NIKOO Chemical. (2025, July 17). The Factors Influencing the Longevity of Perfume. Available at: [Link]

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• ResearchGate. (2001). The Physicochemical Basis of Perfume Performance in Consumer Products. Chimia.
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• ResearchGate. (2009). Evaporation of the fragrance component, cinnamyl alcohol, using simultaneous TG–DTA. Journal of Thermal Analysis and Calorimetry.
• Elsevier. (2007). Fragrance material review on 4-(3,5,6-trimethyl-3-cyclohexen-1-yl)-3-buten-2-one. Food and Chemical Toxicology.

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• Elsevier. (2022). RIFM fragrance ingredient safety assessment, 4-(2,4,6-trimethyl-3-cyclohexen-1-yl)-3-buten-2-one, CAS Registry Number 67801-38-1. Food and Chemical Toxicology.
• Elsevier. (2022). RIFM fragrance ingredient safety assessment, 2,6,6-trimethyl-1&2-cyclohexen-1-carboxaldehyde, CAS Registry Number 432-25-7. Food and Chemical Toxicology.
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• MDPI. (2018).
• IMSERC. (n.d.). GCMSD-Headspace Analysis SOP.

• LEUXSCENT. (2025, September 3). Top Long-Lasting Fragrance Oils for Perfumes. Available at: [Link]

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• Petite Histoire. (2025, March 25). The Science of Longevity: Why Niche Fragrance and Natural Perfume Last Differently on Your Skin. Available at: [Link]

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Enantioselective synthesis and comparison of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- stereoisomers

Introduction: The Significance of Chiral Purity in Terpenoid Alcohols

In the realm of fragrance, flavor, and pharmaceutical development, the stereochemistry of a molecule is paramount. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different biological and sensory properties.[1][2] This guide focuses on the enantioselective synthesis and comparative analysis of a specific class of chiral allylic alcohols: substituted 1-cyclohexene-1-methanols. Due to the extensive research and available data, this guide will utilize (R)- and (S)-α-terpineol (2-(4-methylcyclohex-3-en-1-yl)propan-2-ol), a widely recognized and structurally related monoterpene alcohol, as a primary exemplar. The principles and methodologies discussed are directly applicable to its less-documented regioisomer, 1-cyclohexene-1-methanol, 2,4,4-trimethyl-, and related chiral building blocks.

This document is intended for researchers, chemists, and drug development professionals seeking to understand the nuances of synthesizing and characterizing enantiomerically pure cyclic allylic alcohols. We will delve into the causality behind synthetic strategies, provide robust analytical protocols for enantiomeric differentiation, and present comparative data to guide experimental design.

Part 1: Strategies for Enantioselective Synthesis

The synthesis of single-enantiomer cyclic allylic alcohols can be broadly approached via two distinct strategies: asymmetric synthesis, which creates the desired stereocenter under chiral influence, and chiral resolution, which separates a pre-existing racemic mixture.

Method 1: Asymmetric Synthesis via Intramolecular Alkylation

A robust strategy for establishing the stereocenter during ring formation is through an auxiliary-controlled intramolecular alkylation. A notable example is the enantioselective synthesis of both (+)- and (-)-α-terpineol, which leverages a chiral oxazolidinone auxiliary to direct the cyclization of an acyclic precursor.[3][4][5]

The Rationale (Causality): The choice of a chiral auxiliary, such as an Evans oxazolidinone, is critical. The bulky substituent on the auxiliary effectively shields one face of the enolate formed upon deprotonation. Consequently, the intramolecular alkylation (ring closure) is forced to occur from the less sterically hindered face, leading to a high degree of stereocontrol in the newly formed stereocenter. The predictability and high diastereoselectivity of this method make it a powerful tool for asymmetric synthesis.[5] The ability to use either the (R)- or (S)-form of the auxiliary provides convenient access to both enantiomers of the target molecule.

Workflow: Asymmetric Synthesis of α-Terpineol

Caption: General workflow for the chiral resolution of α-terpineol.

Part 2: Comparative Analysis of Stereoisomers

Once synthesized or resolved, the enantiomers must be analyzed to determine their purity and characterize their properties. The primary techniques for this are chiral chromatography and polarimetry.

Analytical Data Summary

The following table summarizes key data for the enantiomers of α-terpineol, which serve as a benchmark for related chiral cyclohexene methanols.

Property	(R)-(+)-α-Terpineol	(S)-(-)-α-Terpineol	Racemic (±)-α-Terpineol
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₈O	C₁₀H₁₈O
Molecular Weight	154.25 g/mol	154.25 g/mol	154.25 g/mol
Appearance	Colorless solid/liquid	Colorless solid/liquid	Colorless solid/liquid
Specific Rotation	+90° to +101° (c=0.1-2.2, EtOH/CHCl₃) [5][6][7]	-100° (c=20, EtOH) [8]	0°
Enantiomeric Excess (ee)	>95% (via synthesis)	>95% (via synthesis)	0%
¹H NMR (CDCl₃, 400 MHz)	Identical to (S)-enantiomer	Identical to (R)-enantiomer	δ 5.39 (s, 1H), 2.00 (m, 2H), 1.95 (m, 1H), 1.83 (m, 2H), 1.67 (s, 3H), 1.55 (m, 2H), 1.20 (s, 3H), 1.19 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	Identical to (S)-enantiomer	Identical to (R)-enantiomer	δ 134.1, 120.2, 73.0, 45.1, 31.3, 27.6, 26.5, 24.1, 23.4

Note: NMR spectra of enantiomers are identical in achiral solvents. The provided NMR data is representative for the molecular structure. [9]

Chiral Gas Chromatography (GC) Analysis

The most definitive method for determining enantiomeric purity (and thus enantiomeric excess, ee%) is chiral chromatography. [2][10]For volatile compounds like terpene alcohols, gas chromatography with a chiral stationary phase (CSP) is highly effective. Cyclodextrin-based columns are particularly well-suited for this purpose. [1][11] The Rationale (Causality): The stationary phase of a chiral GC column contains a single enantiomer of a chiral selector, typically a derivatized cyclodextrin. As the racemic analyte passes through the column, the two enantiomers form transient diastereomeric complexes with the chiral stationary phase. The stability of these complexes differs slightly for each enantiomer due to steric and electronic interactions. The enantiomer that forms the less stable complex spends more time in the mobile (gas) phase and elutes from the column first, while the enantiomer forming the more stable complex is retained longer. [1]This difference in retention time allows for their separation and quantification.

Part 3: Experimental Protocols

Protocol 1: Enantioselective Synthesis of (+)-α-Terpineol

(Adapted from Coates et al., 2006) [5][12] This protocol outlines the key steps of the asymmetric synthesis.

• Auxiliary Attachment: React the precursor, (Z)-7-bromo-5-methylhept-5-enoic acid, with (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone to form the N-acyloxazolidinone.

• Enolate Formation and Cyclization: Cool the N-acyloxazolidinone solution in THF to -78 °C. Add sodium bis(trimethylsilyl)amide (NaHMDS) dropwise to form the sodium enolate. Allow the solution to slowly warm, initiating the intramolecular alkylation to form the six-membered ring with high diastereoselectivity.

• Transesterification: Cleave the chiral auxiliary by treating the cyclized product with lithium benzyloxide (LiOBn) in THF at 0 °C to yield the corresponding benzyl ester.

• Grignard Reaction: Add an excess of methylmagnesium bromide (MeMgBr, 3.0 M in THF) to a solution of the benzyl ester in THF at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (e.g., 30% EtOAc in hexane with 1% Et₃N) to yield (+)-α-terpineol.

• Characterization: Confirm the product identity via ¹H and ¹³C NMR spectroscopy. Determine the specific rotation using a polarimeter and calculate the enantiomeric excess via chiral GC analysis (see Protocol 2).

Protocol 2: Chiral GC-MS Analysis of α-Terpineol Enantiomers

(Adapted from Avantor® Hichrom Application Note) [13]

• Column: Avantor® Hichrom HI-DEX DET Beta (diethyl tertbutylsilyl beta-cyclodextrin phase), 25 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Prepare a ~1 mg/mL solution of the synthesized α-terpineol in a suitable solvent (e.g., ethanol or hexane).

• GC-MS Conditions:

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Injector: 250 °C, Split mode (e.g., 50:1 split ratio).

  • Injection Volume: 1 µL.

  • Oven Program: Start at 50 °C, hold for 1 min, then ramp at 2 °C/min to 180 °C.

  • MS Detector: Electron Ionization (EI) mode, scan range m/z 40-200.

• Data Analysis:

  • Identify the peaks for (S)-(-)-α-terpineol and (R)-(+)-α-terpineol based on the retention times of authentic standards.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess (ee%) using the formula: ee% = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100

Conclusion

The synthesis and analysis of enantiomerically pure 1-cyclohexene-1-methanol stereoisomers, exemplified by the well-documented α-terpineol, underscore the critical interplay between synthetic strategy and analytical validation. Asymmetric synthesis offers an elegant and direct route to high enantiopurity, with the choice of chiral catalyst or auxiliary dictating the stereochemical outcome. Alternatively, chiral resolution provides a pragmatic approach to separate racemic mixtures, which can be advantageous depending on the availability of starting materials and resolving agents.

For analytical confirmation, chiral gas chromatography stands out as the definitive technique, providing unambiguous separation and quantification of enantiomers. The data and protocols presented in this guide offer a comprehensive framework for researchers to confidently approach the synthesis of these valuable chiral building blocks and rigorously verify their stereochemical integrity, ensuring the development of products with precisely defined properties.

References

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• PubMed. (2006). Enantioselective synthesis of alpha-terpineol and nephthenol by intramolecular acyloxazolidinone enolate alkylations. Chem Commun (Camb), (27), 2902-4. [Link]

• Jin, Y., & Coates, R. M. (2006). Enantioselective synthesis of α-terpineol and nephthenol by intramolecular acyloxazolidinone enolate alkylations. Chemical Communications. [Link]

• Studies on the Asymmetric Synthesis of(R)-α-Terpineol. (n.d.). Semantic Scholar. [Link]

• FooDB. (2010). (R)-alpha-Terpineol. FooDB. [Link]

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• Cannabis Science and Technology. (2023). Beyond Cannabinoids: The Analytical Value of Terpene Chirality in Cannabis. Cannabis Science and Technology. [Link]

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• MAC-MOD Analytical. (n.d.). Chiral Separation of alpha- Terpineol using the Avantor® Hichrom HI-DEX DET Beta. Avantor. [Link]

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Correlating the structure of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- with its odor profile

A Guide to Structure-Odor Correlation: The Case of Trimethyl-Cyclohexene Methanol Isomers

Abstract The prediction of a molecule's scent from its structure remains one of the most significant challenges in chemical science. This guide delves into the intricate relationship between molecular architecture and olfactory perception, using the fragrance ingredient 2,4,6-trimethyl-3-cyclohexene-1-methanol (Isocyclogeraniol) as a case study. We will dissect the structural components of this molecule—the cyclohexene scaffold, the critical hydroxyl functional group, and the specific pattern of methyl substituents—to understand its characteristic spicy, floral, green, and woody odor profile. By employing a comparative analysis with structurally similar analogs and outlining rigorous experimental validation protocols, this guide provides researchers and developers with a systematic framework for investigating structure-odor relationships (SOR).

The Subject Molecule: Defining Isocyclogeraniol

Chemical Identity and Context

The vast family of C10H18O monoterpene alcohols contains numerous isomers, where subtle shifts in substituent or functional group placement can lead to dramatically different sensory outcomes. While various isomers of trimethyl-cyclohexene methanol exist, this guide will focus on the commercially significant and well-characterized 2,4,6-trimethyl-3-cyclohexene-1-methanol (CAS 68527-77-5) , commonly known in the fragrance industry as Isocyclogeraniol.[1][2] Its rich documentation provides a robust foundation for a detailed SOR analysis.

Physicochemical and Olfactory Profile

Isocyclogeraniol is a colorless to pale liquid with a multifaceted and valued scent profile. Its key characteristics are summarized below.

Property	Value / Description	Source(s)
Synonyms	Isocyclogeraniol, (2,4,6-Trimethylcyclohex-3-en-1-yl)methanol	[1][3]
CAS Number	68527-77-5	[2][4]
Molecular Formula	C₁₀H₁₈O	[3]
Molecular Weight	154.25 g/mol	[3]
logP	3.3	[2]
Odor Profile	Primary: Spicy, Floral (Carnation), Green. Secondary: Herbal, Woody.	[2][3][4]
Flavor Profile	Camphoraceous, Bitter	[4]
Substantivity	> 72 hours on a smelling strip	[4]
Industry Notes	Described as a long-lasting and effective blender, particularly for modifying carnation and spicy accords.	[2][4]

Foundational Principles of Structure-Odor Relationships (SOR)

The perception of odor is a complex biological event initiated by the physical interaction between a volatile molecule and one or more olfactory receptors (ORs) in the nasal epithelium. The specific combination of activated ORs creates a unique neural signal interpreted by the brain as a distinct scent.[5] This interaction is governed by the molecule's physicochemical properties, which can be broadly categorized into two features.[6]

• Electronicity (The Osmophore): This refers to the molecule's electron distribution, primarily dictated by its functional groups. For Isocyclogeraniol, the hydroxyl (-OH) group serves as the primary osmophore, a key feature for receptor binding, likely through hydrogen bonding. The removal or positional shift of this group would fundamentally alter or eliminate the characteristic odor.[7]

• Stereocity (The Molecular Shape): This encompasses the molecule's overall size, shape, and rigidity. The substituted cyclohexene ring of Isocyclogeraniol provides a semi-rigid scaffold that presents the methyl groups and the hydroxyl osmophore in a specific three-dimensional orientation for receptor interaction.[6][8]

Comparative Structural Analysis: Deconstructing the Odor Profile

To understand why Isocyclogeraniol smells the way it does, we must compare it to molecules that share some, but not all, of its structural features. This comparative approach allows us to hypothesize about the contribution of each molecular component to the overall scent.

The Cyclohexene Ring vs. a Saturated Analog

Let's compare Isocyclogeraniol to its fully hydrogenated (saturated) counterpart, 2,4,6-trimethylcyclohexanemethanol .

• Isocyclogeraniol (Unsaturated): Possesses a double bond within the ring, which imparts conformational rigidity and a planar segment. This rigidity is often associated with more defined and less "fuzzy" odor notes. The presence of the double bond is frequently linked to "green" or sharp, spicy characteristics in fragrance molecules.

• Saturated Analog (Hypothetical Odor): Lacking the double bond, the cyclohexane ring is more flexible. Based on studies of similar substituted cyclohexanols, its odor would likely lose the distinct spicy-green character and trend towards a more camphoraceous, minty, or generically woody profile.[8] The sharp carnation note would likely be diminished.

The Impact of Substituent Pattern: Isomerism

A powerful comparison can be made with a well-known structural isomer, alpha-Terpineol . Both are C10H18O cyclic terpene alcohols, but their substitution patterns and hydroxyl group placements differ significantly.

• Isocyclogeraniol: Features an exocyclic primary alcohol (-CH₂OH) and a 2,4,6-trimethyl substitution pattern. This specific arrangement gives rise to its characteristic spicy, carnation, green odor.[4]

• alpha-Terpineol: Features an endocyclic tertiary alcohol and a p-menthane skeleton (1-methyl-4-(propan-2-yl)cyclohex-1-ene). Its odor is famously floral, lilac, and pine-like .[9][10][11]

This isomeric comparison is a profound illustration of SOR principles. The change in the hydroxyl group's position from primary/exocyclic to tertiary/endocyclic, combined with the different methyl substitution pattern, completely shifts the perceived odor from a spicy floral to a fresh, sweet floral. This highlights that the overall molecular shape and the precise presentation of the hydroxyl group are paramount.

Caption: Structural comparison of Isocyclogeraniol with key analogs.

Experimental Framework for SOR Validation

Hypotheses derived from structural comparisons must be validated through rigorous, objective experimentation. The following protocols outline the gold-standard methodologies for correlating chemical structure with sensory data.

Protocol 1: Analytical-Sensory Characterization via Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that uses a human assessor as a highly sensitive detector to assign specific odors to compounds as they are separated chromatographically.[12][13][14]

Objective: To confirm the odor profile of pure Isocyclogeraniol and identify any odor-active impurities.

Methodology:

• Sample Preparation: Prepare a 1% solution of Isocyclogeraniol in high-purity ethanol.

• Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID) and a mass spectrometer (MS). The GC column effluent is split (typically 1:1) between the detectors and a heated olfactory detection port (ODP).

  • Causality: A mid-polarity column (e.g., DB-Wax or SolGel-Wax) is chosen to effectively separate alcohols and potential isomers while providing good peak shape. The split to MS allows for definitive chemical identification of the eluting compound, while the ODP allows for simultaneous sensory analysis.[15]

• GC Conditions:

  • Injection: 1 µL, splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Program: 50°C (hold 2 min), ramp at 8°C/min to 240°C (hold 10 min).

  • Causality: This temperature program provides good separation of C10 monoterpenoids.

• Olfactometry: A trained sensory analyst sniffs the ODP effluent throughout the run. The analyst records the retention time, odor character (e.g., "spicy," "carnation," "green"), and relative intensity of any perceived scent.

• Data Correlation: The retention time of the perceived "spicy, carnation" odor from the ODP is matched with the retention time and mass spectrum of the main peak from the MS detector, confirming that the odor belongs to Isocyclogeraniol.

Protocol 2: Quantitative Descriptive Analysis via Sensory Panel

This method uses a panel of trained human subjects to provide an objective, quantitative description of a fragrance's character.[16][17]

Objective: To quantitatively compare the odor profiles of Isocyclogeraniol, alpha-Terpineol, and a saturated analog.

Methodology:

• Panelist Training: A panel of 10-12 individuals is trained to recognize and rate the intensity of key reference odorants (e.g., eugenol for "spicy," phenylethyl alcohol for "floral/rose," cis-3-hexenol for "green," sandalwood oil for "woody").

• Sample Preparation: Samples of Isocyclogeraniol and the chosen comparators are diluted to an equal, perceptually moderate intensity in an odorless solvent on smelling strips. Samples are coded with random three-digit numbers to blind the panelists.

• Evaluation: In a controlled, odor-free environment, each panelist evaluates the coded samples in a randomized order to prevent bias.[18] They rate the intensity of each agreed-upon attribute (Spicy, Floral, Green, Woody, Camphoraceous, etc.) on a structured scale (e.g., a 15-point line scale from 0=none to 15=extremely intense).

• Data Analysis: The intensity ratings from all panelists are collected and averaged for each attribute and each sample. The results can be visualized using a spider plot or bar chart to clearly show the differences in the odor profiles. This provides quantitative, statistically validatable data to support the SOR hypotheses.

Sources

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Safety & Regulatory Compliance

Navigating the Disposal of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers and drug development professionals, understanding the specific disposal protocols for each compound is not merely a regulatory obligation but a critical component of a robust safety culture. This guide provides a detailed, step-by-step framework for the proper disposal of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal procedure can be initiated, a thorough understanding of the chemical's intrinsic hazards is paramount. 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, while not having a universally published Safety Data Sheet (SDS), can be assessed by examining data for closely related structures and general chemical principles.

A safety data sheet for a similar compound, the reaction mass of α,α,4-trimethyl-(1S)-3-cyclohexene-1-methanol and α,α,4-trimethyl-(1R)-3-cyclohexene-1-methanol, classifies it as a combustible liquid that causes skin and serious eye irritation, and is harmful to aquatic life.[1] Another related chemical, 1-methylcyclohexene, is categorized as a flammable liquid. Given these properties, it is prudent to handle 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- as a flammable and irritant hazardous waste.

Key Physicochemical and Hazard Data:

Property	Value/Classification	Source
Molecular Formula	C₁₀H₁₈O	[2][3]
Molecular Weight	154.25 g/mol	[2][3]
Hazard Class	Flammable Liquid (Assumed)	[4]
Health Hazards	Skin and Eye Irritant (Assumed)	[1]
Environmental Hazards	Harmful to Aquatic Life (Assumed)	[1]

This initial assessment dictates the necessary precautions, from the selection of personal protective equipment (PPE) to the final disposal pathway. The flammability necessitates storage away from ignition sources, while its irritant nature requires appropriate barrier protection for personnel.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the systematic approach to the safe disposal of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Step 1: Donning the Appropriate Personal Protective Equipment (PPE)

Given the irritant nature of the compound, comprehensive PPE is non-negotiable. This serves as the first line of defense against accidental exposure.

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn.

• Body Protection: A flame-retardant lab coat is essential due to the flammability risk.

• Respiratory Protection: If there is a risk of generating vapors or aerosols, a respirator may be required.[1]

Step 2: Waste Collection and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate correct disposal.[5][6]

• Dedicated Waste Container: Collect waste 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- in a designated, leak-proof container that is chemically compatible with the substance.[7][8] The original container, if in good condition, is an ideal choice.[9]

• Avoid Mixing: Never mix this waste with other chemical waste streams, especially strong oxidizing agents.[7][10]

• Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name ("1-Cyclohexene-1-methanol, 2,4,4-trimethyl-"), and the date of accumulation.[6][11]

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA) for the temporary storage of waste at or near the point of generation.[9]

• Location: The SAA should be in a well-ventilated area, away from heat, sparks, and open flames.[4][12] A designated area within a chemical fume hood is often a suitable location.[9]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[6][7]

• Container Integrity: Keep the waste container tightly closed except when adding waste.[7][9][11]

Step 4: Arranging for Professional Disposal

Disposal of hazardous waste is a regulated process that must be handled by a licensed and reputable chemical waste disposal company.[6][13]

• Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will have established procedures for the pickup and disposal of hazardous chemical waste.[7]

• Documentation: Maintain a detailed record of the waste generated, including the chemical name, quantity, and date of disposal.[6]

Disposal Decision Pathway

Caption: Decision workflow for the proper disposal of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Emergency Procedures: Preparedness is Key

In the event of a spill or accidental exposure, a swift and informed response is critical.

• Spill Response:

  • Evacuate the immediate area.

  • If the spill is small and you are trained to do so, contain the spill using an inert absorbent material (e.g., vermiculite, sand).[12]

  • Place the absorbent material in a sealed container for disposal as hazardous waste.

  • For large spills, evacuate the area and contact your institution's emergency response team or EHS office immediately.[7]

• Personal Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[14] Seek medical attention if irritation develops or persists.

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[14]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[15]

Prohibited Disposal Methods: What Not to Do

To underscore the importance of proper procedures, it is crucial to explicitly state prohibited disposal methods.

• Drain Disposal: Never pour 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- down the sink.[6][16] This can lead to the contamination of waterways and damage to the aquatic ecosystem.[17]

• Trash Disposal: This chemical should never be disposed of in the regular trash.[7][18]

• Evaporation: Do not allow the chemical to evaporate in a fume hood as a means of disposal.[7][9] This releases potentially harmful vapors into the environment.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-, thereby upholding their commitment to a safe working environment and the preservation of our planet.

References

• 9 Common Chemical Waste Management Practices. Cleanway Environmental Services. [Link]

• Safeguarding our environment: Best practices in chemical waste disposal. Allied Academies. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Waste Handling Best Practices for New Chemists. CP Lab Safety. [Link]

• Hazardous Waste Disposal Guide - Research Areas. Dartmouth Policy Portal. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• Hazardous Waste & Disposal. American Chemical Society. [Link]

• Chemical Waste Management Best Practices. Enva. [Link]

• Chemical Waste Management Guide. Boston University Environmental Health & Safety. [Link]

• A Primer On Laboratory Waste Disposal. Hazardous Waste Experts. [Link]

• Regulations for Handling Flammable Liquid Waste: What You Need to Know. [Link]

• Hazardous Waste Materials Guide: Flammable Liquids. [Link]

• How to Safely Dispose of Flammable Liquids. Vision Environmental. [Link]

• 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-. PubChem. [Link]

• How Do You Dispose Of Flammable Liquids? CountyOffice.org. [Link]

• Guidelines for Flammable Liquid Disposal. University of Pittsburgh. [Link]

• 1-Cyclohexene-1-methanol, .alpha.,.alpha.,4-trimethyl-. US EPA. [Link]

• Hazardous Waste Disposal Procedures. Michigan Technological University. [Link]

• Material Safety Data Sheet - 3-Cyclohexene-1,1-dimethanol, 98%. Cole-Parmer. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-

Foundational Understanding: The 'Why' Behind Precaution

The core principle of our PPE protocol is the "Hierarchy of Controls," where PPE is the final, but essential, barrier between the individual and the chemical hazard. This guide is built on the premise that engineering controls (like fume hoods) and administrative controls (safe work practices) are already in place.

Hazard and PPE Summary

For quick reference, the following table summarizes the potential hazards and the corresponding required personal protective equipment.

Potential Hazard	Health Effect	Required Personal Protective Equipment (PPE)
Skin Contact	Causes skin irritation[2][5]. Prolonged or repeated contact may lead to dermatitis[3].	Gloves: Chemical-resistant (e.g., Nitrile). Body Protection: Long-sleeved lab coat or chemical-resistant apron[1].
Eye Contact	May cause serious eye irritation[6].	Eye Protection: Chemical splash goggles[1][8]. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing[8].
Inhalation	May cause respiratory tract irritation[1][3].	Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If engineering controls are insufficient, a NIOSH-approved vapor respirator is necessary[1][4].
Ingestion	Harmful if swallowed.	While not a primary laboratory exposure route, proper hygiene practices, such as not eating or drinking in the lab, are crucial[1].
Flammability	Combustible liquid[1].	General Precautions: Keep away from heat, sparks, and open flames[6][7]. Use non-sparking tools and grounded equipment[1].

Detailed PPE Selection and Use Protocol

The following step-by-step methodology provides a self-validating system for the safe use of PPE when handling 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Step 1: Pre-Operational Risk Assessment

Before entering the laboratory, conduct a mental or documented risk assessment. Consider the quantity of the chemical being handled, the nature of the procedure (e.g., heating, vortexing, transferring), and the potential for spills or splashes. This assessment will inform the specific level of PPE required.

Step 2: Hand and Body Protection

• Gloving:

  • Selection: Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or immersion, consult a glove compatibility chart. Solvents can degrade glove materials, so it's crucial to use gloves approved for this purpose[9].

  • Donning: Wash and dry hands thoroughly before donning gloves. Inspect gloves for any signs of damage, such as punctures or tears.

  • Doffing: To prevent skin contamination, remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them in a designated hazardous waste container[10].

• Body Protection:

  • A clean, buttoned, long-sleeved lab coat is the minimum requirement.

  • For larger quantities or splash-prone procedures, a chemical-resistant apron over the lab coat is recommended[1].

  • Ensure clothing is made of natural fibers like cotton, as synthetic fibers can accumulate static electricity, which is an ignition risk with flammable liquids[9].

Step 3: Eye and Face Protection

• Goggles: Chemical splash goggles that provide a complete seal around the eyes are mandatory[1][8]. Standard safety glasses do not offer sufficient protection from splashes.

• Face Shield: When transferring larger volumes or when there is a heightened risk of splashing, a face shield must be worn over the chemical splash goggles[8].

Step 4: Respiratory Protection

• Primary Control: All work with 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- should ideally be conducted in a certified chemical fume hood to minimize inhalation exposure[11].

• Secondary Control: If a fume hood is not available or if ventilation is inadequate, a NIOSH-approved air-purifying respirator with an organic vapor cartridge is required[1][4]. Proper fit testing and training are essential for effective respirator use[12].

PPE Workflow Diagram

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Caption: PPE selection workflow for handling 1-Cyclohexene-1-methanol, 2,4,4-trimethyl-.

Disposal and Decontamination

All PPE that has come into contact with 1-Cyclohexene-1-methanol, 2,4,4-trimethyl- should be considered contaminated.

• Gloves: Dispose of immediately after use in a designated hazardous waste container[10].

• Lab Coats and Aprons: If significant contamination occurs, remove the item immediately and have it professionally decontaminated or disposed of as hazardous waste.

• Spills: In the event of a spill, absorb the material with an inert substance like vermiculite or sand and place it in a sealed container for hazardous waste disposal[1]. Ensure you are wearing the appropriate PPE during cleanup. Do not allow the chemical to enter drains[1].

All chemical waste must be disposed of in accordance with local, state, and federal regulations[13][14].

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes[3]. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally[3]. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration[3]. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

By adhering to these rigorous PPE protocols, you are not only ensuring your personal safety but also contributing to a culture of safety within your organization.

References

• Spectrum Chemical. (2016). SAFETY DATA SHEET: 3-Cyclohexene-1-methanol.

• National Center for Biotechnology Information. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-. PubChem. Retrieved from [Link]

• Michigan Technological University. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from Michigan Technological University website.

• National Institute for Occupational Safety and Health. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• TCI Chemicals. (2018). SAFETY DATA SHEET: 4-Methyl-1-cyclohexanemethanol (cis- and trans- mixture).
• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Cyclohexane. Retrieved from New Jersey Department of Health website.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Fisher Scientific. (2009). SAFETY DATA SHEET: 1-Methyl-1-cyclohexene, stabilized.
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals.

• National Institute for Occupational Safety and Health. (n.d.). Cyclohexene - NIOSH Pocket Guide to Chemical Hazards. CDC. Retrieved from [Link]

• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Lewellyn, T. (2025). Understanding Solvents and PPE for Chemical Safety.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• National Institute for Occupational Safety and Health. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing.
• Occupational Safety and Health Administration. (n.d.). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear.
• Australian Government Department of Health. (2020). 1-Cyclohexene-1-methanol, 4-(1-methylethenyl)-: Human health tier II assessment. Retrieved from the Australian Government Department of Health website.
• BenchChem. (2025). Proper Disposal Procedures for 1,2,4-Trivinylcyclohexane.
• Gasmet. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from a gas analysis solutions provider's website.
• Organic Syntheses. (2014). Working with Hazardous Chemicals.
• U.S. Environmental Protection Agency. (n.d.). 1-Cyclohexene-1-methanol, .alpha.,.alpha.,4-trimethyl- - Substance Details. SRS.

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